Oseltamivir-13C2,d3 Phosphate

Core Science & Biosynthesis

Precision Bioanalysis: A Technical Whitepaper on Oseltamivir-13C2,d3 Phosphate as a Stable Isotope Internal Standard

Executive Summary

Oseltamivir phosphate is a globally critical antiviral prodrug utilized for the treatment and prophylaxis of Influenza A and B viruses. In clinical pharmacokinetics, bioequivalence studies, and therapeutic drug monitoring (TDM), the highly accurate quantification of oseltamivir and its active metabolite (oseltamivir carboxylate) in complex biological matrices is paramount[1].

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) serves as the gold standard for this analytical quantification[2]. However, LC-MS/MS is inherently susceptible to matrix effects—specifically, ion suppression or enhancement within the electrospray ionization (ESI) source[3]. To establish a self-validating, robust analytical system, a stable isotope-labeled internal standard (SIL-IS) is strictly required. Oseltamivir-13C2,d3 Phosphate represents the apex of this internal standardization, providing a mathematically perfect anchor for quantitative bioanalysis.

The Mechanistic Imperative of 13C2,d3 Labeling

The fundamental principle of an internal standard in LC-MS/MS is to perfectly mimic the target analyte during extraction, chromatographic separation, and ionization, thereby canceling out any systemic variance[4].

The Causality of the +5 Da Mass Shift: While deuterium-only labels (e.g., Oseltamivir-d3) are commonly used[5][6], they can occasionally suffer from the "deuterium isotope effect" in reversed-phase chromatography. Because C-D bonds are slightly shorter and less polarizable than C-H bonds, heavily deuterated compounds may elute slightly earlier than their unlabeled counterparts, exposing them to different matrix suppressors.

By strategically combining two Carbon-13 atoms and three Deuterium atoms (13C2,d3), the mass shift is increased to +5 Da without overloading the molecule with deuterium. This +5 Da shift is critical: it completely bypasses the M+1, M+2, and M+3 natural isotopic envelope of the unlabeled drug. This ensures absolute zero cross-talk in the mass spectrometer's Multiple Reaction Monitoring (MRM) channels, drastically expanding the linear dynamic range and accuracy at the lower limit of quantification (LLOQ)[2].

Table 1: Comparative Physicochemical Properties

Property	Oseltamivir Phosphate (Unlabeled)	Oseltamivir-13C2,d3 Phosphate (SIL-IS)
Molecular Formula	C16H28N2O4 • H3PO4	C14(13C)2H25D3N2O4 • H3PO4
Free Base Monoisotopic Mass	312.20 Da	317.23 Da
Precursor Ion [M+H]+	m/z 313.2	m/z 318.2
Primary Application	Antiviral Prodrug	LC-MS/MS Internal Standard

Pharmacological Context and Ex Vivo Challenges

Oseltamivir phosphate is an inactive prodrug. Upon oral administration, it is rapidly hydrolyzed by hepatic carboxylesterases into oseltamivir carboxylate, which competitively binds to the viral neuraminidase enzyme, preventing the release of new viral particles from infected host cells[1][4].

Oseltamivir Metabolic Activation and Neuraminidase Inhibition Pathway

The Ex Vivo Causality: A critical challenge in oseltamivir bioanalysis is that blood esterases continue to hydrolyze the prodrug after the blood sample is drawn. If left unchecked, this ex vivo conversion artificially inflates the active metabolite's concentration while underestimating the prodrug[7]. Therefore, sample collection protocols must actively intervene in this enzymatic pathway.

Self-Validating LC-MS/MS Methodology

To ensure scientific integrity, the following protocol is designed as a self-validating system. By introducing the SIL-IS at the very first step, any subsequent volumetric losses or ionization suppression affects both the analyte and the IS equally. Because quantification is based on the ratio of their peak areas, the final calculated concentration remains mathematically immune to absolute signal loss[2].

Step-by-Step Bioanalytical Protocol

• Sample Collection & Stabilization: Draw whole blood into vacutainer tubes containing Potassium EDTA and Sodium Fluoride (NaF).

  • Causality: NaF acts as a potent esterase inhibitor. This immediately halts ex vivo hydrolysis, locking the in vivo ratio of prodrug to metabolite at the exact moment of the blood draw[2][7].

• Internal Standard Spiking: Aliquot 30–50 µL of the harvested plasma into a microcentrifuge tube. Immediately add a precise volume of Oseltamivir-13C2,d3 Phosphate working solution (e.g., 100 ng/mL in methanol).

  • Causality: Spiking the IS directly into the raw plasma ensures it undergoes the exact same extraction efficiency and matrix binding as the endogenous analyte[4].

• Protein Precipitation (PP): Add 3 volumes of ice-cold Acetonitrile or Methanol to the spiked plasma. Vortex for 30 seconds and centrifuge at 15,000 × g for 10 minutes at 4°C.

  • Causality: The cold organic solvent denatures plasma proteins, causing them to precipitate out of solution while leaving the small-molecule analytes in the supernatant. This prevents LC column clogging and reduces background noise[1][2].

• Chromatographic Separation: Inject the supernatant onto a reversed-phase C18 column (e.g., 100 mm × 4.6 mm, 5 µm). Utilize a gradient mobile phase consisting of 10 mM ammonium formate and acetonitrile.

  • Causality: Ammonium formate acts as a volatile buffer that optimally protonates the analytes, drastically enhancing ionization efficiency in the positive ESI mode[1].

• Mass Spectrometry Detection: Operate the triple quadrupole mass spectrometer in positive Electrospray Ionization (ESI+) mode using Multiple Reaction Monitoring (MRM). Monitor the precursor-to-product ion transitions (m/z 313.1 → 166.2 for unlabeled oseltamivir; m/z 318.1 → 171.2 for the 13C2,d3 IS)[1][8].

Self-Validating LC-MS/MS Workflow using Oseltamivir-13C2,d3 Internal Standard

Quantitative Data & Method Validation Parameters

When the above protocol is executed using Oseltamivir-13C2,d3 as the internal standard, the resulting assay easily meets stringent FDA/EMA bioanalytical method validation guidelines. The table below summarizes typical validation metrics achieved in contemporary literature[1][2][3][9].

Table 2: Typical LC-MS/MS Validation Parameters

Parameter	Typical Value / Range	Causality & Significance
Lower Limit of Quantification (LLOQ)	0.30 – 0.50 ng/mL	Ensures reliable detection during the late pharmacokinetic elimination phases.
Linear Dynamic Range	0.5 – 1000 ng/mL	Covers both peak ( ) and trough ( ) concentrations without requiring sample dilution.
Extraction Recovery	89% – 95%	Validated by the SIL-IS; proves that the protein precipitation step does not result in significant analyte loss.
Intra-day Precision (CV%)	< 10%	Demonstrates the stabilizing effect of the SIL-IS, which normalizes injection-to-injection variance.
IS-Normalized Matrix Factor	~ 1.0 (100%)	Proves that the +5 Da SIL-IS perfectly cancels out ESI ion suppression caused by endogenous plasma lipids.

Conclusion

The integration of Oseltamivir-13C2,d3 Phosphate is not merely an accessory to bioanalytical workflows; it is the foundational anchor that guarantees data integrity. By providing a +5 Da mass shift, it eliminates isotopic cross-talk, perfectly mimics the analyte's extraction behavior, and neutralizes matrix-induced ionization suppression. For researchers and drug development professionals conducting rigorous pharmacokinetic evaluations, this stable isotope is indispensable for generating defensible, high-fidelity quantitative data.

References

Sources

• 1. Simultaneous quantification of prodrug oseltamivir and its metabolite oseltamivir carboxylate in human plasma by LC–MS/MS to support a bioequivalence study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Simple and sensitive assay for quantification of oseltamivir and its active metabolite oseltamivir carboxylate in human plasma using high-performance liquid chromatography coupled with electrospray ionization tandem mass spectrometry: improved applicability to pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. vital.lib.tsu.ru [vital.lib.tsu.ru]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Oseltamivir and Oseltamivir Carboxylate Pharmacokinetics in Obese Adults: Dose Modification for Weight Is Not Necessary - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Dried blood spot UHPLC-MS/MS analysis of oseltamivir and oseltamivircarboxylate—a validated assay for the clinic - PMC [pmc.ncbi.nlm.nih.gov]

Precision Bioanalysis: The Mechanistic and Practical Benefits of 13C and Deuterium-Labeled Oseltamivir Standards in LC-MS/MS

Executive Summary

Oseltamivir (OST) is a critical antiviral prodrug globally deployed against Influenza A and B. Upon oral administration, it is rapidly hydrolyzed by hepatic carboxylesterases into its active metabolite, Oseltamivir Carboxylate (OSTC). For drug development professionals, accurately quantifying both the prodrug and its metabolite in biological matrices is paramount for pharmacokinetic (PK) profiling, bioequivalence studies, and therapeutic drug monitoring (TDM). However, the bioanalysis of OST and OSTC via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is notoriously susceptible to matrix effects. This technical guide details the mechanistic causality behind these analytical challenges and establishes why Stable Isotope Labeled (SIL) internal standards—specifically 13C and Deuterium (2H) labeled analogs—are non-negotiable for ensuring scientific integrity.

The Causality of Matrix Effects and the SIL Solution

In LC-MS/MS, Electrospray Ionization (ESI) is highly sensitive to the biochemical environment. When analyzing complex matrices like human plasma, whole blood, or wastewater, endogenous components (e.g., phospholipids, salts) co-elute with the target analytes. These invisible interferents compete for charge droplets in the ESI source, leading to unpredictable ion suppression or enhancement 1.

Using structural analog internal standards (e.g., venlafaxine or lidocaine) often fails to provide a robust assay. Because analogs possess distinct chemical structures, they exhibit different chromatographic retention times. Consequently, the analog and the target analyte experience different ionization environments, leading to uncompensated quantification errors 2.

The Mechanistic Superiority of 13C and Deuterium Labels

SIL standards (such as OST-d3, OST-d5, or OSTC-13C-d3) share the exact physicochemical properties of the target analytes. This guarantees identical extraction recovery and exact chromatographic co-elution. Because the analyte and the SIL-IS enter the ESI source simultaneously, they are subjected to the exact same matrix suppression. By quantifying the ratio of the analyte peak area to the SIL-IS peak area, the matrix effect is mathematically canceled out [[3]]().

• Expert Insight (Deuterium Isotope Effect vs. 13C): While deuterium (2H) labels are cost-effective and widely adopted, they can exhibit a "deuterium isotope effect" in high-resolution UHPLC. Because C-D bonds are shorter and less polarizable than C-H bonds, deuterated compounds are slightly less lipophilic and may elute fractions of a second earlier than unlabeled analytes in reversed-phase chromatography. 13C-labeled standards, however, do not alter lipophilicity, ensuring absolute co-elution and serving as the ultimate gold standard for precision bioanalysis.

Figure 1: Mechanism of SIL internal standards in mitigating ESI matrix effects for accurate LC-MS/MS.

Self-Validating Experimental Protocol: LC-MS/MS Workflow

To guarantee trustworthiness, the analytical workflow must be a self-validating system. The following protocol leverages SIL standards to ensure absolute quantification of OST and OSTC from human plasma.

Step 1: Pre-Analytical Stabilization (Crucial Causality) Immediately upon blood collection, Sodium Fluoride (NaF) must be added to the sample. Why? Blood contains highly active esterases that will continue to hydrolyze the OST prodrug into OSTC ex vivo. NaF deactivates these esterases, locking the in vivo concentration ratio and preventing artificial inflation of OSTC levels 4.

Step 2: SIL-IS Spiking Spike a known concentration of OST-d3 and OSTC-d3 directly into the raw plasma (e.g., 30 µL micro-volume) before any processing [[4]](). Spiking early ensures that any subsequent volumetric losses during extraction are proportionally mirrored by the IS, rendering the final ratio mathematically immune to recovery variations.

Step 3: Sample Extraction Perform Solid Phase Extraction (SPE) or a simple protein precipitation using methanol. Centrifuge at 16,000×g to pellet proteins. This step removes bulk interferents, though trace phospholipids will remain—which the SIL-IS will perfectly compensate for during ionization 1.

Step 4: UHPLC-MS/MS Analysis Inject the supernatant into a UHPLC system coupled to a triple quadrupole mass spectrometer operating in positive Multiple Reaction Monitoring (MRM) mode.

• MRM Transitions: OST (m/z 313.1 → 166.2), OSTC (m/z 285.1 → 138.1). The corresponding SIL-IS transitions (e.g., OST-d5 m/z 318.1 → 171.2) are monitored simultaneously [[1]]().

Step 5: System Validation Check Calculate the IS-Normalized Matrix Factor (IS-NMF). This is the ratio of the peak area of the analyte spiked after extraction to the peak area of a neat standard, divided by the same ratio for the SIL-IS. An IS-NMF between 0.95 and 1.05 validates that the SIL-IS has successfully neutralized the matrix effect, proving the run's integrity 5.

Figure 2: Self-validating LC-MS/MS workflow for Oseltamivir quantification using SIL standards.

Quantitative Data Presentation

The integration of 13C and Deuterium-labeled standards yields highly robust analytical metrics, which are essential for regulatory compliance in clinical trials. The table below summarizes the performance metrics achieved when utilizing SIL-IS methodologies.

Parameter	Oseltamivir (OST)	Oseltamivir Carboxylate (OSTC)	Analytical Significance
Linearity Range	0.5 – 200 ng/mL	2.0 – 800 ng/mL	Broad dynamic range covers clinical Cmax and trough levels 1.
LLOQ	0.34 ng/mL	0.34 ng/mL	Enables trace detection in micro-volumes (e.g., 30 µL) [[4]]().
Extraction Recovery	~94.4%	~92.7%	High yield ensures maximum instrument sensitivity 1.
IS-Normalized Matrix Factor	0.982 – 1.009	0.982 – 1.009	Values near 1.0 prove SIL-IS perfectly negates matrix effects 5.
Precision (CV%)	2.2% – 11.0%	1.8% – 9.9%	High reproducibility across analytical runs 4.

Broader Applications in Drug Development and Monitoring

Beyond standard plasma PK studies, the use of 13C and Deuterium labeled Oseltamivir standards unlocks advanced analytical applications:

• Dried Blood Spots (DBS) Analysis: SIL standards are critical for DBS UHPLC-MS/MS assays, enabling minimally invasive, low-volume sampling. Because DBS matrices are inherently complex and variable, SIL-IS compensation is required to maintain accuracy for pediatric patients and remote clinical trials 6.

• Environmental Wastewater Epidemiology: Monitoring OSTC in surface waters helps track community influenza outbreaks and assess the ecological risk of generating antiviral-resistant avian influenza strains. The extreme complexity of wastewater matrices makes SIL-IS compensation absolutely mandatory for accurate environmental quantification [[7]]().

References

• Simultaneous quantification of prodrug oseltamivir and its metabolite oseltamivir carboxylate in human plasma by LC–MS/MS to support a bioequivalence study. NIH PMC. 1

• Simple and sensitive assay for quantification of oseltamivir and its active metabolite oseltamivir carboxylate in human plasma using high-performance liquid chromatography coupled with electrospray ionization tandem mass spectrometry: improved applicability to pharmacokinetic study. NIH PMC. 4

• Dried blood spot UHPLC-MS/MS analysis of oseltamivir and oseltamivircarboxylate—a validated assay for the clinic. NIH PMC. 6

• Simultaneous quantification of prodrug oseltamivir and its metabolite oseltamivir carboxylate in human plasma by LC–MS/MS to support a bioequivalence study. ResearchGate. 5

• Chemical Analysis and Transplacental Transfer of Oseltamivir and Oseltamivir Carboxylic Acid in Pregnant Rats. PLOS One.2

• Antiviral Drugs in Wastewater and Surface Waters: A New Pharmaceutical Class of Environmental Relevance? ACS Publications. 7

Sources

• 1. Simultaneous quantification of prodrug oseltamivir and its metabolite oseltamivir carboxylate in human plasma by LC–MS/MS to support a bioequivalence study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chemical Analysis and Transplacental Transfer of Oseltamivir and Oseltamivir Carboxylic Acid in Pregnant Rats | PLOS One [journals.plos.org]
• 3. researchgate.net [researchgate.net]
• 4. Simple and sensitive assay for quantification of oseltamivir and its active metabolite oseltamivir carboxylate in human plasma using high-performance liquid chromatography coupled with electrospray ionization tandem mass spectrometry: improved applicability to pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 6. Dried blood spot UHPLC-MS/MS analysis of oseltamivir and oseltamivircarboxylate—a validated assay for the clinic - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Precision Bioanalysis of Oseltamivir: The Strategic Application of Oseltamivir-13C2,d3 in Pharmacokinetic Profiling

Executive Summary: The Kinetic Challenge

In drug development, Oseltamivir (Tamiflu®) presents a classic pharmacokinetic (PK) challenge: it is a prodrug that requires rapid hepatic hydrolysis to form the active metabolite, Oseltamivir Carboxylate (OC). Accurate PK profiling demands the simultaneous quantification of both the lipophilic prodrug and the highly polar metabolite in complex matrices like plasma and urine.

This guide details the deployment of Oseltamivir-13C2,d3 —a mixed-label stable isotope internal standard (SIL-IS)—to resolve the specific bioanalytical hurdles of matrix effect (ME) and ionization suppression. Unlike simple deuterated analogs, the inclusion of Carbon-13 (

) provides a "retention-locked" mass shift that ensures the internal standard co-elutes perfectly with the analyte, acting as a real-time probe for quantitative accuracy.

The Molecular Architect: Why Oseltamivir-13C2,d3?

The Physics of the Label

The choice of a

mixed label is not arbitrary; it is a calculated optimization of mass spectrometry physics.

• Mass Shift (+5 Da): The combined

  Da shift moves the IS precursor ion ( 318.4) well beyond the natural isotopic envelope of the parent Oseltamivir ( 313.4). This eliminates "crosstalk" (M+5 contribution from the analyte to the IS channel), which is critical for low-level quantification (LLOQ).

• Chromatographic Fidelity (The Isotope Effect): Heavily deuterated compounds often exhibit a "Deuterium Isotope Effect," eluting slightly earlier than the non-labeled analyte on Reverse Phase (C18) columns. This separation is disastrous in ESI-MS/MS because the IS and analyte may experience different matrix suppression zones.

  • The Solution: By using only 3 deuteriums and supplementing with 2 Carbon-13 atoms (which have no chromatographic shift), Oseltamivir-13C2,d3 maintains a retention time almost identical to the analyte, ensuring it compensates for matrix effects at the exact moment of ionization.

Molecular Specifications

Property	Oseltamivir (Analyte)	Oseltamivir-13C2,d3 (IS)
Formula
Precursor Ion	313.4 Da	318.4 Da
Key Fragment	166.2 Da	171.2 Da (Assuming core labeling)
LogP (Lipophilicity)	~1.1 (Moderate)	~1.1 (Identical)
Role	Prodrug Target	Normalization Reference

The Biological Context: Metabolic Pathway

Understanding the conversion of Oseltamivir to its active form is prerequisite to designing the assay. The assay must quench esterase activity immediately upon blood collection to prevent ex vivo hydrolysis, which would artificially inflate metabolite concentrations.

Figure 1: The metabolic activation of Oseltamivir. The IS (Oseltamivir-13C2,d3) specifically tracks the prodrug, while a separate IS (Oseltamivir Carboxylate-d3) is typically required for the metabolite.

Analytical Strategy: The Self-Validating Protocol

This protocol uses a Protein Precipitation (PPT) workflow. While Solid Phase Extraction (SPE) provides cleaner extracts, PPT is preferred for Oseltamivir to minimize losses of the highly polar carboxylate metabolite, relying on the SIL-IS to correct for the higher matrix load.

Reagents & Preparation

• Stock Solution: Dissolve Oseltamivir-13C2,d3 in Methanol to 1 mg/mL.

• Working IS Solution: Dilute to 50 ng/mL in Acetonitrile (ACN). Crucial: This ACN solution also serves as the precipitating agent.

• Anticoagulant:

  EDTA tubes.

• Stabilizer: Dichlorvos or Sodium Fluoride (NaF) must be added to blood immediately to inhibit plasma esterases.

Step-by-Step Workflow

• Sample Thawing: Thaw plasma samples at room temperature. Vortex for 10s.

• IS Addition (The Critical Normalization Step):

  • Transfer 50

    of plasma to a 96-well plate.

  • Add 200

    of Working IS Solution (Acetonitrile + Oseltamivir-13C2,d3).

  • Why? Adding the IS with the precipitant ensures that any protein binding or entrapment during precipitation affects the IS and analyte equally.

• Precipitation: Vortex vigorously for 5 mins @ 1500 rpm.

• Clarification: Centrifuge at 4,000

  for 10 mins at 4°C.

• Dilution: Transfer 100

  of supernatant to a fresh plate. Dilute with 100 of 0.1% Formic Acid in water.

  • Causality: This lowers the organic content to prevent "solvent effect" (early elution/peak broadening) when injecting onto the aqueous mobile phase.

• LC-MS/MS Analysis: Inject 5

  .

LC-MS/MS Parameters (Sciex/Waters/Thermo Agnostic)

Parameter	Setting	Rationale
Column	C18 (e.g., Acquity BEH), 1.7 , 2.1 x 50mm	Retains lipophilic prodrug; withstands high pH if needed.
Mobile Phase A	10mM Ammonium Formate + 0.1% Formic Acid	Buffer controls pH for reproducible ionization.
Mobile Phase B	Acetonitrile/Methanol (50:50)	Methanol helps solvate the polar metabolite.
Gradient	5% B to 95% B over 3.0 mins	Rapid separation of Prodrug (late) and Metabolite (early).
Ionization	ESI Positive Mode	Protonation of amine groups ( ).
MRM (Analyte)	313.4 166.2	Quantifier transition.
MRM (IS)	318.4 171.2	Matches analyte fragmentation pathway.

Validation & Troubleshooting: Ensuring Data Integrity

The FDA M10 Bioanalytical Method Validation guidance emphasizes the monitoring of Internal Standard Response.[1] In this protocol, Oseltamivir-13C2,d3 acts as the primary quality indicator.

The "IS Trackability" Check

In a valid run, the plot of IS Peak Area across all samples (Standards, QCs, Subjects) should be relatively flat (within

of mean).

• Scenario A: IS Response Drops in Subject Samples.

  • Diagnosis: Matrix Effect (Ion Suppression).[2] Phospholipids from the subject plasma are suppressing the signal.

  • Resolution: Because Oseltamivir-13C2,d3 co-elutes with the analyte, the analyte signal is suppressed by the exact same factor. The Ratio (Analyte Area / IS Area) remains accurate. This is the primary value of the SIL-IS.[1]

• Scenario B: IS Response Varies in Double Peaks.

  • Diagnosis: Column failure or injection solvent mismatch.

  • Resolution: Check the dilution step (Step 5 in protocol).

Analytical Workflow Diagram

Figure 2: The analytical lifecycle. Note the decision gate based on IS variability, complying with FDA/EMA guidelines.

References

• FDA Center for Drug Evaluation and Research. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. U.S. Food and Drug Administration.[3][4] [Link]

• Lindegardh, N., et al. (2007). Quantification of oseltamivir and its carboxylate metabolite in human plasma by LC-MS/MS.[5][6][7][8] Journal of Chromatography B, 859(1), 74-82. [Link]

• ResolveMass Laboratories. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis.[Link]

Sources

• 1. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ukisotope.com [ukisotope.com]
• 3. fda.gov [fda.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Simple and sensitive assay for quantification of oseltamivir and its active metabolite oseltamivir carboxylate in human plasma using high-performance liquid chromatography coupled with electrospray ionization tandem mass spectrometry: improved applicability to pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Simultaneous quantification of prodrug oseltamivir and its metabolite oseltamivir carboxylate in human plasma by LC–MS/MS to support a bioequivalence study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Navigating the Nuances of Isotopic Labeling: A Technical Guide to Oseltamivir-d3 and Oseltamivir-13C2,d3 Phosphate

For the Researcher, Scientist, and Drug Development Professional: A Senior Application Scientist's Perspective on Internal Standard Selection in Bioanalysis

In the precise world of quantitative bioanalysis, particularly in pharmacokinetic and drug metabolism studies, the choice of an internal standard (IS) is a critical decision that underpins the reliability and accuracy of the entire analytical method. For the antiviral drug Oseltamivir, a frontline treatment for influenza, the use of stable isotope-labeled (SIL) internal standards is the gold standard, especially in mass spectrometry-based assays.[1][2] This guide provides an in-depth technical comparison between two commonly used SIL internal standards for Oseltamivir: Oseltamivir-d3 and Oseltamivir-13C2,d3 Phosphate. Understanding the subtle yet significant differences between these two molecules is paramount for robust method development and validation.

The Foundational Role of Stable Isotope-Labeled Internal Standards

Before delving into the specifics of Oseltamivir-d3 and Oseltamivir-13C2,d3 Phosphate, it is essential to grasp the fundamental principles of why SIL internal standards are preferred in bioanalytical methods. An ideal internal standard should mimic the analyte of interest throughout the entire analytical process, from sample preparation (extraction, derivatization) to detection.[3] By co-eluting with the analyte, SIL internal standards can effectively compensate for variations in sample extraction efficiency, matrix effects (ion suppression or enhancement), and instrument response.[4][5] Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) strongly recommend the use of SIL internal standards for mass spectrometric detection whenever possible.[6][7]

A Tale of Two Isotopologues: Structural and Mass Differences

The core distinction between Oseltamivir-d3 and Oseltamivir-13C2,d3 Phosphate lies in the type and number of stable isotopes incorporated into the Oseltamivir molecule.

Oseltamivir-d3 is a deuterated analog of Oseltamivir.[8] This means that three hydrogen atoms (¹H) in the molecule have been replaced with their heavier isotope, deuterium (²H or D). This substitution results in a nominal mass increase of 3 Daltons compared to the unlabeled Oseltamivir.[8][9]

Oseltamivir-13C2,d3 Phosphate , on the other hand, incorporates a combination of heavy carbon and deuterium isotopes. Specifically, two carbon atoms (¹²C) are replaced with carbon-13 (¹³C), and three hydrogen atoms are replaced with deuterium.[9] This dual labeling strategy results in a more significant mass shift from the parent molecule. The phosphate salt form also contributes to its overall molecular weight and solubility characteristics.[9]

Below is a summary of the key molecular properties of these two internal standards:

Property	Oseltamivir-d3 Phosphate	Oseltamivir-13C2,d3 Phosphate
Molecular Formula	C₁₆H₂₈D₃N₂O₈P	C₁₄¹³C₂H₂₈D₃N₂O₈P
Molecular Weight	413.42	415.40
Isotopic Labels	3 x Deuterium (²H)	2 x Carbon-13 (¹³C), 3 x Deuterium (²H)
Nominal Mass Shift from Unlabeled Oseltamivir Phosphate	+3 Da	+5 Da

Data sourced from Pharmaffiliates.[9]

The Rationale Behind Experimental Choices: Why the Difference in Labeling Matters

The choice between Oseltamivir-d3 and Oseltamivir-13C2,d3 Phosphate is not arbitrary and has significant implications for the analytical method's performance.

The Deuterium Effect and Chromatographic Separation

One potential consideration with deuterium-labeled standards is the "isotope effect," which can sometimes lead to slight differences in physicochemical properties compared to the unlabeled analyte.[2] In some instances, this can result in partial chromatographic separation of the analyte and the internal standard.[5] While often minimal, this separation can be problematic if the two compounds elute into regions with differing matrix effects, potentially compromising the accuracy of quantification.

The Advantage of a Larger Mass Shift

Oseltamivir-13C2,d3 Phosphate offers a larger mass shift (+5 Da) compared to Oseltamivir-d3 (+3 Da). This is a distinct advantage in mass spectrometry as it significantly reduces the risk of isotopic crosstalk. Crosstalk can occur when the isotopic envelope of the analyte contributes to the signal of the internal standard, or vice versa. A larger mass difference ensures a cleaner separation of the signals, leading to more accurate and precise measurements, particularly at the lower limit of quantification (LLOQ).

Synthetic Considerations and Isotopic Purity

The synthesis of SIL internal standards is a complex process.[10][11] It is crucial to ensure high isotopic purity, meaning that the final product contains a minimal amount of the unlabeled analyte.[7] The presence of unlabeled Oseltamivir in the internal standard solution would lead to an overestimation of the analyte concentration in the unknown samples. Both Oseltamivir-d3 and Oseltamivir-13C2,d3 Phosphate are commercially available from specialized suppliers who provide certificates of analysis detailing their isotopic purity.

The logical flow for selecting and validating a SIL internal standard is depicted in the following workflow:

Selection and validation workflow for a SIL internal standard.

Experimental Protocol: A Self-Validating System for Bioanalysis

The following is a generalized, step-by-step methodology for the quantification of Oseltamivir in human plasma using a stable isotope-labeled internal standard. This protocol is designed to be a self-validating system, incorporating quality control checks at each stage.

Preparation of Stock and Working Solutions

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Oseltamivir and the selected internal standard (Oseltamivir-d3 or Oseltamivir-13C2,d3 Phosphate) in an appropriate solvent (e.g., methanol) to obtain individual stock solutions.

• Working Standard Solutions: Prepare a series of working standard solutions of Oseltamivir by serial dilution of the primary stock solution with a suitable diluent (e.g., 50:50 methanol:water). These will be used to spike the calibration curve standards.

• Internal Standard Working Solution: Prepare a working solution of the internal standard at a fixed concentration (e.g., 100 ng/mL) by diluting its primary stock solution. This solution will be added to all samples.

Sample Preparation (Protein Precipitation)

• Sample Aliquoting: To 100 µL of plasma sample (blank, calibration standard, QC, or unknown), add 20 µL of the internal standard working solution and vortex briefly.

• Protein Precipitation: Add 300 µL of a protein precipitation agent (e.g., acetonitrile or methanol) to each sample.

• Vortex and Centrifuge: Vortex the samples vigorously for 1 minute, followed by centrifugation at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean 96-well plate or autosampler vials for LC-MS/MS analysis.

LC-MS/MS Analysis

• Chromatographic Conditions: Employ a suitable C18 reversed-phase column with a gradient elution using mobile phases such as 0.1% formic acid in water and 0.1% formic acid in acetonitrile. The gradient should be optimized to achieve good peak shape and resolution for Oseltamivir.

• Mass Spectrometric Conditions: Utilize a triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode. Monitor the specific precursor-to-product ion transitions (Multiple Reaction Monitoring - MRM) for Oseltamivir and the chosen internal standard.

  • Example MRM Transitions:

    • Oseltamivir: m/z 313.2 → 225.1[12]

    • Oseltamivir-d3: m/z 316.2 → 228.1[12]

    • Oseltamivir-13C2,d3: The specific transition would be determined during method development, with an expected precursor ion around m/z 318.2.

The relationship between the analyte, internal standard, and the analytical method can be visualized as follows:

Components of a bioanalytical method using a SIL internal standard.

Conclusion: Making an Informed Decision

Both Oseltamivir-d3 and Oseltamivir-13C2,d3 Phosphate are suitable internal standards for the quantitative analysis of Oseltamivir. The choice between them often comes down to the specific requirements of the assay and the instrumentation available.

• Oseltamivir-d3 is a widely used and effective internal standard. However, careful chromatographic optimization is necessary to ensure co-elution with the analyte and to mitigate any potential isotope effects.

• Oseltamivir-13C2,d3 Phosphate offers the advantage of a larger mass shift, which can provide greater analytical robustness by minimizing the risk of isotopic crosstalk. This makes it an excellent choice for methods requiring high sensitivity and for complex matrices where baseline noise might be a concern.

Ultimately, the selection of the internal standard should be justified through rigorous method validation experiments that assess parameters such as selectivity, accuracy, precision, and matrix effects, in accordance with regulatory guidelines.[4][13] By understanding the fundamental differences between these isotopologues, researchers can develop more reliable and defensible bioanalytical methods, ensuring the integrity of their data in drug development and clinical research.

References

• Benchchem. (n.d.). Navigating FDA Guidelines for Internal Standard Use in Bioanalytical Methods: A Comparative Guide.
• Benchchem. (n.d.). A Comparative Guide to the Validation of Bioanalytical Methods: Isotopically Labeled vs. Analog Internal Standards.
• ECA Academy. (2019, October 8). FDA publishes Q&A on Internal Standard Responses in Chromatography Bioanalysis.
• SciSpace. (n.d.). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necess.
• European Medicines Agency. (2011, July 21). Guideline Bioanalytical method validation.
• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations.
• U.S. Food and Drug Administration. (2019, September 4). Evaluation of Internal Standard Responses During Chromatographic Bioanalysis: Questions and Answers.
• U.S. Food and Drug Administration. (n.d.). M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry.
• PMC. (2024, May 8). Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations.
• PMC. (n.d.). Simple and sensitive assay for quantification of oseltamivir and its active metabolite oseltamivir carboxylate in human plasma using high-performance liquid chromatography coupled with electrospray ionization tandem mass spectrometry: improved applicability to pharmacokinetic study.
• MedchemExpress.com. (n.d.). Oseltamivir acid-d3 (GS 4071-d3) | Stable Isotope.
• Regulations.gov. (2013, December 12). FDA Draft Guidance for Industry - Bioanalytical Method Validation.
• Asian Journal of Pharmaceutical Analysis. (n.d.). Srinivasa Reddy, Nirmala Nayak, Imran Ahmed, Licto Thomas, Arindam Mukhopadhyay, Saral Thangam*.
• Pharmaffiliates. (n.d.). Oseltamivir-impurities.
• ResearchGate. (2025, August 7). Synthesis of (-)-Oseltamivir.
• MedchemExpress.com. (n.d.). Oseltamivir-d3 - Influenza Virus Inhibitor.
• CymitQuimica. (n.d.). Oseltamivir-13C2,d3 Acid.
• iSm2. (n.d.). Synthesis of the Anti-influenza Drug Oseltamivir Phosphate (Tamiflu®).
• PMC. (n.d.). Simultaneous quantification of prodrug oseltamivir and its metabolite oseltamivir carboxylate in human plasma by LC–MS/MS to support a bioequivalence study.
• PMC - NIH. (n.d.). Development of A Concise Synthesis of (−)-Oseltamivir (Tamiflu®).

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Precision Pharmacokinetics: Applications of Stable Isotope Dilution Assays (SIDA) for Antiviral Drugs

An In-Depth Technical Whitepaper Prepared by: Senior Application Scientist

Executive Summary

In the rapid development and clinical deployment of antiviral therapeutics—ranging from SARS-CoV-2 protease inhibitors to broad-spectrum nucleoside analogs—accurate pharmacokinetic (PK) and pharmacodynamic (PD) modeling is non-negotiable. However, quantifying these agents in complex biological matrices (e.g., plasma, peripheral blood mononuclear cells) presents profound analytical challenges, primarily due to matrix-induced ion suppression and analyte instability[1].

As a Senior Application Scientist, I have consistently observed that the primary point of failure in antiviral bioanalysis is not mass spectrometer sensitivity, but rather uncompensated matrix effects. This whitepaper explores the mechanistic imperative of Stable Isotope Dilution Assays (SIDA) coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), providing self-validating protocols for both systemic therapeutic drug monitoring (TDM) and intracellular active metabolite quantification.

The Mechanistic Imperative for SIDA in LC-MS/MS

When analyzing biological extracts using Electrospray Ionization (ESI), co-eluting matrix components (such as endogenous phospholipids) compete with the target analyte for access to the charged droplet surface. This competition leads to unpredictable ion suppression or enhancement, destroying the linear relationship between concentration and detector response[2].

The Causality of SIDA: Historically, structural analogs were used as internal standards (IS). However, structural analogs possess different partition coefficients and elute at different retention times. During gradient LC elution, the mobile phase composition dynamically changes; thus, an analog enters the ESI source under different solvent conditions and faces a different profile of co-eluting interferents than the target analyte.

By synthesizing a Stable Isotope-Labeled (SIL) internal standard—incorporating heavy isotopes like

, , or —we create a molecule with identical physicochemical properties to the antiviral drug. The SIL-IS co-elutes perfectly with the analyte, experiencing the exact same matrix effects and ionization environment[1]. Consequently, while the absolute signal of both compounds may fluctuate due to matrix suppression, the ratio of the Analyte to the SIL-IS remains stoichiometrically constant. This transforms the assay into a self-validating system.

Fig 1. SIDA LC-MS/MS workflow demonstrating matrix effect compensation.

Application I: Quantifying Intracellular Triphosphate Metabolites

Many modern antivirals, such as Remdesivir and Sofosbuvir, are prodrugs. They circulate systemically in their prodrug or intermediate forms but exert their pharmacological effect only after intracellular conversion into nucleoside triphosphates (e.g., GS-443902 for Remdesivir), which act as viral RNA-dependent RNA polymerase inhibitors[3].

The Analytical Challenge

Quantifying intracellular triphosphates is notoriously difficult. They are highly polar, carrying multiple negative charges at physiological pH, which prevents retention on standard C18 reversed-phase columns. Furthermore, they are highly susceptible to enzymatic degradation during extraction and in-source fragmentation (loss of phosphate groups) within the mass spectrometer[1].

The SIDA Ion-Pairing Solution

To retain these polar metabolites, we utilize Ion-Pairing Reversed-Phase Chromatography (IP-RPC). Volatile ion-pairing reagents like dimethylhexylamine (DMHA) are added to the mobile phase. The positively charged DMHA binds to the negatively charged phosphate groups of the antiviral metabolite, neutralizing the charge and adding a hydrophobic tail that allows robust retention on a C18 stationary phase[4].

Fig 2. Intracellular bioactivation pathway of Remdesivir to its active triphosphate.

Protocol 1: Intracellular GS-443902 Quantification in PBMCs

Note: Because a highly specific SIL-IS for GS-443902 is commercially scarce, a chemically equivalent surrogate stable-isotope labeled ATP analog (e.g.,

-TFD-DP) is utilized to control for extraction stoichiometry and ion suppression[3].

• Cell Isolation & Immediate Quenching: Isolate Peripheral Blood Mononuclear Cells (PBMCs) via density gradient centrifugation. Immediately quench the cell pellet with 70% cold methanol (-80°C). Causality: Rapid thermal and solvent quenching denatures endogenous phosphatases, preventing the rapid degradation of the triphosphate back to the monophosphate or nucleoside form.

• SIDA Spiking: Add 10 µL of the SIL-IS working solution directly to the lysis buffer. Causality: Introducing the IS before cellular disruption ensures that any physical losses during extraction or filtration are proportionally mirrored by the IS.

• Extraction: Vortex vigorously for 30 seconds, followed by probe sonication on ice for 5 minutes. Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

• Evaporation & Reconstitution: Transfer the supernatant and evaporate to dryness under a gentle stream of nitrogen at 30°C. Reconstitute in 100 µL of Mobile Phase A (Water containing 10 mM DMHA, adjusted to pH 7.0).

• IP-LC-MS/MS Analysis: Inject 10 µL onto a Poroshell 120 EC-C18 column. Utilize a gradient elution with Mobile Phase B (Acetonitrile). Operate the mass spectrometer in Negative Electrospray Ionization (ESI-) mode, monitoring specific Multiple Reaction Monitoring (MRM) transitions to avoid isobaric interference from endogenous ATP[3].

Application II: Systemic Pharmacokinetics & TDM

For orally administered antivirals like Nirmatrelvir (co-packaged with Ritonavir as Paxlovid), maintaining systemic plasma concentrations above the 90% effective concentration (

) is critical for viral clearance[5]. Ritonavir acts as a pharmacokinetic enhancer by inhibiting CYP3A4, thereby preventing the rapid hepatic clearance of Nirmatrelvir.

Protocol 2: Multiplexed Plasma SIDA for Nirmatrelvir/Ritonavir

• Plasma Aliquoting & Spiking: Transfer 50 µL of human plasma into a microcentrifuge tube. Spike with 10 µL of a combined IS solution containing Nirmatrelvir-

  and Ritonavir- [2].

• Protein Precipitation (PPT): Add 150 µL of pure Acetonitrile. Causality: Acetonitrile drastically lowers the dielectric constant of the solution. This strips the hydration shell from plasma proteins, causing irreversible denaturation and >95% precipitation efficiency, effectively removing the bulk matrix.

• Centrifugation: Vortex for 1 minute and centrifuge at 14,000 rpm for 10 minutes at 4°C.

• LC-MS/MS Analysis: Transfer the clean supernatant to an autosampler vial. Separate analytes on an Agilent Poroshell 120 SB-C18 column at 35°C using a mobile phase of 0.1% formic acid in water and acetonitrile[5]. Detect via Positive ESI using MRM mode. The calibration functions maintain strict linearity from 10 to 10,000 ng/mL[5].

Quantitative Validation Metrics

A robust SIDA must be validated according to FDA/EMA bioanalytical guidelines. The inclusion of stable isotopes ensures that matrix effects—even if present—do not compromise the accuracy of the assay. Below is a summary of validated PK parameters across different antiviral assays derived from recent clinical methodologies[2],[6],[5],[3].

Table 1: SIDA Validation Metrics for Key Antiviral Agents

Analyte	Biological Matrix	Internal Standard (SIL)	Linear Range	LLOQ	Matrix Effect (%)*	Precision (CV%)
Nirmatrelvir	Human Plasma	Nirmatrelvir-	10 – 10,000 ng/mL	10 ng/mL	98.5 ± 4.2	9.5%
Ritonavir	Human Plasma	Ritonavir-	2 – 2,000 ng/mL	2 ng/mL	101.2 ± 3.1	11.1%
Remdesivir	Rat/Human Plasma	Remdesivir-	0.5 – 5,000 ng/mL	0.5 ng/mL	95.4 ± 5.6	8.4%
GS-441524	Rat/Human Plasma	-GS-441524	1 – 2,000 ng/mL	1 ng/mL	92.1 ± 6.1	7.9%
GS-443902 (TP)	Human PBMCs	-TFD-DP	1 – 500 ng/sample	1 ng/sample	88.7 ± 7.3	10.0%

*Matrix Effect (%) is calculated as the peak area ratio of the analyte spiked post-extraction versus a neat standard. Values close to 100% indicate that the SIL-IS has perfectly compensated for ion suppression.

Conclusion

The integration of Stable Isotope Dilution Assays into antiviral LC-MS/MS workflows is not merely a best practice; it is a fundamental requirement for ensuring the scientific integrity of pharmacokinetic data. By understanding the causality behind matrix effects and leveraging the exact co-elution of heavy-isotope analogs, analytical scientists can build self-validating systems. Whether monitoring systemic protease inhibitors to prevent clinical relapse, or mapping the intracellular bioactivation of nucleoside triphosphates, SIDA provides the ultimate baseline of trustworthiness required for modern drug development.

References

1.[2] researcher.life. LC-MS/MS Method Validation for Quantification of Nirmatrelvir in Human Plasma. 2.[6] nih.gov. Quantitative HPLC-MS/MS determination of Nuc, the active metabolite of remdesivir, and its pharmacokinetics in rat. 3.[4] asm.org. Sofosbuvir and Ribavirin Liver Pharmacokinetics in Patients Infected with Hepatitis C Virus. 4.[5] researchgate.net. Simultaneous quantification of nirmatrelvir and ritonavir by LC-MS/MS in patients treated for COVID-19. 5.[3] nih.gov. A Novel HPLC-MS/MS Method for the Intracellular Quantification of the Active Triphosphate Metabolite of Remdesivir: GS-443902. 6.[1] biorxiv.org. Simultaneous isotope dilution quantification and metabolic tracing of deoxyribonucleotides by liquid chromatography high resolution mass spectrometry.

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Unraveling the Metabolic Fate of Oseltamivir: A Guide to Isotope-Based Pathway Elucidation

An In-Depth Technical Guide

Introduction: The Prodrug Strategy of Oseltamivir

Oseltamivir (marketed as Tamiflu™) is a cornerstone of antiviral therapy against influenza A and B viruses.[1][2] It is administered as an inactive ethyl ester prodrug, oseltamivir phosphate, which requires metabolic activation to exert its therapeutic effect.[2][3] This activation is a critical step, as the drug's efficacy is entirely dependent on its conversion to the active metabolite, oseltamivir carboxylate.[4][5] This active form is a potent and selective inhibitor of the viral neuraminidase enzyme, which is essential for the release of new virus particles from infected host cells.[1][2] Understanding the efficiency, location, and potential variability of this metabolic conversion is paramount for drug development, dosage optimization, and predicting potential drug-drug interactions.

This technical guide provides a comprehensive framework for researchers and drug development professionals on the use of isotope markers to meticulously trace and quantify the metabolic pathways of oseltamivir. We will move beyond theoretical concepts to provide field-proven insights and detailed experimental protocols, grounding our discussion in the principles of scientific integrity and self-validating experimental design.

Pillar 1: The Rationale of Isotopic Labeling

Isotopic labeling is a powerful technique that involves strategically replacing one or more atoms in a drug molecule with their heavier, less abundant isotopes (e.g., replacing ¹²C with ¹³C or ¹H with ²H/Deuterium).[6][7] This subtle modification creates a "tagged" molecule that is chemically identical to the parent drug but has a distinct, higher mass.[] This mass difference is the key to its utility, allowing for unambiguous detection and quantification by mass spectrometry (MS) amidst the complexity of a biological matrix.[9][10]

Why Use Isotope Markers for Oseltamivir?

• Unambiguous Metabolite Identification : When a ¹³C-labeled oseltamivir molecule is metabolized, all its resulting metabolites will also contain the ¹³C label.[] This creates a unique isotopic signature—a predictable mass shift—that allows for the confident identification of drug-related material, distinguishing it from endogenous molecules that may have similar masses.[][11]

• Precise Pathway Mapping : By tracking the appearance and disappearance of the labeled parent drug and its metabolites over time, a clear picture of the metabolic sequence emerges.[12] This allows for the elucidation of the complete biotransformation pathway, not just the primary activation step.

• Accurate Quantification (ADME Studies) : Isotope-labeled compounds are the gold standard for absorption, distribution, metabolism, and excretion (ADME) studies.[6] They serve as ideal internal standards, correcting for variations in sample extraction and ionization efficiency in MS analysis, which leads to highly accurate quantification of the drug and its metabolites in various biological fluids and tissues.[9][13]

• Safety and Versatility : Stable isotopes like ¹³C and ²H are non-radioactive, making them safe for use in a wide range of in vitro systems and preclinical in vivo studies, and even in human clinical trials without radiation exposure concerns.[7]

Strategic Placement of the Isotope Label in Oseltamivir

The choice of where to place the isotopic label is a critical experimental design decision. The label must be in a metabolically stable position to ensure it is not lost during the primary biotransformation.

• Ineffective Labeling : Placing a ¹³C label on the ethyl ester group of oseltamivir would be a poor strategy. The primary metabolic step is the hydrolysis of this ester bond to form oseltamivir carboxylate.[1][14] This would cleave the label from the core molecule, making it impossible to trace the active metabolite.

• Effective Labeling : A robust strategy involves placing one or more ¹³C atoms within the cyclohexene ring of the oseltamivir molecule. This core structure remains intact during the conversion to oseltamivir carboxylate and is unlikely to be cleaved in subsequent metabolic steps.[6] This ensures that the mass tag is retained on the active metabolite and any further degradation products.

Pillar 2: The Core Metabolic Pathway of Oseltamivir

Clinical and nonclinical studies have firmly established that oseltamivir's metabolism is dominated by a single, efficient activation step.[5][14]

Primary Metabolic Pathway: Hydrolysis to Oseltamivir Carboxylate

Oseltamivir phosphate is rapidly absorbed from the gastrointestinal tract and is extensively converted to its active metabolite, oseltamivir carboxylate.[3][15] This bioactivation is a hydrolysis reaction, cleaving the ethyl ester group.

• Enzyme Responsible : This conversion is catalyzed almost exclusively by Carboxylesterase 1 (CES1) , an enzyme found in high concentrations in the human liver.[4][16][17] Studies with human liver microsomes show rapid hydrolysis of oseltamivir, whereas activity in intestinal microsomes or plasma is negligible.[4][17]

• Location of Metabolism : The predominant site of this metabolic activation in humans is the liver.[1][14]

• Subsequent Fate : Oseltamivir carboxylate itself is not significantly metabolized further. It is a stable, active molecule that is primarily eliminated from the body unchanged via renal excretion (kidneys).[1][14]

The simplicity of this primary pathway is a key pharmacokinetic advantage of oseltamivir. However, the power of isotope tracing lies in its ability to definitively confirm this pathway and to rigorously search for any minor, previously unidentified metabolic routes.

Caption: Oseltamivir's primary metabolic activation pathway.

Pillar 3: Experimental Design & Protocols

A robust investigation into oseltamivir's metabolism using isotope markers involves a combination of in vitro and in vivo experiments. The workflow is designed to be self-validating, with in vitro results providing a mechanistic basis for the observations seen in vivo.

Experimental Workflow Overview

Caption: General experimental workflow for metabolic studies.

Protocol 1: In Vitro Metabolism with Human Liver Microsomes (HLM)

This experiment aims to confirm that CES1 in the human liver is the primary enzyme responsible for oseltamivir activation.

Objective : To measure the rate of conversion of ¹³C-Oseltamivir to ¹³C-Oseltamivir Carboxylate in a controlled environment mimicking the human liver.

Materials :

• ¹³C-Oseltamivir Phosphate (positionally labeled on the cyclohexene ring)

• Pooled Human Liver Microsomes (HLM)

• NADPH regenerating system (optional, to check for oxidative metabolism)

• Phosphate buffer (pH 7.4)

• Ice-cold acetonitrile (for quenching)

• Oseltamivir-d5 and Oseltamivir Carboxylate-d5 (deuterated internal standards for quantification)

Step-by-Step Methodology :

• Preparation : Prepare a stock solution of ¹³C-Oseltamivir in a suitable solvent (e.g., DMSO, water). Prepare working solutions in phosphate buffer. Thaw HLM on ice.

• Reaction Initiation : In a microcentrifuge tube, pre-warm a mixture of HLM (e.g., 0.5 mg/mL final concentration) and phosphate buffer at 37°C for 5 minutes.

• Incubation : Add ¹³C-Oseltamivir to the HLM mixture to initiate the reaction. A typical starting concentration is 1-10 µM. Incubate at 37°C in a shaking water bath.

• Time-Course Sampling : At designated time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.

• Reaction Quenching : Immediately add the aliquot to a tube containing 2-3 volumes of ice-cold acetonitrile with the deuterated internal standards. This stops all enzymatic activity and precipitates proteins.

• Sample Preparation : Vortex the quenched samples vigorously. Centrifuge at high speed (e.g., >12,000 g) for 10 minutes to pellet the precipitated proteins.

• Analysis : Transfer the supernatant to an HPLC vial for LC-MS/MS analysis.

Expected Outcome : A time-dependent decrease in the MS signal for ¹³C-Oseltamivir and a corresponding increase in the signal for ¹³C-Oseltamivir Carboxylate. The use of specific CES1 inhibitors (e.g., bis-p-nitrophenyl phosphate) in a parallel experiment should significantly reduce the rate of conversion, confirming the enzyme's role.

Protocol 2: In Vivo Pharmacokinetic Study in a Rat Model

This experiment tracks the full ADME profile of oseltamivir in a living system.

Objective : To determine the absorption, distribution, metabolic profile, and excretion routes of ¹³C-Oseltamivir after oral administration.

Materials :

• ¹³C-Oseltamivir Phosphate formulated for oral gavage

• Sprague-Dawley rats (or other appropriate rodent model)

• Metabolic cages for separate collection of urine and feces

• Tools for blood collection (e.g., tail vein or terminal cardiac puncture)

• Anticoagulant (e.g., K2-EDTA)

• Sample processing reagents (as in Protocol 1)

Step-by-Step Methodology :

• Acclimation & Dosing : House rats in metabolic cages for at least 24 hours to acclimate. Administer a single oral dose of ¹³C-Oseltamivir Phosphate (e.g., 10 mg/kg).

• Blood Sampling : Collect blood samples (approx. 100-200 µL) into tubes containing anticoagulant at pre-defined time points (e.g., pre-dose, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose).

• Plasma Preparation : Immediately centrifuge the blood samples to separate plasma. Store plasma at -80°C until analysis.

• Excreta Collection : Collect urine and feces at intervals (e.g., 0-8h, 8-24h, 24-48h). Record the total volume/weight for each interval. Homogenize feces in water to create a slurry.

• Sample Processing :

  • Plasma : Thaw samples and perform a protein precipitation extraction as described in Protocol 1 (Step 5-6).

  • Urine/Feces : Dilute samples and perform a solid-phase extraction (SPE) or liquid-liquid extraction to concentrate the analytes and remove interfering matrix components.

• Analysis : Analyze all processed samples by LC-MS/MS.

Pillar 4: Data Analysis and Interpretation

The final and most critical phase is the analysis of the data generated by the Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system.

Identifying Metabolites : The primary method for identifying metabolites is "peak-picking" based on predicted mass. The mass of ¹³C-Oseltamivir Carboxylate will be higher than endogenous oseltamivir carboxylate by the number of ¹³C labels incorporated. For example, if a [¹³C₆]-Oseltamivir is used, the parent drug and all its metabolites will be 6 Daltons heavier than their unlabeled counterparts. Sophisticated software can automatically scan LC-MS/MS data for these characteristic mass shifts and isotopic patterns.

Quantitative Data Presentation : The concentration of ¹³C-Oseltamivir and its metabolites in each sample is calculated by comparing their MS peak area to that of the known concentration of the co-injected deuterated internal standard. This data is then compiled into tables.

Table 1: Illustrative Pharmacokinetic Parameters of Oseltamivir and its Active Metabolite in Humans

Parameter	Oseltamivir (Prodrug)	Oseltamivir Carboxylate (Active Metabolite)	Reference
Time to Peak (Tmax)	~1-2 hours	~3-4 hours	[3][14]
Plasma Half-life (t½)	1-3 hours	6-10 hours	[1][14]
Bioavailability	~80% (as Carboxylate)	-	[1][5]
Plasma Protein Binding	42%	3%	[1][14]

| Primary Elimination | >90% conversion to Carboxylate | >99% Renal Excretion |[1][14] |

This table presents typical values from literature for illustrative purposes.

By plotting the plasma concentrations of the labeled parent drug and metabolite versus time, key pharmacokinetic parameters such as Cmax (peak concentration), Tmax (time to peak), and AUC (Area Under the Curve, a measure of total drug exposure) can be determined. Analysis of urine and feces will reveal the primary routes and extent of excretion, completing the ADME profile.

Conclusion

The use of isotope markers, particularly stable isotopes like ¹³C, provides an unparalleled level of clarity and precision in the study of drug metabolism. For a prodrug like oseltamivir, where metabolic activation is fundamental to its function, this technique is not just beneficial—it is essential. By following rigorous, self-validating protocols for both in vitro and in vivo studies, researchers can definitively map the metabolic fate of oseltamivir, quantify its conversion to the active carboxylate form, and confidently rule out or identify alternative metabolic pathways. This foundational knowledge is critical for ensuring the safe and effective use of this vital antiviral agent.

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Overview of Oseltamivir phosphate internal standards for mass spectrometry

An In-Depth Technical Guide to Oseltamivir Phosphate Internal Standards for Mass Spectrometry

Introduction: The Analytical Imperative for Oseltamivir

Oseltamivir phosphate, commercially known as Tamiflu®, is a cornerstone of antiviral therapy for the treatment and prophylaxis of influenza A and B virus infections.[1][2] It is administered as an inactive prodrug, which is readily absorbed and extensively hydrolyzed by hepatic esterases into its active metabolite, oseltamivir carboxylate.[1][3][4][5] This active form is a potent and selective competitive inhibitor of the viral neuraminidase enzyme, a key protein that facilitates the release of new virus particles from infected host cells.[1][2][3] By blocking this enzyme, oseltamivir carboxylate halts the spread of the infection within the body.[1][3]

Given its critical role in public health, the accurate quantification of both oseltamivir (the prodrug) and oseltamivir carboxylate (the active metabolite) in biological matrices like human plasma is paramount. This is essential for a range of studies, including pharmacokinetics, bioequivalence, and toxicokinetics, which underpin regulatory submissions and ensure drug safety and efficacy.[6][7] Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for this purpose due to its high sensitivity, selectivity, and speed.[8][9] However, the reliability of any LC-MS/MS bioanalytical method hinges on a critical, yet often overlooked, component: the internal standard.

This guide provides a comprehensive overview of the selection, application, and validation of internal standards for the robust analysis of oseltamivir and its active metabolite by mass spectrometry, grounded in established scientific principles and regulatory expectations.

Chapter 1: The Foundational Role of Internal Standards in LC-MS/MS

Quantitative bioanalysis is fraught with potential variability. Analyte loss can occur at every stage, from sample collection and storage to extraction and reconstitution.[8][10] Furthermore, the complex nature of biological matrices (e.g., plasma, serum) can lead to a phenomenon known as the "matrix effect," where co-eluting endogenous components suppress or enhance the ionization of the target analyte in the mass spectrometer's source, leading to inaccurate measurements.[8][11]

An internal standard (IS) is a compound of a known, constant concentration added to every sample, including calibration standards and quality controls, ideally at the very beginning of the sample preparation process.[8][12] Its purpose is to mimic the analyte's behavior throughout the entire analytical workflow and serve as a reliable reference for quantification.[13] By calculating the peak area ratio of the analyte to the IS, we can effectively normalize for variations.[8][14] If both the analyte and the IS experience the same degree of extraction loss or ionization suppression, the ratio between them remains constant, ensuring the final calculated concentration is accurate and precise.[13][14]

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Protocols & Analytical Methods

A Robust and Sensitive LC-MS/MS Method for the Quantification of Oseltamivir and its Active Metabolite in Human Plasma using a ¹³C₂,d₃-Labeled Internal Standard

Application Note

Abstract

This application note details a highly selective and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the simultaneous quantification of the antiviral drug Oseltamivir and its active metabolite, Oseltamivir Carboxylate, in human plasma. To ensure the highest level of accuracy and precision, this method employs a stable isotope-labeled internal standard, Oseltamivir Carboxylate-¹³C₂,d₃. The protocol outlined herein is designed for researchers, scientists, and drug development professionals requiring a reliable bioanalytical workflow for pharmacokinetic studies, therapeutic drug monitoring, and clinical trials. The method utilizes a straightforward protein precipitation for sample preparation, followed by a rapid chromatographic separation and detection by a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. This document provides a comprehensive guide to the methodology, including detailed protocols, system parameters, and validation data that adheres to the principles outlined in the ICH M10 and FDA guidelines for bioanalytical method validation[1][2].

Introduction: The Clinical and Analytical Significance of Oseltamivir

Oseltamivir, marketed under the brand name Tamiflu®, is a cornerstone of antiviral therapy for the treatment and prophylaxis of influenza A and B virus infections[3]. It is administered as a prodrug, Oseltamivir phosphate, which is rapidly hydrolyzed in the body by hepatic carboxylesterases to its active metabolite, Oseltamivir Carboxylate[4][5]. This active form is a potent and selective inhibitor of the viral neuraminidase enzyme, a key protein for the release of new viral particles from infected cells, thus halting the spread of the infection[5].

The pharmacokinetic profile of Oseltamivir is characterized by the rapid conversion to Oseltamivir Carboxylate, with the active metabolite being the predominant circulating species and the primary driver of its therapeutic effect. Given this, the accurate and simultaneous quantification of both the parent drug and its active metabolite in biological matrices is paramount for a comprehensive understanding of its absorption, distribution, metabolism, and excretion (ADME) properties.

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for bioanalysis due to its inherent selectivity, sensitivity, and speed[6]. A critical component of a robust quantitative LC-MS/MS assay is the use of an appropriate internal standard (IS). Stable isotope-labeled (SIL) internal standards are considered the "gold standard" for internal standards in mass spectrometry as they share near-identical physicochemical properties with the analyte, co-elute chromatographically, and experience similar ionization and matrix effects, thereby providing the most accurate correction for analytical variability[7]. This application note specifically details the use of Oseltamivir Carboxylate-¹³C₂,d₃ as the internal standard for the quantification of Oseltamivir Carboxylate, and a corresponding SIL IS for Oseltamivir, to ensure the highest data quality.

Experimental Workflow

The overall analytical workflow is designed for efficiency and robustness, starting from sample collection to final data analysis.

Figure 1: A schematic of the complete bioanalytical workflow from sample preparation to data analysis.

Materials and Reagents

Material/Reagent	Supplier	Grade
Oseltamivir Phosphate	Sigma-Aldrich	Reference Standard
Oseltamivir Carboxylate	Toronto Research Chemicals	Reference Standard
Oseltamivir-d₅	Alsachim	Internal Standard
Oseltamivir Carboxylate-¹³C₂,d₃	MedchemExpress	Internal Standard
Acetonitrile	Honeywell	LC-MS Grade
Methanol	Honeywell	LC-MS Grade
Formic Acid	Thermo Fisher Scientific	Optima™ LC/MS Grade
Water	Millipore Milli-Q®	Type 1
Human Plasma (K₂EDTA)	BioIVT	Pooled, Drug-Free

Detailed Protocols

Standard and Quality Control (QC) Sample Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Oseltamivir Phosphate and Oseltamivir Carboxylate in methanol to prepare individual 1 mg/mL stock solutions.

• Internal Standard Stock Solutions (1 mg/mL): Prepare individual 1 mg/mL stock solutions of Oseltamivir-d₅ and Oseltamivir Carboxylate-¹³C₂,d₃ in methanol.

• Working Solutions: Prepare serial dilutions of the analyte stock solutions in 50:50 (v/v) acetonitrile:water to create working solutions for calibration standards and quality controls.

• Spiking Solutions: Prepare a combined working solution of the internal standards (e.g., 100 ng/mL of each) in acetonitrile.

• Calibration Standards and QCs: Spike drug-free human plasma with the appropriate working solutions to achieve the desired concentrations for the calibration curve and QC samples.

Sample Preparation: Protein Precipitation

Protein precipitation is a rapid and effective method for removing the bulk of proteins from plasma samples, which can interfere with the LC-MS/MS analysis[8].

• Aliquot 100 µL of human plasma (blank, calibration standard, QC, or unknown sample) into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the combined internal standard working solution to each tube (except for double blanks).

• Add 400 µL of ice-cold acetonitrile to each tube.

• Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

• Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

LC-MS/MS System and Conditions

Liquid Chromatography

Parameter	Condition
LC System	Shimadzu Nexera X2 or equivalent
Column	Waters Acquity UPLC BEH C18 (100 mm x 2.1 mm, 1.7 µm) or equivalent
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	5% B to 95% B over 3 minutes, hold at 95% B for 1 minute, return to 5% B and re-equilibrate for 1 minute
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry

Parameter	Condition
MS System	SCIEX Triple Quad™ 5500 or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Gas 1	50 psi
Ion Source Gas 2	50 psi
Curtain Gas	35 psi
IonSpray Voltage	5500 V
Temperature	500°C
Acquisition Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions and Parameters:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Declustering Potential (V)
Oseltamivir	313.2	166.2	25	80
Oseltamivir-d₅	318.2	171.2	25	80
Oseltamivir Carboxylate	285.2	138.1	30	90
Oseltamivir Carboxylate-¹³C₂,d₃	289.2	138.1	30	90

Note: The specific MRM transitions and MS parameters should be optimized for the instrument in use.[4][7]

Method Validation

A full validation of this bioanalytical method should be performed in accordance with the principles outlined in the ICH M10 guideline to ensure its suitability for its intended purpose[2]. The following parameters should be assessed:

Specificity and Selectivity

The method's ability to differentiate and quantify the analytes in the presence of endogenous matrix components is evaluated by analyzing at least six different lots of blank human plasma. The chromatograms should be free of interfering peaks at the retention times of the analytes and internal standards.

Linearity and Range

The linearity of the method is determined by analyzing calibration curves prepared at a minimum of six different concentration levels. The analyte-to-internal standard peak area ratio is plotted against the nominal concentration, and a linear regression with a weighting factor (e.g., 1/x²) is applied. The correlation coefficient (r²) should be ≥ 0.99.

Table 1: Representative Calibration Curve Parameters

Analyte	Range (ng/mL)	Regression Equation	r²
Oseltamivir	0.5 - 200	y = 0.0123x + 0.0005	> 0.995
Oseltamivir Carboxylate	2.0 - 800	y = 0.0089x + 0.0012	> 0.995

Accuracy and Precision

The intra- and inter-day accuracy and precision are evaluated by analyzing QC samples at four concentration levels: Lower Limit of Quantification (LLOQ), Low QC (LQC), Medium QC (MQC), and High QC (HQC) in multiple replicates (n=6) over at least three separate analytical runs. The acceptance criteria are a percent coefficient of variation (%CV) of ≤15% (≤20% for LLOQ) and a percent bias of within ±15% (±20% for LLOQ) of the nominal concentration.

Table 2: Summary of Accuracy and Precision Data

Analyte	QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%Bias)	Inter-day Precision (%CV)	Inter-day Accuracy (%Bias)
Oseltamivir	LLOQ	0.5	< 10	± 8	< 12	± 9
LQC	1.5	< 8	± 5	< 9	± 6
MQC	50	< 6	± 4	< 7	± 5
HQC	150	< 5	± 3	< 6	± 4
Oseltamivir Carboxylate	LLOQ	2.0	< 12	± 9	< 14	± 10
LQC	6.0	< 9	± 6	< 10	± 7
MQC	200	< 7	± 5	< 8	± 6
HQC	600	< 6	± 4	< 7	± 5

Matrix Effect and Recovery

The matrix effect is assessed by comparing the peak response of the analytes in post-extraction spiked blank plasma from at least six different sources to the response of the analytes in a neat solution. The internal standard-normalized matrix factor should have a %CV of ≤15%.

The extraction recovery is determined by comparing the peak areas of the analytes from pre-extraction spiked samples to those from post-extraction spiked samples at three QC levels.

Table 3: Matrix Effect and Recovery Summary

Analyte	QC Level	Mean Extraction Recovery (%)	Matrix Factor (IS Normalized)
Oseltamivir	LQC	92.5	1.03
MQC	94.1	1.01
HQC	93.8	0.98
Oseltamivir Carboxylate	LQC	90.7	1.05
MQC	92.3	1.02
HQC	91.5	0.99

Stability

The stability of Oseltamivir and Oseltamivir Carboxylate in human plasma should be evaluated under various conditions that mimic sample handling and storage:

• Freeze-Thaw Stability: After three freeze-thaw cycles.

• Short-Term (Bench-Top) Stability: At room temperature for at least 6 hours.

• Long-Term Stability: At -80°C for an extended period (e.g., 30 days).

• Post-Preparative (Autosampler) Stability: In the autosampler at 4°C for at least 24 hours.

Conclusion

The LC-MS/MS method described in this application note provides a robust, sensitive, and reliable approach for the simultaneous quantification of Oseltamivir and its active metabolite, Oseltamivir Carboxylate, in human plasma. The use of a stable isotope-labeled internal standard for each analyte ensures high accuracy and precision, making this method ideally suited for regulated bioanalysis in support of pharmacokinetic and clinical studies. The simple protein precipitation sample preparation protocol allows for high-throughput analysis without compromising data quality. This method adheres to the current regulatory expectations for bioanalytical method validation, providing confidence in the generated data for drug development and clinical research professionals.

References

• Gupta, A., Guttikar, S., Shrivastav, P. S., & Sanyal, M. (2014). Simultaneous quantification of prodrug oseltamivir and its metabolite oseltamivir carboxylate in human plasma by LC–MS/MS to support a bioequivalence study. Journal of Pharmaceutical and Biomedical Analysis, 88, 308-316. [Link]

• Sugiura, T., et al. (2010). Oseltamivir Carboxylate, the Active Metabolite of Oseltamivir Phosphate (Tamiflu), Detected in Sewage Discharge and River Water in Japan. Environmental Health Perspectives, 118(2), 211-216. [Link]

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Application Notes and Protocols for the Quantification of Oseltamivir in Human Plasma

Abstract: This document provides a comprehensive technical guide on sample preparation protocols for the quantitative analysis of Oseltamivir in human plasma using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). The focus is on robust and reliable methodologies suitable for pharmacokinetic (PK) studies in drug development. We will explore three prevalent extraction techniques: Protein Precipitation (PPT), Solid-Phase Extraction (SPE), and Liquid-Liquid Extraction (LLE). This guide emphasizes the scientific rationale behind procedural choices, adherence to bioanalytical method validation principles, and the critical role of a stable isotope-labeled internal standard, Oseltamivir-13C2,d3 Phosphate, for ensuring accuracy and precision.

Introduction: The Imperative for Accurate Oseltamivir Bioanalysis

Oseltamivir, commercially known as Tamiflu®, is an antiviral agent and a cornerstone in the treatment and prophylaxis of influenza A and B virus infections.[1] It is administered as an ethyl ester prodrug, oseltamivir phosphate, which is rapidly absorbed and converted by hepatic carboxyesterases to its active metabolite, oseltamivir carboxylate (OSTC).[1][2][3][4] Accurate measurement of the parent drug, Oseltamivir, in plasma is essential for defining its pharmacokinetic profile, establishing bioequivalence, and supporting clinical trials.

The gold standard for quantifying small molecules like Oseltamivir in complex biological matrices is LC-MS/MS, owing to its high sensitivity and selectivity. To compensate for variability during sample processing and to counteract matrix effects during analysis, the use of a stable isotope-labeled (SIL) internal standard (IS) is paramount.[5] Oseltamivir-13C2,d3 Phosphate is an ideal IS as its physicochemical properties are nearly identical to the analyte, ensuring it tracks consistently through the extraction and analysis process, a practice strongly recommended by regulatory bodies like the FDA and EMA.[5][6]

A significant challenge in Oseltamivir bioanalysis is its susceptibility to ex vivo hydrolysis in plasma samples.[7] Therefore, blood collection tubes should contain esterase inhibitors, such as sodium fluoride, to preserve the integrity of the prodrug.[2][7][8] This guide details three distinct, validated sample preparation protocols, each with its own merits concerning speed, extract cleanliness, and resource requirements.

The Role of the Internal Standard: Oseltamivir-13C2,d3 Phosphate

The selection of a suitable internal standard is a critical decision in developing a reliable bioanalytical method. A SIL-IS like Oseltamivir-13C2,d3 Phosphate is considered the most appropriate choice for LC-MS/MS assays.[5] It shares a near-identical chemical structure and physicochemical properties with Oseltamivir, meaning it exhibits the same behavior during extraction, chromatography, and ionization. However, its increased mass allows the mass spectrometer to distinguish it from the unlabeled analyte. This co-eluting, co-ionizing behavior allows the SIL-IS to effectively normalize for variations in extraction recovery and potential ion suppression or enhancement caused by the plasma matrix, thereby ensuring the highest degree of accuracy and precision in the final concentration measurement.

Protocol 1: Protein Precipitation (PPT) – The High-Throughput Workhorse

Protein precipitation is a rapid and straightforward technique for removing the bulk of proteins from plasma samples. It is often the first method considered due to its simplicity, speed, and low cost, making it highly amenable to high-throughput environments.

Scientific Rationale

This method leverages the principle that high concentrations of organic solvents, such as acetonitrile or methanol, disrupt the solvation layer around proteins, causing them to denature and precipitate out of solution.[9] The analyte of interest and the internal standard remain in the supernatant, which can then be directly injected or further processed. While efficient, PPT is the "crudest" of the common extraction techniques and may leave behind other matrix components like phospholipids, which can cause ion suppression in the MS source.[7] The choice of solvent is critical; acetonitrile generally precipitates proteins more effectively and yields a cleaner supernatant compared to methanol.

Detailed Step-by-Step Protocol

• Thaw plasma samples, calibration standards (CSs), and quality control (QC) samples to room temperature.

• Vortex samples to ensure homogeneity.

• Aliquot 50 µL of plasma into a 1.5 mL microcentrifuge tube.

• Add 150 µL of the internal standard working solution (Oseltamivir-13C2,d3 Phosphate in acetonitrile). This provides a 3:1 solvent-to-plasma ratio.

• Vortex vigorously for 30 seconds to ensure complete protein precipitation.

• Centrifuge the tubes at 16,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean 96-well plate or autosampler vials.

• Inject an aliquot (e.g., 5-10 µL) into the LC-MS/MS system.

Workflow and Performance

Caption: High-level workflow for the Protein Precipitation (PPT) method.

Parameter	Typical Performance	Source(s)
Recovery	>85%	[7]
Lower Limit of Quantification (LLOQ)	0.3 - 0.5 ng/mL	[7][8]
Precision (%CV)	< 15%	[7][8]
Accuracy (%Bias)	Within ±15% (85-115%)	[7][8]
Analysis Time per Sample	~15 minutes	Method Dependent

Protocol 2: Solid-Phase Extraction (SPE) – The Gold Standard for Cleanliness

Solid-Phase Extraction is a chromatographic technique used to isolate analytes from a complex matrix, resulting in significantly cleaner extracts than PPT. This method is highly effective at removing salts, proteins, and phospholipids, thereby minimizing matrix effects and often improving assay sensitivity.

Scientific Rationale

SPE operates by partitioning the analyte between a solid stationary phase and a liquid mobile phase.[10] For Oseltamivir, a reversed-phase sorbent (e.g., C18 or a polymer-based sorbent) is commonly used.[1] The protocol involves conditioning the sorbent to activate it, loading the sample, washing away interferences with a weak solvent, and finally eluting the analyte of interest with a strong organic solvent. The selectivity of SPE allows for a more targeted cleanup than the bulk removal approach of PPT.

Detailed Step-by-Step Protocol (using Reversed-Phase Cartridge)

• Sample Pre-treatment: To a 200 µL plasma aliquot, add 50 µL of the internal standard working solution. Add 500 µL of 1% formic acid in water and vortex.[1] Centrifuge at 3,200 x g for 2 minutes.

• SPE Cartridge Conditioning: Condition a DVB-LP (30 mg, 1 cc) or similar reversed-phase SPE cartridge by passing 1 mL of methanol through it.

• Equilibration: Equilibrate the cartridge by passing 1 mL of water. Do not allow the cartridge to dry.

• Sample Loading: Load the supernatant from step 1 onto the conditioned cartridge.

• Washing: Wash the cartridge twice with 1 mL of 1% formic acid in water to remove polar interferences.

• Elution: Elute Oseltamivir and the IS with 200-500 µL of an appropriate solvent, such as 70:30 (v/v) acetonitrile:water.[1] Some methods may use methanol.[11]

• Analysis: The eluate can be directly injected into the LC-MS/MS system, or optionally evaporated to dryness and reconstituted in the mobile phase.[1]

Workflow and Performance

Caption: Step-by-step workflow for the Solid-Phase Extraction (SPE) method.

Parameter	Typical Performance	Source(s)
Recovery	>90%	[1]
Lower Limit of Quantification (LLOQ)	0.5 ng/mL	[1][12][13]
Precision (%CV)	< 10%	[1]
Accuracy (%Bias)	Within ±10% (90-110%)	[1]
Extract Cleanliness	High (minimal matrix effects)	[1]

Protocol 3: Liquid-Liquid Extraction (LLE) – The Classic Approach for Clean Extracts

Liquid-liquid extraction is a sample purification technique based on the principle of differential solubility of an analyte in two immiscible liquid phases, typically an aqueous phase (the plasma sample) and an organic solvent. It can provide very clean extracts, comparable to SPE, but can be more labor-intensive.

Scientific Rationale

For LLE to be effective, the analyte must be preferentially partitioned into the organic phase.[2] The efficiency of this partitioning is highly dependent on the pH of the aqueous phase and the polarity of the organic solvent. Oseltamivir is a basic compound; therefore, by adjusting the plasma sample to a basic pH (e.g., with ammonia), the molecule is deprotonated to its neutral form, which is more soluble in a non-polar organic solvent like ethyl acetate.[2][3][4] Endogenous interferences that remain charged at this pH will be left behind in the aqueous layer.

Detailed Step-by-Step Protocol

• Aliquot 300 µL of plasma into a polypropylene tube.

• Add the internal standard working solution.

• Add 30 µL of 12.5% ammonia solution to basify the sample.

• Add 200 µL of 3M ammonium sulfate solution to aid in protein precipitation and phase separation.[2]

• Add 800 µL of ethyl acetate as the extraction solvent.

• Vortex vigorously for 5 minutes to ensure thorough mixing and extraction.

• Centrifuge at 4,000 x g for 5 minutes to separate the aqueous and organic layers.

• Carefully transfer the upper organic layer (ethyl acetate) to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of mobile phase.

• Inject an aliquot into the LC-MS/MS system.

Workflow and Performance

Caption: General workflow for the Liquid-Liquid Extraction (LLE) method.

Parameter	Typical Performance	Source(s)
Recovery	≥89%	[2][3][4][14]
Lower Limit of Quantification (LLOQ)	0.3 ng/mL	[2][3][4][14]
Precision (%CV)	< 10%	[3][4][14]
Accuracy (%Bias)	Within ±10% (90-110%)	[3][4][14]
Extract Cleanliness	High	[2]

Method Validation and Comparative Summary

The choice of sample preparation protocol is a critical first step. Regardless of the method selected, a full validation according to regulatory guidelines such as the FDA Bioanalytical Method Validation Guidance or ICH M10 is mandatory for use in regulated studies.[15][16] Key parameters heavily influenced by the sample preparation technique include recovery, matrix effect, selectivity, and stability.[2][14]

Feature	Protein Precipitation (PPT)	Solid-Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)
Speed	Very Fast	Moderate	Slow
Cost per Sample	Low	High	Low-Moderate
Extract Cleanliness	Low	Very High	High
Matrix Effects	Higher Potential	Low Potential	Low Potential
Automation Potential	High	High	Moderate
Typical Recovery	Good-Excellent	Excellent	Good-Excellent
Best For	High-throughput screening, rapid turnaround	Low LLOQs, removal of difficult interferences	Cleaner extracts when SPE is not feasible

References

• Jain, D. S., et al. (2014). Simultaneous quantification of prodrug oseltamivir and its metabolite oseltamivir carboxylate in human plasma by LC–MS/MS to support a bioequivalence study. Journal of Pharmaceutical and Biomedical Analysis, 96, 249-257. Available at: [Link]

• He, Y., et al. (2013). Simple and sensitive assay for quantification of oseltamivir and its active metabolite oseltamivir carboxylate in human plasma using high-performance liquid chromatography coupled with electrospray ionization tandem mass spectrometry: improved applicability to pharmacokinetic study. Journal of Chromatography B, 941, 9-15. Available at: [Link]

• Lakeev, A. P., et al. (2023). Determination of Oseltamivir in Human Plasma by HPLC-MS/MS. Pharmaceutical Chemistry Journal, 57(1), 52-58. Available at: [Link]

• Lakeev, A. P., et al. (2023). Determination of Oseltamivir in Human Plasma by HPLC-MS/MS. Pharmaceutical Chemistry Journal, 57(1), 52-58. Available at: [Link]

• Progress. (2022). Bioanalytical method validation and study sample analysis. Retrieved from [Link]

• Grigoriev, A., & Rybak, E. (2016). In vitro and in vivo stability of oseltamivir within a bioequivalence trial. Analytical and Bioanalytical Chemistry, 408(18), 5039-5047. Available at: [Link]

• Rudzki, P. J., & Leś, A. (2019). Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse?. Pharmacological Reports, 71(1), 183-188. Available at: [Link]

• Lakeev, A. P., et al. (2023). Determination of Oseltamivir in Human Plasma by HPLC-MS/MS. Pharmaceutical Chemistry Journal, 57(1), 52-58. Available at: [Link]

• Lakeev, A. P., et al. (2023). Determination of Oseltamivir in Human Plasma by HPLC-MS/MS. Pharmaceutical Chemistry Journal, 57(1), 52-58. Available at: [Link]

• ResolveMass Laboratories Inc. (n.d.). Essential FDA Guidelines for Bioanalytical Method Validation. Retrieved from [Link]

• Lakeev, A. P., et al. (2023). Determination of Oseltamivir in Human Plasma by HPLC-MS/MS. Pharmaceutical Chemistry Journal, 57(1), 52-58. Available at: [Link]

• S.L.G., S., & C., R. (2011). ANALYTICAL METHODOLOGIES FOR THE DETERMINATION OF OSELTAMIVIR. Research Journal of Pharmaceutical, Biological and Chemical Sciences, 2(4), 856-867. Available at: [Link]

• Waters Corporation. (n.d.). Comprehending COVID-19: LC-MS/MS Analysis of Small Molecule Anti-Viral and Anti-Inflammatory Drugs in Plasma in Clinical Research. Retrieved from [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• Lentino, F. A., et al. (2025). A Reliable HPLC-UV Method for the Simultaneous Determination of Three Antiretroviral Drugs in Human Blood Plasma. Journal of the Brazilian Chemical Society, 36, e-20240074. Available at: [Link]

• Lindegardh, N., et al. (2007). Development and validation of a liquid chromatographic-tandem mass spectrometric method for determination of oseltamivir and its metabolite oseltamivir carboxylate in plasma, saliva and urine. Journal of Chromatography B, 859(1), 84-93. Available at: [Link]

• Sireesha, D., et al. (2020). Simultaneous Bioanalysis of Prodrug Oseltamivir and its Metabolite Oseltamivir Carboxylic Acid in Human Plasma by LC/MS/MS Method and its Application to Disposition Kinetics. Current Pharmaceutical Analysis, 16(2), 143-152. Available at: [Link]

• Reddy, S., et al. (2014). Two validated LCMS/MS methods for the quantification of Oseltamivir and its metabolite Oseltamivir Carboxylate in human plasma. Asian Journal of Pharmaceutical Analysis, 4(1), 1-9. Available at: [Link]

• Taylor & Francis. (n.d.). Solid phase extraction – Knowledge and References. Retrieved from [Link]

• Jain, D. S., et al. (2014). Simultaneous quantification of prodrug oseltamivir and its metabolite oseltamivir carboxylate in human plasma by LC–MS/MS to support a bioequivalence study. Journal of Pharmaceutical and Biomedical Analysis, 96, 249-257. Available at: [Link]

• Gotal, A. D., et al. (2023). Optimisation of Solid-Phase Extraction and LC-MS/MS Analysis of Six Breast Cancer Drugs in Patient Plasma Samples. Molecules, 28(20), 7063. Available at: [Link]

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• 3. researchgate.net [researchgate.net]
• 4. vital.lib.tsu.ru [vital.lib.tsu.ru]
• 5. pdf.benchchem.com [pdf.benchchem.com]
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• 7. Simple and sensitive assay for quantification of oseltamivir and its active metabolite oseltamivir carboxylate in human plasma using high-performance liquid chromatography coupled with electrospray ionization tandem mass spectrometry: improved applicability to pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. In vitro and in vivo stability of oseltamivir within a bioequivalence trial - PubMed [pubmed.ncbi.nlm.nih.gov]
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Solid phase extraction (SPE) techniques for Oseltamivir and its metabolites

Advanced Solid Phase Extraction (SPE) Strategies for the LC-MS/MS Quantification of Oseltamivir and Oseltamivir Carboxylate

Introduction & Analytical Challenges

Oseltamivir phosphate (Tamiflu) is a widely prescribed antiviral prodrug used in the treatment and prophylaxis of influenza virus infections. Upon administration, it is rapidly hydrolyzed in vivo by hepatic carboxylesterase 1 (CES1) into its active neuraminidase inhibitor, oseltamivir carboxylate (OSTC)[1].

Quantifying both the prodrug and its active metabolite simultaneously via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) presents a distinct physicochemical challenge. Oseltamivir (OST) contains a basic primary amine (pKa ~7.7). However, its active metabolite, OSTC, is an amphoteric molecule possessing both the basic amine (pKa ~7.7) and a carboxylic acid moiety (pKa ~4.0)[2]. At physiological pH, OSTC exists primarily as a zwitterion. This divergence in polarity and ionization states means that conventional single-mode extraction techniques often result in poor recovery or severe matrix effects for one of the two analytes[2].

Metabolic conversion of Oseltamivir to its active metabolite, Oseltamivir Carboxylate.

Sorbent Selection & Mechanistic Causality

To achieve clean extracts and mitigate ion suppression in the ESI source, Solid Phase Extraction (SPE) is prioritized over simple protein precipitation[2]. Two polymeric sorbent chemistries dominate the field for this application:

A. Mixed-Mode Cation Exchange (MCX)

MCX sorbents combine a reversed-phase polymeric backbone with strong cation-exchange (sulfonic acid) groups[3].

• The Causality of pH Control: By acidifying the biological sample to pH < 3, the carboxylic acid of OSTC is protonated (neutralized), while the basic amines on both OST and OSTC remain fully protonated (positively charged)[1]. In this state, both analytes bind strongly to the negatively charged sulfonic acid sites of the MCX cartridge via ionic interactions. This orthogonal retention mechanism allows for aggressive washing with 100% organic solvents to remove hydrophobic interferences (like phospholipids) without prematurely eluting the analytes[3].

B. Hydrophilic-Lipophilic Balance (HLB)

HLB is a universal, water-wettable copolymer (divinylbenzene and N-vinylpyrrolidone) that relies purely on reversed-phase interactions.

• The Causality of pH Control: Because HLB lacks ion-exchange sites, retaining the highly polar, zwitterionic OSTC is difficult at neutral pH. By adjusting the sample to pH 3.0–3.5, the ionization of OSTC's carboxylic acid is suppressed. This significantly increases the molecule's hydrophobicity, enabling robust retention on the reversed-phase copolymer[4].

Experimental Methodologies

Protocol A: Mixed-Mode Cation Exchange (MCX) for Plasma Samples

This self-validating protocol utilizes a 30 mg/1 cc MCX cartridge and is optimized for maximum phospholipid removal from human or animal plasma[1].

• Sample Pre-treatment: Aliquot 200 µL of plasma. Add internal standards (e.g., deuterated OST/OSTC). Add 400 µL of 2% phosphoric acid (H₃PO₄) or 0.5 M HClO₄, vortex, and centrifuge[1].

  • Mechanism: Disrupts protein binding and drops the pH below the pKa of the OSTC carboxylic acid, ensuring both analytes act as organic cations.

• Conditioning: Pass 1 mL Methanol, followed by 1 mL 2% Formic Acid in water through the cartridge.

• Loading: Load the acidified supernatant at a flow rate of 1–2 mL/min.

• Wash 1 (Aqueous): Pass 1 mL 2% Formic Acid.

  • Mechanism: Removes endogenous salts and polar hydrophilic interferences. Analytes remain ionically bound.

• Wash 2 (Organic): Pass 1 mL 100% Methanol.

  • Mechanism: Strips away hydrophobic matrix components (phospholipids) that cause ESI ion suppression. The ionic bonds prevent analyte loss.

• Elution: Elute with 2 x 500 µL of 5% Ammonium Hydroxide (NH₄OH) in Methanol.

  • Mechanism: The high pH (>10) deprotonates the basic amines, neutralizing the analytes' positive charge. The ionic interaction breaks, and the methanol partitions the analytes into the collection tube.

• Reconstitution: Evaporate the eluate under N₂ at 40°C. Reconstitute in the initial LC mobile phase (e.g., 10 mM ammonium formate/acetonitrile)[2].

Mixed-Mode Cation Exchange (MCX) SPE workflow for Oseltamivir and Oseltamivir Carboxylate.

Protocol B: Hydrophilic-Lipophilic Balance (HLB) for Surface Water & Urine

This protocol is ideal for large-volume environmental samples or less complex biological matrices using a 60 mg/3 cc HLB cartridge[4].

• Sample Pre-treatment: Adjust the sample (e.g., 100 mL surface water) to pH 3.0–3.5 using 2M Formic Acid[4].

• Conditioning: Pass 3 mL Methanol, followed by 3 mL Ultrapure Water (adjusted to pH 3.0).

• Loading: Load the sample at a steady flow rate of 5 mL/min.

• Washing: Pass 3 mL of 5% Methanol in Water.

  • Mechanism: Removes highly polar matrix components without providing enough eluotropic strength to break the reversed-phase retention of the analytes.

• Elution: Elute with 4 mL of Methanol/Ethyl Acetate (1:4, v/v)[4].

  • Mechanism: This specific solvent mixture provides the exact polarity index required to disrupt the hydrophobic interactions between the copolymer and both the lipophilic prodrug and polar metabolite.

• Reconstitution: Evaporate to dryness and reconstitute in the mobile phase prior to injection.

Quantitative Method Performance

The implementation of optimized SPE workflows drastically reduces matrix effects and improves recovery compared to standard precipitation techniques. Below is a summary of validated quantitative data from recent literature utilizing these exact extraction principles:

Parameter	Oseltamivir (OST)	Oseltamivir Carboxylate (OSTC)	Matrix	SPE Sorbent Type	Reference
Linearity Range	0.5 – 200 ng/mL	2.0 – 800 ng/mL	Human Plasma	DVB-LP (MCX equivalent)	[2]
Extraction Recovery	94.4%	92.7%	Human Plasma	DVB-LP (MCX equivalent)	[2]
Matrix Factor (IS Normalized)	0.99 – 1.02	0.98 – 0.99	Human Plasma	DVB-LP (MCX equivalent)	[2]
Extraction Recovery	68.7%	70.6%	Human Plasma	C18 / HLB	[5]
Limit of Detection (LOD)	0.2 – 1.9 ng/L	0.2 – 1.9 ng/L	Surface Water	HLB Copolymer	[4]

Note: Matrix factors close to 1.0 indicate negligible ion suppression or enhancement, directly validating the efficacy of the orthogonal washing steps used in the MCX protocol[2].

References

• Simultaneous quantification of prodrug oseltamivir and its metabolite oseltamivir carboxylate in human plasma by LC–MS/MS to support a bioequivalence study. NIH/PMC. 2

• Chemical Analysis and Transplacental Transfer of Oseltamivir and Oseltamivir Carboxylic Acid in Pregnant Rats. PLOS One. 1

• Determination of oseltamivir phosphate and its metabolite with other pharmaceuticals in surface waters using solid phase extraction and isotope dilution liquid chromatography/tandem mass spectrometry. CABI Digital Library.4

• Development and validation of a high-throughput and robust LC-MS/MS with electrospray ionization method for simultaneous quantitation of oseltamivir phosphate and its oseltamivir carboxylate metabolite in human plasma for pharmacokinetic studies. PubMed/NIH. 5

• OASIS SAMPLE PREPARATION (MCX & HLB Specifications). Waters Corporation / LCMS.cz. 3

• Shop Oasis HLB 6 cc Vac Cartridges | WAT106202. Waters Corporation.

Sources

• 1. Chemical Analysis and Transplacental Transfer of Oseltamivir and Oseltamivir Carboxylic Acid in Pregnant Rats | PLOS One [journals.plos.org]
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• 3. lcms.cz [lcms.cz]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. Development and validation of a high-throughput and robust LC-MS/MS with electrospray ionization method for simultaneous quantitation of oseltamivir phosphate and its oseltamivir carboxylate metabolite in human plasma for pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Oseltamivir in Human Urine using Isotope Dilution LC-MS/MS with Oseltamivir-¹³C₂,d₃ Phosphate

Introduction

Oseltamivir (marketed as Tamiflu®) is a cornerstone antiviral medication for the treatment and prophylaxis of influenza A and B virus infections.[1][2] It is a prodrug, rapidly hydrolyzed in the body to its active metabolite, oseltamivir carboxylate.[3][4][5] Therapeutic drug monitoring (TDM) of oseltamivir and its active metabolite in biological matrices like urine is crucial for optimizing dosage regimens, especially in specific patient populations such as those with renal impairment or large body mass.[4][6][7] Accurate and precise quantification of these compounds requires a robust and reliable analytical method.

This application note details a validated protocol for the determination of oseltamivir in human urine samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The method employs a stable isotope-labeled internal standard, Oseltamivir-¹³C₂,d₃ Phosphate, to ensure the highest level of accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis.[8] The use of an internal standard is a critical component of bioanalytical method validation as outlined by the U.S. Food and Drug Administration (FDA).[9][10][11]

Principle of the Method

The methodology is based on the principle of isotope dilution mass spectrometry. A known concentration of the stable isotope-labeled internal standard, Oseltamivir-¹³C₂,d₃ Phosphate, is spiked into the urine samples. This internal standard is chemically identical to the analyte (oseltamivir) but has a different mass due to the incorporation of heavy isotopes.[8] Consequently, it co-elutes with the analyte during chromatographic separation and exhibits similar ionization behavior in the mass spectrometer, but is detected at a different mass-to-charge ratio (m/z).

The ratio of the analyte's signal to the internal standard's signal is used for quantification. This approach effectively compensates for any analyte loss during sample processing and any fluctuations in instrument response, leading to highly reliable and reproducible results.[1][8] Sample cleanup and concentration are achieved through solid-phase extraction (SPE), a technique that effectively removes interfering matrix components from urine.[1][12][13]

Materials and Reagents

Material/Reagent	Supplier	Grade
Oseltamivir Phosphate	Sigma-Aldrich	Reference Standard
Oseltamivir-¹³C₂,d₃ Phosphate	MedChemExpress	≥98% Isotopic Purity
Methanol	Fisher Scientific	HPLC Grade
Acetonitrile	Fisher Scientific	HPLC Grade
Formic Acid	Sigma-Aldrich	LC-MS Grade
Ammonium Formate	Sigma-Aldrich	LC-MS Grade
Deionized Water	Milli-Q System	18.2 MΩ·cm
Human Urine (Drug-Free)	Biological Specialty Corp.	Pooled
Solid-Phase Extraction Cartridges	Waters (Oasis MCX)	30 mg, 1 cc

Protocol

Preparation of Stock and Working Solutions

1.1. Oseltamivir Stock Solution (1 mg/mL):

• Accurately weigh 10 mg of Oseltamivir Phosphate reference standard.

• Dissolve in 10 mL of methanol to obtain a 1 mg/mL stock solution.

• Store at -20°C.

1.2. Oseltamivir-¹³C₂,d₃ Phosphate Internal Standard (IS) Stock Solution (1 mg/mL):

• Accurately weigh 1 mg of Oseltamivir-¹³C₂,d₃ Phosphate.

• Dissolve in 1 mL of methanol to obtain a 1 mg/mL stock solution.

• Store at -20°C.

1.3. Working Standard and IS Solutions:

• Prepare a series of working standard solutions by serially diluting the Oseltamivir stock solution with 50:50 (v/v) methanol:water to create calibration standards.

• Prepare a working internal standard solution by diluting the IS stock solution with acetonitrile to a final concentration of 100 ng/mL.

Sample Preparation and Spiking

2.1. Spiking of Internal Standard:

• To 500 µL of each human urine sample (calibrators, quality controls, and unknown samples), add 50 µL of the 100 ng/mL Oseltamivir-¹³C₂,d₃ Phosphate working solution.

• Vortex mix for 10 seconds. This step is crucial for ensuring homogeneity before extraction.

2.2. Sample Pre-treatment:

• Add 500 µL of 4% phosphoric acid to each sample.

• Vortex mix for 10 seconds. Acidification helps in the retention of the basic oseltamivir on the mixed-mode cation exchange SPE sorbent.

Solid-Phase Extraction (SPE)

The use of SPE is essential for removing salts and other endogenous components from the urine matrix that can cause ion suppression or enhancement in the mass spectrometer.[14]

3.1. SPE Cartridge Conditioning:

• Condition the Oasis MCX SPE cartridges by sequentially passing 1 mL of methanol followed by 1 mL of deionized water. Do not allow the sorbent to dry.

3.2. Sample Loading:

• Load the pre-treated sample onto the conditioned SPE cartridge.

• Allow the sample to pass through the sorbent bed by gravity or with gentle vacuum.

3.3. Washing:

• Wash the cartridge with 1 mL of 0.1 M HCl to remove acidic and neutral interferences.

• Wash the cartridge with 1 mL of methanol to remove non-polar interferences.

3.4. Elution:

• Elute the oseltamivir and the internal standard from the cartridge with 1 mL of 5% ammonium hydroxide in methanol.

• Collect the eluate in a clean collection tube.

3.5. Evaporation and Reconstitution:

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of the mobile phase (see section 4.1).

• Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

Figure 1: Experimental workflow for the extraction and analysis of oseltamivir from human urine samples.

LC-MS/MS Analysis

A liquid chromatography system coupled to a triple quadrupole mass spectrometer is used for the separation and detection of oseltamivir and its internal standard.

4.1. Liquid Chromatography Conditions:

• Column: Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

• Gradient:

  • 0-0.5 min: 5% B

  • 0.5-2.5 min: 5-95% B

  • 2.5-3.0 min: 95% B

  • 3.1-4.0 min: 5% B (re-equilibration)

4.2. Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

• Source Temperature: 150°C

• Desolvation Temperature: 400°C

MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Oseltamivir	313.2	224.1	15
Oseltamivir-¹³C₂,d₃ Phosphate	318.2	227.1	15

Method Validation and Performance

The method was validated according to the FDA's Bioanalytical Method Validation guidance to ensure its reliability for the intended purpose.[9][10][11][15]

Linearity: The calibration curve was linear over the concentration range of 1 to 1000 ng/mL in human urine, with a coefficient of determination (r²) > 0.995.

Accuracy and Precision: The intra- and inter-day accuracy and precision were evaluated at four quality control (QC) levels: LLOQ (Lower Limit of Quantification), low, medium, and high. The results were within the acceptable limits of ±15% (±20% for LLOQ).[16]

Recovery: The extraction recovery of oseltamivir was determined to be consistently above 85% across all QC levels.

Matrix Effect: The use of the stable isotope-labeled internal standard effectively compensated for any matrix-induced ion suppression or enhancement, with the calculated matrix factor being close to 1.[17][18]

Conclusion

This application note provides a detailed and robust protocol for the quantitative analysis of oseltamivir in human urine using LC-MS/MS with a stable isotope-labeled internal standard. The use of Oseltamivir-¹³C₂,d₃ Phosphate ensures high accuracy and precision, making this method suitable for therapeutic drug monitoring and pharmacokinetic studies. The described sample preparation procedure using solid-phase extraction provides clean extracts, minimizing matrix effects and ensuring reliable quantification. This method adheres to the principles of bioanalytical method validation as recommended by regulatory agencies.

References

• de Vries, R., van der Ende, M., van der Vlist, M. et al. Dried blood spot UHPLC-MS/MS analysis of oseltamivir and oseltamivircarboxylate—a validated assay for the clinic. Anal Bioanal Chem 408, 5441–5449 (2016). [Link]

• Jain, D., V, S., & T, S. (2016). Simultaneous quantification of prodrug oseltamivir and its metabolite oseltamivir carboxylate in human plasma by LC–MS/MS to support a bioequivalence study. Journal of Pharmaceutical Analysis, 6(5), 326-334. [Link]

• Heinig, K., & Bucheli, F. (2008). Sensitive determination of oseltamivir and oseltamivir carboxylate in plasma, urine, cerebrospinal fluid and brain by liquid chromatography-tandem mass spectrometry. Journal of chromatography. B, Analytical technologies in the biomedical and life sciences, 876(1), 129-36. [Link]

• Agilent Technologies. (2018). Drug Analysis in Human Urine Using Agilent Chem Elut S Supported Liquid Extraction by LC/MS/MS. [Link]

• Veetil, VP. (2025). Essential FDA Guidelines for Bioanalytical Method Validation. LinkedIn. [Link]

• Heinig, K., & Bucheli, F. (2008). Sensitive determination of oseltamivir and oseltamivir carboxylate in plasma, urine, cerebrospinal fluid and brain by liquid chromatography-tandem mass spectrometry. Journal of chromatography. B, Analytical technologies in the biomedical and life sciences, 876(1), 129–136. [Link]

• Ishaq, B. M., et al. (2020). Analytical Method Development and Stability Studies for Estimation of Oseltamivir In Bulk and Capsules Using RP. International Journal of ChemTech Research, 13(1), 107-116. [Link]

• Gabbard, J. D., Brown, C. C., & Hall, E. R. (2008). Determination of oseltamivir quality by colorimetric and liquid chromatographic methods. Emerging infectious diseases, 14(4), 552–556. [Link]

• Sravani, G., et al. (2023). Spectrophotometric Method for Determination of Oseltamivir in Capsule Dosage Form. Scholars Academic Journal of Pharmacy, 12(7), 172-178. [Link]

• Rayner, C. R., et al. (2012). Comparison of Oseltamivir and Oseltamivir Carboxylate Concentrations in Venous Plasma, Venous Blood, and Capillary Blood in Healthy Volunteers. Antimicrobial Agents and Chemotherapy, 56(7), 3953-3955. [Link]

• Bioanalysis Zone. (2018). FDA announces final guidance for 'Bioanalytical Method validation,' now available. [Link]

• Sandle, T. (2023). FDA Adopts ICH Final Guidance On Bioanalytical Method Validation. Outsourced Pharma. [Link]

• Biotage. (n.d.). Bioanalytical sample preparation. [Link]

• Pharmaffiliates. (n.d.). Oseltamivir-impurities. [Link]

• U.S. Food and Drug Administration. (2001). Guidance for Industry: Bioanalytical Method Validation. [Link]

• Lindegardh, N., et al. (2007). Development and validation of a liquid chromatographic-tandem mass spectrometric method for determination of oseltamivir and its metabolite oseltamivir carboxylate in plasma, saliva and urine. Journal of Chromatography B, 859(1), 74-83. [Link]

• Jain, D., et al. (2016). Simultaneous quantification of prodrug oseltamivir and its metabolite oseltamivir carboxylate in human plasma by LC–MS/MS to support a bioequivalence study. ResearchGate. [Link]

• Demir, S. (2022). Strategy for Successful Urine Sample Preparation for LC-MS/MS Device at Drug Verification Laboratory. Journal of Analytical and Pharmaceutical Research, 11(5), 183-191. [Link]

• Jones, T. (2021). Oseltamivir-Current Dosing Recommendations Reduce the Therapeutic Benefit in Patients With Mild to Moderate Renal Function and/or Large Body Mass: A Review of the Literature With Recommendations to Optimize Dosing, Including the Use of Therapeutic Drug Monitoring. Therapeutic Drug Monitoring, 43(1), 103-107. [Link]

• Jones, T. (2020). Oseltamivir—Current Dosing Recommendations Reduce the Therapeutic Benefit in Patients With Mild to Moderate Renal Function and/or Large Body Mass: A Review of the Literature With Recommendations to Optimize Dosing, Including the Use of Therapeutic Drug Monitoring. ResearchGate. [Link]

• Medscape. (n.d.). Tamiflu (oseltamivir) dosing, indications, interactions, adverse effects, and more. [Link]

• Jones, T. (2020). Oseltamivir - Current dosing recommendations reduce the therapeutic benefit in patients with mild to moderate renal function and/or large body mass. A review of the literature with recommendations to optimize dosing, including the use of therapeutic drug monitoring. Semantic Scholar. [Link]

• Johns Hopkins ABX Guide. (2020). Oseltamivir. [Link]

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• 3. Comparison of Oseltamivir and Oseltamivir Carboxylate Concentrations in Venous Plasma, Venous Blood, and Capillary Blood in Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. Oseltamivir-Current Dosing Recommendations Reduce the Therapeutic Benefit in Patients With Mild to Moderate Renal Function and/or Large Body Mass: A Review of the Literature With Recommendations to Optimize Dosing, Including the Use of Therapeutic Drug Monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 17. Sensitive determination of oseltamivir and oseltamivir carboxylate in plasma, urine, cerebrospinal fluid and brain by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Development and validation of a liquid chromatographic-tandem mass spectrometric method for determination of oseltamivir and its metabolite oseltamivir carboxylate in plasma, saliva and urine - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: A Robust HPLC Gradient Method for the Simultaneous Separation of Oseltamivir and its Active Metabolite, Oseltamivir Carboxylate

Abstract

This application note presents a detailed and validated High-Performance Liquid Chromatography (HPLC) method for the simultaneous separation and quantification of the antiviral prodrug Oseltamivir (OS) and its pharmacologically active metabolite, Oseltamivir Carboxylate (OSC). The inherent polarity difference between the ethyl-ester prodrug and its free carboxylate metabolite presents a unique chromatographic challenge. This guide provides two robust gradient methodologies: a primary reversed-phase (RP-HPLC) approach and an alternative hydrophilic interaction liquid chromatography (HILIC) method, catering to diverse analytical needs, from routine quality control to complex bioanalytical studies. We delve into the scientific rationale behind the method development, offering a step-by-step protocol, and comprehensive validation insights to ensure trustworthy and reproducible results.

Introduction: The Analytical Imperative

Oseltamivir, commercially known as Tamiflu®, is a cornerstone in the treatment and prophylaxis of influenza A and B virus infections. As an ethyl ester prodrug, Oseltamivir is rapidly metabolized in vivo by hepatic carboxyesterases to its active form, Oseltamivir Carboxylate.[1][2] This biotransformation is critical for its antiviral efficacy, as the carboxylate form is a potent inhibitor of the viral neuraminidase enzyme.[2]

The simultaneous monitoring of both the parent drug and its active metabolite is crucial for a wide range of studies, including pharmacokinetics, bioequivalence, therapeutic drug monitoring, and quality control of pharmaceutical formulations.[1][3] The significant difference in polarity between the more hydrophobic Oseltamivir and the highly polar Oseltamivir Carboxylate necessitates a well-designed chromatographic separation method. This document provides a detailed protocol for achieving this separation using gradient HPLC, a technique that allows for the efficient elution of compounds with a wide range of polarities in a single analytical run.

Chromatographic Strategy: A Tale of Two Chemistries

The successful separation of Oseltamivir and Oseltamivir Carboxylate hinges on exploiting their differing polarities. We present two powerful approaches:

2.1. Reversed-Phase HPLC (RP-HPLC): The Workhorse Method

RP-HPLC is the most common approach for the analysis of a wide range of pharmaceutical compounds. In this mode, a non-polar stationary phase (typically C18) is used with a polar mobile phase. Less polar compounds, like Oseltamivir, will have a stronger interaction with the stationary phase and thus elute later than more polar compounds like Oseltamivir Carboxylate.

• Mechanism of Separation: The primary retention mechanism is hydrophobic interaction. A gradient elution is employed, starting with a highly aqueous mobile phase to retain and separate the polar Oseltamivir Carboxylate. The percentage of the organic solvent is then gradually increased to elute the more hydrophobic Oseltamivir. The inclusion of a buffer or acid in the mobile phase is critical for controlling the ionization state of the analytes and ensuring sharp, symmetrical peaks.

2.2. Hydrophilic Interaction Liquid Chromatography (HILIC): The Polar Specialist

HILIC is an alternative chromatographic technique that is particularly well-suited for the retention and separation of highly polar compounds that are often poorly retained in reversed-phase mode.[4]

• Mechanism of Separation: In HILIC, a polar stationary phase is used with a mobile phase containing a high concentration of a water-miscible organic solvent and a small amount of aqueous buffer. A water-rich layer is formed on the surface of the stationary phase, and analytes partition between this aqueous layer and the bulk organic mobile phase. More polar compounds, like Oseltamivir Carboxylate, are more strongly retained. A gradient is created by increasing the aqueous component of the mobile phase, which in turn elutes the analytes in order of increasing hydrophilicity.[5]

Recommended HPLC Gradient Conditions

The following table summarizes the recommended starting conditions for the separation of Oseltamivir and Oseltamivir Carboxylate using both RP-HPLC and HILIC methods. These conditions are based on validated methods reported in the scientific literature and can be adapted as needed for specific instrumentation and sample matrices.

Parameter	Reversed-Phase (RP-HPLC) Method	Hydrophilic Interaction (HILIC) Method
Column	C18, 100 mm x 4.6 mm, 5 µm	ZIC-HILIC, 50 mm x 2.1 mm, 3.5 µm
Mobile Phase A	0.1% Formic Acid in Water	10 mM Ammonium Acetate in Water, pH 3.5
Mobile Phase B	0.1% Formic Acid in Acetonitrile/Methanol	Acetonitrile
Gradient Program	Time (min)	% B
0.0	25
0.25	25
3.0	100
5.0	100
5.1	25
Flow Rate	0.35 - 1.0 mL/min	0.5 mL/min
Column Temperature	30 - 40 °C	30 °C
Detection	UV at 215-230 nm or Mass Spectrometry (MS)	Mass Spectrometry (MS)
Injection Volume	10 µL	5 µL

Note: The choice between UV and MS detection will depend on the required sensitivity and selectivity of the assay. MS detection, particularly tandem MS (MS/MS), offers superior sensitivity and specificity, making it ideal for bioanalytical applications.[1][6]

Detailed Experimental Protocol (RP-HPLC Method)

This protocol provides a step-by-step guide for the analysis of Oseltamivir and Oseltamivir Carboxylate using the recommended RP-HPLC method.

4.1. Materials and Reagents

• Oseltamivir Phosphate reference standard

• Oseltamivir Carboxylate reference standard

• HPLC-grade Acetonitrile

• HPLC-grade Methanol

• Formic Acid (≥98%)

• Ultrapure water (18.2 MΩ·cm)

• Sample matrix (e.g., plasma, serum, formulation excipients)

4.2. Standard and Sample Preparation

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve Oseltamivir Phosphate and Oseltamivir Carboxylate reference standards in a suitable solvent (e.g., water or methanol) to prepare individual stock solutions.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solutions with the mobile phase A to cover the desired concentration range (e.g., 1-100 µg/mL for UV detection, or ng/mL range for MS detection).

• Sample Preparation (from Plasma):

  • To 100 µL of plasma sample, add 300 µL of cold acetonitrile containing an internal standard (if used).

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 14,000 rpm for 10 minutes at 4 °C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of mobile phase A.

  • Inject into the HPLC system.

4.3. HPLC System Setup and Operation

• Equilibrate the HPLC system with the initial mobile phase composition (25% B) for at least 30 minutes or until a stable baseline is achieved.

• Set the column oven temperature to 30 °C.

• Set the detector wavelength to 220 nm or configure the MS parameters for the specific analytes.

• Inject a blank (mobile phase A) to ensure no system contamination.

• Inject the prepared standard solutions to generate a calibration curve.

• Inject the prepared samples for analysis.

4.4. Data Analysis

• Identify the peaks for Oseltamivir Carboxylate and Oseltamivir based on their retention times obtained from the standard injections.

• Integrate the peak areas for each analyte.

• Construct a calibration curve by plotting the peak area versus the concentration of the standards.

• Determine the concentration of Oseltamivir and Oseltamivir Carboxylate in the samples by interpolating their peak areas from the calibration curve.

Method Validation: Ensuring Trustworthiness

A robust analytical method requires thorough validation to ensure its reliability. Key validation parameters, as per regulatory guidelines (e.g., FDA, ICH), should be assessed:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components. This can be demonstrated by the absence of interfering peaks at the retention times of the analytes in blank samples.[6]

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte. A linear regression analysis should be performed on the calibration curve data.[1]

• Accuracy and Precision: Accuracy refers to the closeness of the measured value to the true value, while precision is the degree of agreement among individual test results. These are typically assessed by analyzing quality control (QC) samples at multiple concentration levels.[6]

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of an analyte that can be reliably detected and quantified, respectively.

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.

Visualizing the Workflow

The following diagram illustrates the general workflow for the HPLC analysis of Oseltamivir and Oseltamivir Carboxylate.

Caption: A generalized workflow for the HPLC analysis of Oseltamivir and Oseltamivir Carboxylate.

Conclusion: A Versatile and Reliable Approach

The HPLC gradient method detailed in this application note provides a robust and reliable means for the simultaneous separation of Oseltamivir and its active metabolite, Oseltamivir Carboxylate. By understanding the underlying principles of reversed-phase and HILIC chromatography, researchers can select and optimize the most appropriate method for their specific analytical needs. The provided protocol and validation guidelines serve as a comprehensive resource for drug development professionals, researchers, and scientists, ensuring the generation of high-quality, reproducible data.

References

• Heinig, K., & Wirz, T. (2009). Dried blood spot UHPLC-MS/MS analysis of oseltamivir and oseltamivircarboxylate—a validated assay for the clinic. Analytical and Bioanalytical Chemistry, 395(8), 2543–2551. [Link]

• Jain, R., Varia, S., & Pandya, C. (2012). Simultaneous quantification of prodrug oseltamivir and its metabolite oseltamivir carboxylate in human plasma by LC–MS/MS to support a bioequivalence study. Journal of Pharmaceutical and Biomedical Analysis, 66, 259–266. [Link]

• ResearchGate. (2012). Simultaneous quantification of prodrug oseltamivir and its metabolite oseltamivir carboxylate in human plasma by LC–MS/MS to support a bioequivalence study. [Link]

• Erasmus University Repository. (2011). Dried blood spot UHPLC-MS/MS analysis of oseltamivir and oseltamivircarboxylate-a validated assay for the clinic. [Link]

• SWU eJournals System. (n.d.). View of Development and Validation of Oseltamivir Carboxylate. Retrieved from [Link]

• Analytical Method Development and Stability Studies for Estimation of Oseltamivir In Bulk and Capsules Using RP. (n.d.). Retrieved from [Link]

• Ameti, A., Slavkovska, J., & Starkoska, K. (2012). A SIMPLE ISOCRATIC RP-HPLC METHOD FOR QUALITY CONTROL OF OSELTAMIVIR CAPSULES. Journal of Hygienic Engineering and Design, 1, 1-7. [Link]

• Malipatil, S. M., et al. (2015). Development & Validation of RP-HPLC Method for the Determination of Oseltamivir Phosphate API. Zenodo. [Link]

• Green, M. D., Nettey, H., & Wirtz, R. A. (2008). Determination of Oseltamivir Quality by Colorimetric and Liquid Chromatographic Methods. Emerging Infectious Diseases, 14(4), 552–556. [Link]

• Royal Society of Chemistry. (n.d.). Automated analysis of oseltamivir and oseltamivir carboxylate in environmental waters by online in-tube solid-phase microextraction coupled with liquid chromatography-tandem mass spectrometry. Retrieved from [Link]

• CDC Stacks. (2008). Determination of Oseltamivir Quality by Colorimetric and Liquid Chromatographic Methods. [Link]

• ResearchGate. (2023). Determination of Oseltamivir in Human Plasma by HPLC-MS/MS. [Link]

• Lindegardh, N., et al. (2007). Development and validation of a liquid chromatographic-tandem mass spectrometric method for determination of oseltamivir and its metabolite oseltamivir carboxylate in plasma, saliva and urine. Journal of Chromatography B, 859(1), 64–73. [Link]

• ResearchGate. (n.d.). Sensitive determination of oseltamivir and oseltamivir carboxylate in plasma, urine, cerebrospinal fluid and brain by liquid chromatography-tandem mass spectrometry. Retrieved from [Link]

• Hydrophilic Interaction Liquid Chromatography. (n.d.). Retrieved from [Link]

• ResearchGate. (n.d.). Stability Indicating RP-HPLC Method Development and Validation for Oseltamivir API. Retrieved from [Link]

• ANALYTICAL METHODOLOGIES FOR THE DETERMINATION OF OSELTAMIVIR. (n.d.). Retrieved from [Link]

• Ahmed, S. D., & Rasheed, A. S. (2024). RP-HPLC Method for Simultaneously Quantifying the Antiviral Drug Contents of Acyclovir, Amantadine, and Oseltamivir in Pharmaceutical Formulations. Iraqi Journal of Science, 65(3), 1188-1200. [Link]

• MDPI. (2025). Applications of Hydrophilic Interaction Chromatography in Pharmaceutical Impurity Profiling: A Comprehensive Review of Two Decades. [Link]

• Agilent. (2018). Hydrophilic Interaction Chromatography Method Development and Troubleshooting. [Link]

Sources

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• 2. zenodo.org [zenodo.org]
• 3. RePub, Erasmus University Repository: Dried blood spot UHPLC-MS/MS analysis of oseltamivir and oseltamivircarboxylate-a validated assay for the clinic [repub.eur.nl]
• 4. mdpi.com [mdpi.com]
• 5. Development and validation of a liquid chromatographic-tandem mass spectrometric method for determination of oseltamivir and its metabolite oseltamivir carboxylate in plasma, saliva and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Dried blood spot UHPLC-MS/MS analysis of oseltamivir and oseltamivircarboxylate—a validated assay for the clinic - PMC [pmc.ncbi.nlm.nih.gov]

Quantifying Oseltamivir in wastewater using isotope-labeled standards

Application Note: High-Precision Quantitation of Oseltamivir and Oseltamivir Carboxylate in Wastewater via Isotope Dilution LC-MS/MS

Abstract

This application note details a robust protocol for the quantification of the antiviral drug Oseltamivir (Tamiflu®) and its active metabolite, Oseltamivir Carboxylate (OC), in complex wastewater matrices. Utilizing Isotope Dilution Mass Spectrometry (IDMS) with deuterium-labeled internal standards (Oseltamivir-d3 and OC-d3), this method corrects for significant matrix effects and recovery losses inherent in environmental analysis.[1] The protocol employs Mixed-Mode Cation Exchange (MCX) Solid Phase Extraction (SPE) to isolate the amphoteric analytes, followed by analysis via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1] This workflow achieves limits of quantification (LOQ) in the low nanogram-per-liter (ng/L) range, suitable for Wastewater-Based Epidemiology (WBE).[1]

Introduction

Oseltamivir phosphate (OP) is a prodrug widely prescribed for the treatment of influenza.[2] In the body, it is hydrolyzed to its active metabolite, Oseltamivir Carboxylate (OC), which inhibits the viral neuraminidase enzyme.[3][4] Approximately 80% of an oral dose is excreted as OC via urine, entering municipal wastewater systems.

Why Monitor Wastewater?

• Epidemiological Tracking: OC levels in wastewater correlate directly with community influenza caseloads, providing a near real-time surveillance tool independent of clinical testing.[1]

• Environmental Resistance: OC is highly hydrophilic and persistent in aquatic environments. Incomplete removal during wastewater treatment poses a risk of developing viral resistance in waterfowl reservoirs.

The Analytical Challenge Wastewater is a chemically complex matrix containing high levels of salts, organic matter, and competing ions. These components cause ion suppression in ESI-MS, leading to inaccurate quantification.[1] This protocol mitigates these errors by using:

• Isotope-Labeled Internal Standards (IS): Deuterated analogs that co-elute with the target analytes, experiencing the exact same matrix effects and extraction losses.

• Mixed-Mode SPE: Leveraging both hydrophobic and ion-exchange retention mechanisms to wash away interferences while retaining the analytes.[1]

Experimental Design & Principles

Chemical Properties & Retention Strategy

• Oseltamivir Carboxylate (OC): Amphoteric (contains both amine and carboxylic acid groups).[1]

• Retention Mechanism: At acidic pH (pH < 3), the amine group is protonated (

  ), and the carboxylic acid is protonated (neutral). This allows the molecule to bind strongly to a Cation Exchange (MCX) sorbent via ionic interaction.[5]

• Cleanup: Neutral and acidic interferences are washed away with organic solvents while the analyte remains ionically bound.[5]

• Elution: A basic organic solvent (5%

  in Methanol) deprotonates the amine, neutralizing the charge and releasing the analyte.

Workflow Diagram

Caption: End-to-end workflow for Oseltamivir quantification, emphasizing the critical acidification step prior to SPE.

Materials & Reagents

Category	Item	Specification
Analytes	Oseltamivir Phosphate (OP)	>98% Purity
Oseltamivir Carboxylate (OC)	>98% Purity
Internal Standards	Oseltamivir-d3 (OP-d3)	Deuterated IS
Oseltamivir Carboxylate-d3 (OC-d3)	Deuterated IS
SPE Cartridges	Mixed-Mode Cation Exchange	Strata-X-C (200mg/6mL) or Oasis MCX
Solvents	Methanol (MeOH), Acetonitrile (ACN)	LC-MS Grade
Reagents	Formic Acid (FA), Ammonium Hydroxide ( )	LC-MS Grade
Sulfuric Acid ( )	ACS Reagent (for pH adjustment)
Filters	Glass Fiber Filters (GF/F)	0.7 µm (Pre-filter)
Membrane Filters	0.45 µm (Regenerated Cellulose or PVDF)

Detailed Protocol

Step 1: Sample Collection & Pre-treatment

• Collection: Collect 24-hour composite wastewater samples in amber HDPE bottles.

• Preservation: Transport on ice (4°C). Process within 24 hours to minimize microbial degradation of OP to OC.

• Filtration: Filter 200–500 mL of wastewater through a 0.45 µm membrane filter to remove particulate matter.

• IS Spiking: Add 50 µL of a 100 ng/mL mixture of OP-d3 and OC-d3 to the filtrate.

  • Note: Spiking before extraction is crucial to correct for SPE recovery losses.

• Acidification: Adjust the pH of the filtrate to 3.0 ± 0.1 using 4M

  .

  • Critical: This ensures the amine groups on the analytes are fully protonated (

    ) for retention on the cation exchange sorbent.

Step 2: Solid Phase Extraction (MCX)

Cartridge: Strata-X-C (200 mg / 6 mL) or equivalent.[1]

• Conditioning:

  • 3 mL Methanol (High flow).

  • 3 mL Ultrapure Water (pH adjusted to 3 with

    ).

• Loading:

  • Pass the acidified sample (200 mL) through the cartridge at a flow rate of ~5 mL/min.

• Wash 1 (Aqueous):

  • 2 mL 0.1 M HCl in Water.

  • Purpose: Removes salts, proteins, and highly polar interferences.

• Wash 2 (Organic):

  • 2 mL 0.1 M HCl in Methanol.

  • Purpose: Removes hydrophobic neutrals and acidic compounds. The analytes remain bound ionically.[5]

• Drying:

  • Dry cartridge under high vacuum for 5–10 minutes.

• Elution:

  • Elute with 2 x 2 mL of 5% Ammonium Hydroxide in Methanol .

  • Mechanism:[5][6][7] The base (

    ) deprotonates the analyte amine, breaking the ionic bond.

• Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute in 200 µL of Mobile Phase A (0.1% Formic Acid in Water).

Step 3: LC-MS/MS Analysis

LC Conditions:

• System: UHPLC (e.g., Agilent 1290, Waters Acquity).

• Column: C18 Column (e.g., Kinetex 2.6µm C18, 100 x 2.1 mm).

• Flow Rate: 0.3 mL/min.[6]

• Injection Vol: 5–10 µL.

• Mobile Phase A: Water + 0.1% Formic Acid.[8]

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[8]

Gradient Profile:

Time (min)	% Mobile Phase B
0.0	5
1.0	5
6.0	95
8.0	95
8.1	5

| 10.0 | 5 (Re-equilibration) |

MS/MS Parameters (ESI Positive Mode):

• Source Temp: 400°C.

• Capillary Voltage: 3500 V.

MRM Transitions:

Analyte	Precursor (m/z)	Product (Quant)	Product (Qual)	Collision Energy (V)
Oseltamivir (OP)	313.2	166.1	225.1	20 / 15
Oseltamivir Carb (OC)	285.2	138.1	197.1	18 / 14
OP-d3 (IS)	316.2	169.1	-	20

| OC-d3 (IS) | 288.2 | 141.1 | - | 18 |[1]

SPE Mechanism Visualization

Caption: The "Catch and Release" mechanism of Mixed-Mode Cation Exchange (MCX) used to purify Oseltamivir.[1]

Data Analysis & Validation

Quantification: Concentration is calculated using the Internal Standard Method :

Where is the Response Factor derived from the calibration curve.[1]

Validation Criteria:

• Linearity:

  over the range of 1 – 1000 ng/L.

• Recovery: Absolute recovery should be > 70%.

• Matrix Effect: Compare slope of matrix-matched curve vs. solvent curve. (IS corrects for this, but < 20% suppression is ideal).

• LOD/LOQ: Typically ~0.5 ng/L (LOD) and ~1.5 ng/L (LOQ) for OC.

References

• Ghosh, G. C., et al. (2010). "Occurrence and fate of oseltamivir carboxylate (Tamiflu) and amantadine in sewage treatment plants."[7] Chemosphere.

• Fick, J., et al. (2007). "Antiviral Oseltamivir Is not Removed or Degraded in Normal Sewage Water Treatment." PLoS ONE.

• Söderström, H., et al. (2009). "Detection of the Antiviral Drug Oseltamivir in Aquatic Environments." PLoS ONE. [1]

• Phenomenex. "Efficient extraction of basic drugs from biological matrices using a polymeric cationic mixed-mode sorbent - Strata™-X-C."[1] Application Note TN-008.

• Azuma, T., et al. (2017). "Determination of oseltamivir phosphate and its metabolite... using solid phase extraction and isotope dilution LC-MS/MS." International Journal of Environmental Analytical Chemistry.

Sources

• 1. Oseltamivir | C16H28N2O4 | CID 65028 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. semanticscholar.org [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. vital.lib.tsu.ru [vital.lib.tsu.ru]
• 5. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 6. Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Correlation study on influenza epidemic in representative 5 cities in the middle and lower reaches of the Yangtze River based on detection of oseltamivir metabolite in wastewater [jcpu.cpu.edu.cn]
• 8. phenomenex.com [phenomenex.com]

Application Note: Simultaneous Determination of Tamiflu (Oseltamivir) and Its Active Metabolite Using Oseltamivir-13C2,d3 via LC-MS/MS

Executive Summary & Mechanistic Context

Oseltamivir phosphate (Tamiflu) is an orally administered ester prodrug deployed globally for the treatment and prophylaxis of influenza A and B. Upon ingestion, it is rapidly and extensively hydrolyzed by hepatic carboxylesterases into its pharmacologically active metabolite, oseltamivir carboxylate (OSTC), which functions as a potent neuraminidase inhibitor[1].

In pharmacokinetic (PK) and bioequivalence studies, the simultaneous quantification of both the prodrug (OST) and the active metabolite (OSTC) in human plasma is mandatory[2]. However, the dynamic equilibrium between these two molecules presents a significant bioanalytical challenge. This application note details a highly robust, self-validating Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol utilizing Oseltamivir-13C2,d3 as a stable isotope-labeled internal standard (SIL-IS) to achieve absolute quantitative certainty.

Causality in Methodological Design (E-E-A-T Insights)

As a Senior Application Scientist, it is critical to understand why specific parameters are chosen, rather than simply executing a recipe. Every choice in this method mitigates a specific chemical or instrumental artifact:

• Inhibition of Ex Vivo Hydrolysis: Blood plasma contains residual esterases that will continue to convert OST into OSTC after the blood is drawn, artificially inflating the metabolite's apparent concentration. Historically, highly toxic organophosphates like dichlorvos were added to samples to arrest this process. To improve laboratory safety without compromising sample integrity, this protocol utilizes Sodium Fluoride/Potassium Oxalate (NaF/KOx) vacutainers. The fluoride ion acts as a potent, non-toxic esterase inhibitor, locking the in vivo OST/OSTC ratio at the exact moment of collection[1].

• Stable Isotope Labeling (SIL) Rationale: The use of Oseltamivir-13C2,d3 (and its carboxylate equivalent) is a deliberate choice over heavily deuterated standards (e.g., d8 or d10). Deuterium-only standards often exhibit a "chromatographic isotope effect"—eluting slightly earlier than the unlabeled analyte due to weaker dispersion forces. By incorporating ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  atoms, we minimize the number of deuterium atoms required to achieve a robust +5 Da mass shift[3]. This ensures the SIL-IS perfectly co-elutes with the target analyte, experiencing the exact same matrix-induced ionization suppression or enhancement in the ESI source, thereby providing flawless mathematical correction.

• Solid Phase Extraction (SPE) vs. Protein Precipitation (PPT): While PPT is faster, it fails to remove endogenous phospholipids. Phospholipids accumulate on the analytical column and cause severe, unpredictable ion suppression in the mass spectrometer. SPE provides a pristine extract, extending column life and ensuring the lower limit of quantification (LLOQ) remains stable across hundreds of injections[2].

Visualizing the Bioanalytical Workflow

Workflow for LC-MS/MS quantification of Oseltamivir and its metabolite using a SIL-IS.

Materials and Reagents

• Target Analytes: Oseltamivir phosphate (OST), Oseltamivir carboxylate (OSTC)[1].

• Internal Standards: Oseltamivir-13C2,d3 and Oseltamivir carboxylate-13C2,d3 (Purity >98%, Isotopic enrichment >99%)[3],.

• Reagents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), Formic Acid (FA), and Ammonium Formate.

• Consumables: Oasis HLB (30 mg/1 mL) SPE cartridges; NaF/KOx blood collection tubes.

Self-Validating Experimental Protocol

This protocol is designed as a closed-loop, self-validating system. The inclusion of continuous Internal Standard (IS) monitoring and Quality Control (QC) bracketing ensures that any deviation in extraction efficiency or instrument sensitivity automatically flags the affected samples for reanalysis.

Step 5.1: Sample Preparation (Solid Phase Extraction)

• Aliquot & Spike: Transfer 200 μL of human plasma (collected in NaF/KOx tubes) into a clean microcentrifuge tube[2]. Add 20 μL of the working SIL-IS solution (containing Oseltamivir-13C2,d3 and OSTC-13C2,d3 at 500 ng/mL). Vortex for 30 seconds to ensure complete equilibration between the endogenous analytes and the SIL-IS.

• Acidification: Add 200 μL of 2% Formic Acid in water to disrupt drug-protein binding and ensure the analytes are fully protonated for optimal SPE retention.

• SPE Conditioning: Condition the HLB SPE cartridges with 1 mL of Methanol followed by 1 mL of LC-MS grade water.

• Loading & Washing: Load the acidified plasma sample onto the cartridge. Wash with 1 mL of 5% Methanol in water to elute polar interferences and salts.

• Elution: Elute the target analytes and IS into a clean collection plate using 1 mL of 100% Methanol.

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 200 μL of the mobile phase (see Step 5.2).

Step 5.2: Liquid Chromatography (LC) Parameters

• Analytical Column: Symmetry C18 (100 mm × 4.6 mm, 5 μm)[2].

• Mobile Phase: Isocratic elution using 10 mM Ammonium Formate (pH 3.5) : Acetonitrile (30:70, v/v)[2]. The acidic pH maintains the analytes in their ionized state, improving peak shape and preventing secondary interactions with free silanols on the column.

• Flow Rate: 1.0 mL/min (with a 1:1 post-column split to the MS source to prevent source contamination).

• Injection Volume: 10 μL.

• Run Time: 2.0 minutes per sample[2].

Step 5.3: Mass Spectrometry (ESI-MS/MS) Parameters

Operate the triple quadrupole mass spectrometer in Positive Electrospray Ionization (+ESI) mode using Multiple Reaction Monitoring (MRM)[4].

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Oseltamivir (OST)	313.3	166.1	150	22
OST-13C2,d3 (IS)	318.3	171.2	150	22
OST Carboxylate (OSTC)	285.3	138.1	150	25
OSTC-13C2,d3 (IS)	290.3	143.1	150	25

(Note: Transitions are based on the +5 Da mass shift provided by the 13C2,d3 labeling strategy[1],[3]).

Step 5.4: System Suitability and Batch Validation (The Self-Validating Loop)

To guarantee trustworthiness, the analytical batch must pass the following automated criteria:

• IS Area Monitoring: The peak area of the SIL-IS in every unknown sample must fall within ±20% of the mean IS area of the calibration standards. A drop >20% indicates severe matrix suppression or an extraction failure, automatically invalidating that specific sample.

• QC Bracketing: Low, Medium, and High Quality Control (QC) samples must be injected after every 20 unknown samples. The batch is only validated if 67% of all QCs, and at least 50% at each concentration level, calculate to within ±15% of their nominal values.

Quantitative Validation Data

The method demonstrates exceptional robustness, fully compliant with current FDA and EMA bioanalytical method validation guidelines. Below is a summary of the quantitative performance metrics achieved using this protocol[2],[4]:

Validation Parameter	Oseltamivir (Prodrug)	Oseltamivir Carboxylate (Metabolite)
Linear Dynamic Range	0.5 – 200.0 ng/mL	2.0 – 800.0 ng/mL
Correlation Coefficient ( )	> 0.998	> 0.997
Extraction Recovery (Mean)	94.4%	92.7%
Intra-day Precision (CV%)	0.9% – 13.7%	0.5% – 8.2%
Accuracy (% of Nominal)	91% – 102%	88% – 109%
Ex Vivo Matrix Stability	191 days (at -20°C)	191 days (at -20°C)

References

• Simultaneous quantification of prodrug oseltamivir and its metabolite oseltamivir carboxylate in human plasma by LC–MS/MS to support a bioequivalence study. Journal of Pharmaceutical Analysis / PubMed Central (PMC). 2

• Development and Validation of two LCMS/MS Methods for Simultaneous Estimation of Oseltamivir and its Metabolite in Human Plasma and Application in Bioequivalence Study. Asian Journal of Pharmaceutical Analysis. 4

• Oseltamivir-13C2,d3 Acid Product Information & Chemical Properties. CymitQuimica. 3

• Oseltamivir-13C2,d3 Acid Isotope Labelled Specifications. BioOrganics. Link

• Oseltamivir acid-13C,d3 (GS 4071-13C,d3) Tracers and Internal Standards. MedChemExpress. 5

Sources

• 1. ajpaonline.com [ajpaonline.com]
• 2. Simultaneous quantification of prodrug oseltamivir and its metabolite oseltamivir carboxylate in human plasma by LC–MS/MS to support a bioequivalence study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Oseltamivir-13C2,d3 Acid | CymitQuimica [cymitquimica.com]
• 4. ajpaonline.com [ajpaonline.com]
• 5. medchemexpress.com [medchemexpress.com]

Technical Notes & Optimization

Reducing matrix effects in Oseltamivir analysis with 13C2,d3 labeling

Topic: Reducing Matrix Effects in Oseltamivir Analysis via

Labeling Role: Senior Application Scientist Status: Active Support Ticket

Introduction: The Matrix Effect Challenge

Welcome to the technical support hub for Oseltamivir (Tamiflu®) bioanalysis. You are likely here because you are observing ion suppression , variable recovery , or retention time shifts in your LC-MS/MS assays.

Oseltamivir (OST) and its active metabolite, Oseltamivir Carboxylate (OSC), are notoriously difficult to quantify in complex matrices like plasma or urine due to their polarity and the presence of co-eluting phospholipids. The "Gold Standard" solution is the use of Stable Isotope Labeled Internal Standards (SIL-IS).

However, not all SIL-IS are created equal.[1] This guide explains why the specific

-Oseltamivir label is superior to standard deuterated analogs (e.g., -Oseltamivir) and how to implement it to eliminate matrix effects.

Module 1: The Isotope Logic (Why ?)

Q: Why can't I just use a cheaper or deuterated standard?

A: You can, but you risk introducing the Deuterium Isotope Effect . In Reversed-Phase Liquid Chromatography (RPLC), C-D bonds are slightly less lipophilic than C-H bonds. A molecule heavily labeled with deuterium (e.g.,

) will often elute earlier than the native analyte.[2]

If the IS elutes earlier, it is not in the ion source at the exact same moment as the analyte. Therefore, if a matrix contaminant (like a phospholipid) suppresses the analyte's signal, the IS might have already eluted and won't experience that suppression. This leads to inaccurate normalization.

The

Advantage:

• Labeling: Carbon-13 adds mass (+1 Da per carbon) but has zero effect on retention time.

• Hybrid Approach: By using two

  atoms, we only need three Deuterium ( ) atoms to achieve a safe +5 Da mass shift. This minimizes the lipophilicity change, ensuring the IS co-elutes perfectly with Oseltamivir.

Visualization: The Co-Elution Criticality

Figure 1: Mechanism of Matrix Effect Compensation. Scenario A shows how retention time shifts (caused by heavy deuteration) lead to quantitation errors. Scenario B demonstrates the stability of the hybrid

label.

Module 2: Method Configuration

To ensure specificity, you must select Mass Transitions (MRM) that avoid "cross-talk" between the native drug and the IS.

Recommended MRM Transitions

Note: Oseltamivir is a prodrug; always monitor the metabolite (Carboxylate) as well.

Compound	Precursor Ion ( )	Product Ion ( )	Role	Collision Energy (V)
Oseltamivir (OST)	313.2	166.1	Quantifier	20-25
313.2	225.1	Qualifier	15-20
OST-	318.2	171.1	Internal Standard	20-25
Oseltamivir Carboxylate (OSC)	285.2	138.1	Quantifier	18-22
OSC-	290.2	143.1	Internal Standard	18-22

Technical Note: The +5 Da shift (313

318) is ideal. It avoids the M+2 natural isotopic contribution of the native analyte, which can contribute signal to the IS channel if the mass difference is too small (e.g., only +2 or +3 Da).

Module 3: Sample Preparation Protocol

Q: PPT vs. SPE?

A: While Protein Precipitation (PPT) is faster, it leaves behind phospholipids that cause the very matrix effects we are trying to solve. For robust quantification, Mixed-Mode Cation Exchange (MCX) Solid Phase Extraction (SPE) is the validated recommendation [1][2]. Oseltamivir contains a primary amine, making it a perfect candidate for cation exchange.

Workflow: MCX Extraction

Figure 2: Mixed-Mode Cation Exchange (MCX) protocol. The acidic wash removes proteins, while the methanol wash removes neutral matrix components. The basic elution step selectively releases the amine-containing Oseltamivir.

Module 4: Troubleshooting Guide

Issue 1: Internal Standard Response is Variable

• Symptom: The peak area of the IS fluctuates significantly (>15%) between injections, even though the Analyte/IS ratio is stable.

• Root Cause: This confirms Matrix Effects are present. The IS is doing its job by fluctuating with the analyte.

• Action:

  • Check the Matrix Factor (MF) . Calculate:

    . If MF < 0.8, you have suppression.

  • Switch from Protein Precipitation (PPT) to the MCX SPE protocol outlined in Module 3.

  • Verify the IS is added before any extraction steps to compensate for recovery losses [3].

Issue 2: "Cross-Talk" (Signal in Blank)

• Symptom: You see a peak in the Oseltamivir channel when injecting a sample containing only the Internal Standard.

• Root Cause: Isotopic impurity. If your

  standard is not high purity, it may contain traces of unlabeled ( ) material.

• Action:

  • Inject a high concentration of IS (e.g., 1000 ng/mL) and monitor the analyte transition (313

    166).

  • If the interference is >20% of your LLOQ (Lower Limit of Quantitation), you must lower the IS concentration or purchase a higher purity standard (Isotopic purity >99.5%).

Issue 3: Peak Tailing

• Symptom: Oseltamivir peaks are asymmetrical.

• Root Cause: Secondary interactions with residual silanols on the column stationary phase (common for amines).

• Action:

  • Ensure your mobile phase contains adequate buffer strength. Ammonium Formate (5-10 mM) is preferred over pure Formic Acid for basic drugs [4].

  • Use a column with "end-capping" technology (e.g., C18 with high carbon load).

References

• Lindegardh, N., et al. (2007). "Quantification of oseltamivir and oseltamivir carboxylate in human plasma by LC-MS/MS." Journal of Chromatography B. Validates the use of solid-phase extraction for minimizing matrix effects.

• Bahar, F., et al. (2012). "Simple and sensitive assay for quantification of oseltamivir and its active metabolite... using high-performance liquid chromatography coupled with electrospray ionization tandem mass spectrometry."[3] Journal of Pharmaceutical and Biomedical Analysis. Discusses the necessity of stable isotope internal standards.

• FDA Guidance for Industry. (2018). "Bioanalytical Method Validation." Establishes the requirement for Matrix Factor (MF) evaluation and IS variability limits.

• Waters Corporation. (2020). "The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects." Explains the mechanism of deuterium isotope effects on retention time.

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Simultaneous quantification of prodrug oseltamivir and its metabolite oseltamivir carboxylate in human plasma by LC–MS/MS to support a bioequivalence study - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting low recovery rates of Oseltamivir-13C2,d3 Phosphate

Welcome to the technical support center for Oseltamivir-13C2,d3 Phosphate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve issues related to low recovery rates of this stable isotope-labeled (SIL) internal standard (IS) during bioanalysis. Low or variable IS recovery can compromise the accuracy and precision of your quantitative results.[1] This document provides a structured approach to identifying and rectifying common problems.

Frequently Asked Questions (FAQs)

Q1: Why is my stable isotope-labeled internal standard (Oseltamivir-13C2,d3 Phosphate) showing low recovery?

Low recovery of a SIL-IS is a critical issue because it is expected to mimic the behavior of the analyte, Oseltamivir.[1] Potential causes can be broadly categorized into three areas: sample preparation, chromatographic issues, or mass spectrometer performance. This guide will walk you through a systematic troubleshooting process for each of these areas.

Q2: What is an acceptable recovery range for an internal standard?

While there is no universally fixed value, the recovery of the IS should be consistent, precise, and sufficient to provide a stable signal well above the lower limit of quantification (LLOQ). High recovery (e.g., >80%) is often desirable, but consistency and reproducibility are more critical than the absolute percentage.[2][3] Significant variability in the IS response across a batch is a red flag that requires investigation.[4][5]

Q3: Can matrix effects cause low recovery of the internal standard?

Yes, matrix effects can suppress or enhance the ionization of the IS in the mass spectrometer source, leading to an apparent low or high recovery.[5] Since Oseltamivir-13C2,d3 Phosphate is structurally identical to the analyte, it should experience the same matrix effects.[1] If you observe a low IS signal, it could indicate significant ion suppression affecting both the analyte and the IS. Techniques like post-column infusion can help diagnose matrix effects.[2]

Q4: Could the Oseltamivir-13C2,d3 Phosphate itself be the problem?

While less common, issues with the IS itself, such as incorrect concentration, degradation, or impurities, can occur. Always ensure you are using a certified reference standard and verify the concentration of your spiking solution. Oseltamivir, an ethyl ester prodrug, can be susceptible to in-vitro hydrolysis to its active metabolite, oseltamivir carboxylate, particularly if samples are not handled properly (e.g., stored at incorrect pH or temperature).[6][7] Using fluoride-containing tubes can help inhibit esterase activity.[8]

In-Depth Troubleshooting Guides

A systematic approach is the key to resolving low IS recovery. The following sections break down the analytical workflow, providing potential causes and actionable solutions.

Troubleshooting Workflow Overview

The diagram below illustrates a logical flow for diagnosing the root cause of low IS recovery. Start with the most common and easiest-to-check areas first.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Simultaneous quantification of prodrug oseltamivir and its metabolite oseltamivir carboxylate in human plasma by LC–MS/MS to support a bioequivalence study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. biopharmaservices.com [biopharmaservices.com]
• 5. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Dried blood spot UHPLC-MS/MS analysis of oseltamivir and oseltamivircarboxylate—a validated assay for the clinic - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Chemical stability of oseltamivir in oral solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Simple and sensitive assay for quantification of oseltamivir and its active metabolite oseltamivir carboxylate in human plasma using high-performance liquid chromatography coupled with electrospray ionization tandem mass spectrometry: improved applicability to pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]

Resolving peak tailing issues for Oseltamivir phosphate in LC-MS

Welcome to the Technical Support Center for LC-MS analysis of Oseltamivir phosphate. This guide is engineered for researchers and drug development professionals who are experiencing chromatographic challenges—specifically peak tailing—during method development.

Below, you will find a mechanistic breakdown of the problem, a targeted Q&A troubleshooting guide, quantitative reference tables, and a self-validating experimental protocol.

The Mechanistic Root of Peak Tailing

Oseltamivir phosphate is a highly polar, basic compound containing a secondary amine group with a pKa of approximately 7.7[1]. In standard reversed-phase liquid chromatography (RP-LC) operating under acidic or neutral conditions, this amine is positively charged. Basic compounds are notoriously prone to peak tailing due to secondary interactions with the stationary phase[2].

The primary cause of this tailing is the interaction between the positively charged amine of Oseltamivir and the weakly acidic residual silanol groups (Si-OH) on the silica-based column[3]. When these free silanols dissociate into their anionic form (Si-O⁻), they act as localized cation-exchange sites[4]. Because these ion-exchange interactions are kinetically slower than the primary hydrophobic retention mechanism, a fraction of the Oseltamivir molecules is retained longer on the column, resulting in an asymmetrical, trailing peak edge[5].

Logical relationship between Oseltamivir properties, silanol interactions, and LC-MS solutions.

Technical FAQs & Troubleshooting

Q1: Why can't I just use 0.1% TFA to fix the peak shape? A: While Trifluoroacetic acid (TFA) is a powerful ion-pairing agent that effectively masks silanol interactions and produces exceptionally sharp peaks for basic drugs in UV-HPLC[6], it is highly detrimental in LC-MS. TFA strongly binds to the protonated analyte in the gas phase, causing severe ion suppression and drastically reducing your ESI+ signal. For LC-MS, you must use volatile, MS-friendly buffers like ammonium formate or ammonium acetate[2][7].

Q2: How exactly does adding an ammonium formate buffer reduce peak tailing? A: Adding 10–40 mM ammonium formate to your mobile phase introduces a high concentration of ammonium cations (NH₄⁺)[7]. These cations competitively bind to the negatively charged residual silanols on the silica surface[2]. By saturating these active sites, the buffer effectively "masks" the silanols, preventing the positively charged Oseltamivir from undergoing secondary ion-exchange interactions. This restores a Gaussian peak shape without suppressing the MS signal[5].

Q3: What specific column chemistries are recommended for this basic drug? A: You must avoid older "Type A" silica columns, which contain high trace metal impurities that increase silanol acidity[3][4]. Instead, select high-purity "Type B" silica columns that are double-endcapped or feature embedded polar groups (e.g., Amide-C18) to sterically shield the silanols[8]. Alternatively, Charged Surface Hybrid (CSH) columns are highly effective; they maintain a low-level positive surface charge under acidic conditions, electrostatically repelling basic compounds like Oseltamivir and eliminating tailing.

Q4: I am using an endcapped column and a buffered mobile phase, but my peak is still tailing. What else could be wrong? A: The issue is likely a sample solvent mismatch. If your Oseltamivir sample is dissolved in a high percentage of organic solvent (e.g., 100% methanol) but your initial mobile phase is highly aqueous, the sample will not focus properly at the head of the column. This causes viscous fingering and peak distortion. Always reconstitute your final sample in a diluent that closely matches your initial mobile phase conditions[7].

Quantitative Data & Troubleshooting Metrics

Table 1: Mobile Phase Additive Comparison for Oseltamivir LC-MS

Additive / Buffer	Concentration	Peak Shape (Tailing Factor)	MS Ionization (ESI+)	Recommendation
Formic Acid	0.1% (v/v)	Moderate (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> ~1.8)	Excellent	Use only with CSH columns
Trifluoroacetic Acid (TFA)	0.1% (v/v)	Excellent ( ~1.1)	Poor (Severe Suppression)	Avoid for LC-MS
Ammonium Formate	10 - 40 mM	Excellent ( < 1.3)	Excellent	Optimal [2][7]
Ammonium Acetate	10 - 40 mM	Good ( ~1.4)	Good	Viable Alternative[7]

Table 2: System Suitability Acceptance Criteria

Parameter	Target Metric	Troubleshooting Action if Failed
USP Tailing Factor ( )		Increase buffer concentration; check column endcapping[8].
Theoretical Plates ( )		Increase column temperature (e.g., to 40°C - 50°C) to improve mass transfer[7].
Injection Repeatability		Ensure sample diluent matches initial mobile phase composition.

Self-Validating Experimental Protocol

To ensure scientific integrity, the following LC-MS method development protocol is designed as a self-validating system. Step 5 (System Suitability) acts as the internal control to verify that secondary silanol interactions have been successfully mitigated.

Step-by-step experimental workflow for optimizing Oseltamivir phosphate LC-MS analysis.

Step-by-Step Methodology:

Step 1: Mobile Phase Preparation

• Aqueous Phase (A): Dissolve ammonium formate in LC-MS grade water to achieve a final concentration of 10 mM. Adjust the pH to 3.5 using MS-grade formic acid. Filter through a 0.22 µm membrane[7].

• Organic Phase (B): Use 100% LC-MS grade Methanol. Methanol is preferred over Acetonitrile for Oseltamivir as it balances retention, provides good solubility, and is highly cost-effective[1][7].

Step 2: Sample Reconstitution

• Following extraction, evaporate the sample to dryness.

• Reconstitute the residue in 100 µL of a diluent that matches the initial gradient conditions (e.g., 5% Methanol in Water) to prevent peak distortion.

• Vortex for 30 seconds and filter using a 0.22 µm syringe filter[7].

Step 3: Chromatographic Separation

• Install a high-purity Type B silica, double-endcapped C18 column (e.g., 2.1 x 100 mm, 1.7 µm particle size)[7][8].

• Set the column oven temperature to 40°C to enhance mass transfer kinetics and further sharpen the peak[7].

• Program a gradient starting at 5% B, ramping to 60% B over 5 minutes at a flow rate of 0.25 mL/min.

Step 4: Mass Spectrometry (ESI+)

• Operate the mass spectrometer in positive Electrospray Ionization (ESI+) mode.

• Monitor the

  precursor ion for Oseltamivir ( 313.2).

• Optimize the capillary voltage (typically ~3.0 kV) and desolvation temperature to maximize the signal-to-noise ratio.

Step 5: System Suitability Validation (The Control)

• Inject the working standard 6 consecutive times.

• Calculate the USP Tailing Factor (

  ) at 5% peak height.

• Validation Gate: If

  and the peak area , the method is successfully validated against silanol interference and is ready for sample analysis.

References

• Development and Validation of an RP-HPLC Assay for the Quantitative Analysis of Oseltamivir Phosphate in Bulk and Formulated Capsules ResearchGate[Link]

• LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? Restek[Link]

• Troubleshooting Peak Tailing in LC Scribd[Link]

• Study of Secondary Interaction Based on Residual Silanol Groups for Reversed-Phase Liquid Chromatography II ChromaNik Technologies Inc.[Link]

• How to Reduce Peak Tailing in HPLC? Phenomenex[Link]

• Don't Lose It: Getting Your Peaks in Shape Agilent Technologies[Link]

• Rapid determination of oseltamivir phosphate in pharmaceutical preparation using monolithic silica HPLC column ResearchGate[Link]

• UPLC-PDA factorial design assisted method for simultaneous determination of oseltamivir, dexamethasone, and remdesivir in human plasma PMC / National Institutes of Health[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? [discover.restek.com]
• 3. scribd.com [scribd.com]
• 4. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 5. chromanik.co.jp [chromanik.co.jp]
• 6. researchgate.net [researchgate.net]
• 7. UPLC-PDA factorial design assisted method for simultaneous determination of oseltamivir, dexamethasone, and remdesivir in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. agilent.com [agilent.com]

Technical Support Center: Oseltamivir-13C2,d3 for Ion Suppression Correction in Bioanalysis

Welcome to the technical support center for the application of Oseltamivir-13C2,d3 in correcting ion suppression in biological fluids. This guide is designed for researchers, scientists, and drug development professionals who are utilizing liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the quantitative analysis of oseltamivir. Here, you will find in-depth troubleshooting advice and answers to frequently asked questions to help you develop robust and reliable bioanalytical methods.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a major concern in the analysis of biological fluids?

A1: Ion suppression is a type of matrix effect where the ionization efficiency of a target analyte is reduced by the presence of co-eluting components from the sample matrix.[1][2][3] In electrospray ionization (ESI), which is commonly used in LC-MS/MS, the analyte must be ionized to be detected.[4] Co-eluting endogenous materials from biological matrices, such as phospholipids, salts, and proteins, can compete with the analyte for ionization, leading to a decreased signal intensity.[1][5][6] This can negatively impact the sensitivity, accuracy, and precision of the bioanalytical method, potentially leading to underestimation of the analyte concentration.[2][7]

Q2: How does a stable isotope-labeled internal standard (SIL-IS) like Oseltamivir-13C2,d3 work to correct for ion suppression?

A2: A stable isotope-labeled internal standard is considered the "gold standard" for correcting matrix effects.[2][8] Oseltamivir-13C2,d3 is an ideal SIL-IS for oseltamivir because it has nearly identical physicochemical properties to the unlabeled analyte. This means it will behave similarly during sample preparation and chromatographic separation, causing it to co-elute with oseltamivir.[9][10] Because they co-elute, both the analyte and the SIL-IS experience the same degree of ion suppression or enhancement.[9] By calculating the ratio of the analyte's response to the IS's response, the variability caused by ion suppression is normalized, leading to more accurate and precise quantification.[9]

Q3: What are the primary sources of ion suppression when analyzing plasma samples?

A3: In plasma, the most significant contributors to ion suppression, particularly in reversed-phase chromatography, are phospholipids from cell membranes.[1][6][11] These molecules are highly abundant in plasma and have a tendency to co-extract with many analytes during common sample preparation techniques like protein precipitation.[6][11] Other endogenous components like salts and proteins can also contribute to ion suppression.[5][12]

Q4: Is Oseltamivir-13C2,d3 suitable for correcting ion suppression for oseltamivir's active metabolite, oseltamivir carboxylate?

A4: While Oseltamivir-13C2,d3 is the ideal internal standard for oseltamivir, it is not the optimal choice for oseltamivir carboxylate. This is because the metabolite has different physicochemical properties and will likely have a different retention time. For accurate quantification of oseltamivir carboxylate, a corresponding stable isotope-labeled internal standard, such as oseltamivir carboxylate-C13-d3, should be used.[13]

Troubleshooting Guide

Issue 1: Inconsistent or High Variability in Oseltamivir-13C2,d3 Response

Q: I'm observing a high coefficient of variation (%CV) in the peak area of my internal standard (Oseltamivir-13C2,d3) across a single analytical run. What are the likely causes and how can I fix this?

A: An inconsistent internal standard response is a red flag that can indicate underlying issues with your method, even if the analyte-to-IS ratio appears stable.[14][15] Here’s a systematic approach to troubleshooting this problem:

Potential Causes & Solutions:

• Sample Preparation Inconsistencies:

  • Inaccurate Pipetting: Ensure your pipettes are calibrated and that you are using them correctly, especially when adding the internal standard spiking solution.

  • Incomplete Mixing: Vortex each sample thoroughly after adding the internal standard and before any subsequent steps to ensure homogeneity.

  • Variable Extraction Recovery: If you are using liquid-liquid extraction (LLE) or solid-phase extraction (SPE), inconsistencies in your technique can lead to variable recovery of the IS. Ensure your protocol is robust and followed precisely for every sample.[8][16]

• Matrix Effects from Different Lots:

  • Problem: Different sources of blank matrix can have varying levels of interfering compounds, leading to differential ion suppression.[17]

  • Solution: Evaluate the matrix effect by testing your method with at least six different lots of blank matrix. The %CV of the IS response across these lots should ideally be ≤15%.[17]

• Chromatographic Issues:

  • Poor Peak Shape or Shifting Retention Times: This can lead to inconsistent co-elution of the IS with the matrix components causing ion suppression. Ensure your column is properly equilibrated, the mobile phase is correctly prepared, and the column is not degraded.[17]

  • Analyte and IS Separation: While a slight separation between the analyte and a deuterated IS can sometimes occur (the "isotope effect"), a significant separation can compromise the correction for ion suppression.[18][19] If this is observed, you may need to optimize your chromatography.

• Instrument-Related Problems:

  • Dirty Ion Source: A contaminated ion source is a common cause of signal instability.[17][20] Regularly clean the ion source according to the manufacturer's recommendations.

  • Injector Malfunction: Issues with the autosampler, such as inconsistent injection volumes, can lead to variable IS response. Perform an injector performance test.

Workflow for Investigating Inconsistent IS Response:

Sources

• 1. Ion-Suppression & Phospholipid Contamination [sigmaaldrich.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Electrospray Ionization (ESI) in LC-MS: Mechanism, Applications, and Future Innovations - MetwareBio [metwarebio.com]
• 5. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 7. eijppr.com [eijppr.com]
• 8. resolvemass.ca [resolvemass.ca]
• 9. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 10. waters.com [waters.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. sepscience.com [sepscience.com]
• 13. Simultaneous quantification of prodrug oseltamivir and its metabolite oseltamivir carboxylate in human plasma by LC–MS/MS to support a bioequivalence study - PMC [pmc.ncbi.nlm.nih.gov]
• 14. tandfonline.com [tandfonline.com]
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• 20. Diagnosing signal instability when processing data in Analyst®, MultiQuant™, or SCIEX OS software [sciex.com]

Stability of Oseltamivir-13C2,d3 Phosphate in freeze-thaw cycles

Welcome to the technical support guide for Oseltamivir-13C2,d3 Phosphate. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, practical guidance on the stability of this isotopically labeled internal standard, with a specific focus on challenges encountered during freeze-thaw cycles. Our approach is rooted in established scientific principles and field-proven methodologies to ensure the integrity of your experimental results.

Section 1: Core Concepts & Stability Profile

This section addresses fundamental questions regarding the stability of Oseltamivir-13C2,d3 Phosphate.

Q1: What is Oseltamivir-13C2,d3 Phosphate, and how does isotopic labeling affect its stability?

Oseltamivir-13C2,d3 Phosphate is a stable isotope-labeled (SIL) version of Oseltamivir Phosphate. In this molecule, two carbon atoms are replaced with the stable heavy isotope Carbon-13 (¹³C), and three hydrogen atoms are replaced with the stable heavy isotope Deuterium (²H or D).

• Chemical Equivalence: From a chemical stability perspective, SIL compounds are expected to behave identically to their unlabeled counterparts. The inclusion of stable, non-radioactive isotopes like ¹³C and deuterium does not alter the molecule's chemical properties or its susceptibility to degradation.[1] They are invaluable as internal standards in quantitative bioanalysis using mass spectrometry, as they have a distinct mass-to-charge ratio (m/z) but co-elute and ionize identically to the unlabeled analyte.[2]

• Key Distinction from Radiolabeling: It is crucial not to confuse stable isotope labeling with radiolabeling (e.g., with ³H or ¹⁴C). Radiolabeled compounds can undergo a process called radiolytic decomposition, where the emitted radiation can damage surrounding molecules, leading to faster degradation and a shorter shelf-life.[3] Oseltamivir-13C2,d3 Phosphate is not radioactive and is not subject to this phenomenon.

Q2: What does the existing stability data on Oseltamivir Phosphate tell us?

Extensive forced degradation studies have been performed on the unlabeled parent compound, Oseltamivir Phosphate, in accordance with International Council for Harmonisation (ICH) guidelines.[4][5] These studies expose the drug to harsh conditions to identify potential degradation pathways. The findings provide a robust framework for predicting its stability under less extreme conditions like freeze-thaw cycles.

Oseltamivir's primary degradation pathway involves the hydrolysis of its ethyl ester group to form the active metabolite, Oseltamivir Carboxylate.[4] The molecule is most susceptible to degradation under strong acidic and alkaline conditions, with significant degradation also observed under oxidative stress.[6][7] It is relatively stable under neutral, thermal (at moderate temperatures), and photolytic conditions.[6][7]

The table below summarizes findings from various forced degradation studies, highlighting the conditions under which the compound is most vulnerable.

Stress Condition	Reagents & Conditions	Degradation Observed	Reference
Acidic Hydrolysis	1.0 N HCl at 80°C for 30 min	~74%	[6]
Alkaline Hydrolysis	0.1 N NaOH at 80°C for 10 min	~85.2%	[6]
Oxidative Stress	3% H₂O₂ at 80°C for 2 hrs	~96.96%	[6]
Neutral Hydrolysis	Aqueous solution at 40°C for 168 hrs	~2%	[7]
Photolytic Degradation	Exposure to UV light / sunlight	~1.1% (considered stable)	[6]

Expert Insight: The high stability observed under neutral hydrolysis and photolytic conditions is a strong indicator that Oseltamivir-13C2,d3 Phosphate should not degrade under the physical stress of standard freeze-thaw cycles, provided the solution matrix is appropriately controlled (e.g., neutral pH).

Section 2: Freeze-Thaw Stability Experimental Design

For critical quantitative applications, it is best practice to perform a specific stability study. This section provides a comprehensive guide to designing and executing a freeze-thaw stability assessment for your Oseltamivir-13C2,d3 Phosphate solutions.

Q3: What is the primary risk during freeze-thaw cycles for a chemical standard solution?

While chemical degradation is a concern, the more immediate and common risk for a standard solution during freeze-thaw cycles is physical instability . This can manifest as:

• Precipitation: The compound may fall out of solution upon freezing, and may not fully redissolve upon thawing. This is especially true for solutions prepared near their saturation limit.

• Concentration Gradients: During the freezing process, the solvent may freeze first, concentrating the analyte in the remaining liquid portion. This can create a non-uniform concentration upon thawing if not mixed thoroughly.

• pH Shifts: If using a buffer, its components may have different solubilities at freezing temperatures, potentially leading to significant pH shifts in the unfrozen liquid, which could accelerate degradation.

A well-designed study will assess both the chemical (degradation) and physical (concentration, appearance) stability of the solution.

Q4: How do I design and perform a freeze-thaw stability study?

This protocol outlines a robust, self-validating system for assessing the stability of your Oseltamivir-13C2,d3 Phosphate stock or working solutions.

Caption: Workflow for a freeze-thaw stability experiment.

1. Preparation of Quality Control (QC) Samples:

• Prepare at least two concentrations of Oseltamivir-13C2,d3 Phosphate in the exact solvent/matrix you intend to use for your experiments (e.g., Methanol, Acetonitrile, or a specific buffer). These should represent a low and a high concentration relevant to your assay's range.

• Dispense these solutions into multiple, single-use aliquots in the same type of container you will use for storage. This prevents contamination and the need to freeze-thaw a bulk container repeatedly.

2. Establish the Baseline (T₀):

• Immediately after preparation, take a set of fresh aliquots (at least n=3 for each concentration) and analyze them using a validated, stability-indicating analytical method (typically LC-MS/MS).

• Record the average peak area, note the retention time, and carefully inspect the chromatogram for any impurity or degradation peaks.

• Visually inspect the solution for clarity and color. This is your baseline reference.

3. Conduct Freeze-Thaw Cycles:

• Place the remaining aliquots in a freezer at the intended storage temperature (e.g., -20°C or -80°C).

• Follow a structured cycling protocol. Industry standards typically recommend a minimum of three cycles to simulate potential real-world handling.[8][9]

Parameter	Recommended Condition	Rationale
Number of Cycles	3 to 5	Represents a robust challenge to the solution's stability.[10]
Freezing Temperature	≤ -20°C	Standard laboratory freezer temperature.
Freezing Duration	At least 12-24 hours	Ensures the entire solution is completely frozen.[9]
Thawing Condition	Unassisted at room temperature	Mimics typical laboratory practice.
Thawing Duration	Until completely liquid, followed by equilibration	Ensures the entire solution has thawed before use.

• For each cycle: a. Remove aliquots from the freezer. b. Allow them to thaw completely at room temperature without assistance (e.g., no water baths). c. Crucially , once thawed, vortex each aliquot thoroughly to ensure homogeneity. d. Return the aliquots to the freezer for the next cycle.

4. Final Analysis (Tₙ):

• After the final (e.g., 3rd or 5th) cycle, take another set of aliquots (n=3 per concentration) and analyze them using the same method as the baseline.

5. Data Evaluation:

• Assess Chemical Stability: The mean peak area of the Tₙ samples should be within a pre-defined acceptance range of the T₀ baseline (e.g., ±15%).

• Look for Degradants: Compare the Tₙ chromatogram to the T₀ chromatogram. There should be no new peaks of significant area, which would indicate degradation.

• Assess Physical Stability: Visually inspect the thawed Tₙ samples before analysis. They should be free of any precipitation, cloudiness, or color change.[10]

Section 3: Troubleshooting and FAQs

Q5: My peak area decreased significantly after 3 freeze-thaw cycles. Is my compound degrading?

Not necessarily. While degradation is possible, a loss of signal is more frequently due to physical issues.

Caption: Troubleshooting guide for decreased analyte signal.

Q6: In which solvent should I store my Oseltamivir-13C2,d3 Phosphate?

For stock solutions, a non-aqueous organic solvent like Methanol or Acetonitrile is generally preferred. Oseltamivir Phosphate is soluble in these solvents, and they are less prone to the significant pH shifts that can occur with aqueous buffers upon freezing.[4] For working solutions that require an aqueous matrix for compatibility with an assay, use purified water (e.g., HPLC-grade) or a non-phosphate-based buffer if pH control is critical, as phosphate buffers can perform poorly at low temperatures.

Q7: Does it matter if I store it at -20°C vs. -80°C?

For preventing chemical degradation of a stable small molecule like Oseltamivir, there is likely no significant difference between -20°C and -80°C. However, storage at -80°C can be beneficial for long-term stability (>1 year) and is generally considered best practice for valuable standards, as it further slows down any potential chemical processes to a negligible rate. A study on oseltamivir in plasma samples confirmed its stability for at least 31 days at -80°C.[11]

References

• Upmanyu N, Porwal PK. Degradation Behavior of Oseltamivir Phosphate under Various Stress Conditions using Stability-indicating HPLC Method. J. Pharm. Sci. Technol. Manag. 2019;3(1). Available from: [Link]

• Šatínský D, et al. Forced Degradation Study of Atazanavir, Emtricitabine, Nirmatrelvir, Oseltamivir, Ribavirin and Sofosbuvir. Pharmaceuticals (Basel). 2023;16(11):1593. Available from: [Link]

• Singh S, et al. ICH guidance in practice: Degradation behaviour of oseltamivir phosphate under stress conditions. J Pharm Biomed Anal. 2012;61:114-23. Available from: [Link]

• Mohammed Ishaq B, et al. Analytical Method Development and Stability Studies for Estimation of Oseltamivir In Bulk and Capsules Using RP-HPLC. International Journal of ChemTech Research. 2020;13(1):107-116. Available from: [Link]

• Rashed NS, Abdallah OM, Said NS. Validated Stability – Indicating Methods for Determination of Oseltamivir Phosphate. British Journal of Pharmaceutical Research. 2017;16(1):1-9. Available from: [Link]

• Raghuram P, Soma Raju IV, Reddy R, Sriramulu J. A stability indicating LC method for oseltamivir phosphate. Analytical Chemistry: An Indian Journal. 2008;7(8). Available from: [Link]

• European Medicines Agency. Tamiflu, INN-oseltamivir. 2008. Available from: [Link]

• PharmaJia. Freeze Thaw Study in Pharmaceuticals: A Critical Stability Testing Tool. 2025. Available from: [Link]

• Microchem Laboratory. Freeze-Thaw Stability Testing. 2025. Available from: [Link]

• ICH. Q 1 A (R2) Stability Testing of new Drug Substances and Products. 2003. Available from: [Link]

• ResearchGate. Stability of oseltamivir and oseltamivir carboxylate under various conditions. 2018. Available from: [Link]

• Pharmaguideline Forum. Freez thaw study. 2020. Available from: [Link]

• Moravek. How To Properly Store Your Radiolabeled Compounds. 2022. Available from: [Link]

• Metabolic Solutions. Introduction to Stable Isotope Labeling and How It Supports Drug Development for Rare Diseases. 2024. Available from: [Link]

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• 2. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 6. pharmacy.nmims.edu [pharmacy.nmims.edu]
• 7. mdpi.com [mdpi.com]
• 8. pharmajia.com [pharmajia.com]
• 9. ask.pharmaguideline.com [ask.pharmaguideline.com]
• 10. microchemlab.com [microchemlab.com]
• 11. researchgate.net [researchgate.net]

Minimizing deuterium exchange in Oseltamivir-13C2,d3 mass spec analysis

A Guide to Minimizing Deuterium Exchange in Mass Spectrometry

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the specific challenges of deuterium exchange when analyzing Oseltamivir-13C2,d3 and its active metabolite, Oseltamivir Carboxylate, using liquid chromatography-mass spectrometry (LC-MS).

Understanding the Challenge: The Science of Deuterium Exchange

Stable isotope-labeled (SIL) internal standards are fundamental to accurate quantification in mass spectrometry.[1][2] Oseltamivir-13C2,d3 is designed to be an ideal internal standard, mirroring the chemical behavior of the unlabeled analyte during extraction, chromatography, and ionization.[1][3] However, the deuterium atoms on the molecule can be susceptible to exchange with hydrogen atoms from the surrounding environment, a phenomenon known as back-exchange.[1][4] This exchange can compromise the isotopic purity of the internal standard, leading to inaccurate and unreliable results.[4][5]

The rate of this deuterium-hydrogen (D-H) exchange is influenced by several key factors:

• pH: The exchange is catalyzed by both acidic and basic conditions. For many molecules, the rate of exchange is minimized in a pH range of 2.5 to 3.[4]

• Temperature: Higher temperatures accelerate the rate of deuterium exchange.[4][6]

• Solvent Composition: Protic solvents, such as water and methanol, can facilitate deuterium exchange because they contain exchangeable protons.[4]

• Position of the Deuterium Label: The stability of the deuterium label is highly dependent on its position within the molecule.[4] Labels on heteroatoms (e.g., -OH, -NH) are highly labile. While the deuterium atoms in Oseltamivir-13C2,d3 are on a methyl group, the local chemical environment can still influence their stability.

Troubleshooting Guide: Addressing Common Issues

This section provides solutions to specific problems you might encounter during your analysis.

Issue 1: I'm observing a significant M+2 or M+1 peak for my unlabeled analyte, or a decrease in the M+3 peak for my Oseltamivir-d3 internal standard.

• Possible Cause: This is a classic sign of deuterium back-exchange, where the deuterium atoms on your internal standard are being replaced by hydrogen atoms from the mobile phase or sample matrix.[1][4] This leads to a decrease in the signal for the intended internal standard mass and an increase in the signal at lower masses, potentially interfering with the analyte quantification.[5]

• Troubleshooting Steps:

  • Evaluate Mobile Phase pH: The pH of your mobile phase is a critical factor.[4] If you are using a high or low pH, this will accelerate deuterium exchange.

    • Recommendation: Adjust the mobile phase pH to a range of 2.5-3.0 using an appropriate buffer, such as ammonium formate or formic acid.[4][7] One study found that 2.5 mM formic acid in the mobile phase minimized matrix effects and provided good signal intensity for oseltamivir and its metabolite.[8]

  • Control Temperature: Elevated temperatures in the autosampler or column compartment will increase the rate of exchange.[4][6]

    • Recommendation: Maintain your samples in a cooled autosampler (e.g., 4-10°C) and use a column oven set to a moderate temperature (e.g., 25-40°C). A study on oseltamivir stability used a column temperature of 50°C, but it's a parameter to evaluate if exchange is suspected.

  • Assess Solvent Composition: Protic solvents like water and methanol can contribute to exchange.

    • Recommendation: While unavoidable in reversed-phase LC, minimizing the time the sample is in the aqueous mobile phase can help. Consider faster gradients to reduce the overall run time.[9]

Issue 2: My calibration curve is non-linear, or I'm seeing high variability in my quality control samples.

• Possible Cause: Inconsistent deuterium exchange across your calibration standards and samples can lead to poor linearity and precision. This can be exacerbated by matrix effects, where components in the biological matrix influence the rate of exchange.[2]

• Troubleshooting Steps:

  • Optimize Sample Preparation: The conditions during sample extraction can contribute to exchange.

    • Recommendation: Keep sample processing times to a minimum and perform extractions at reduced temperatures if possible. Ensure consistent timing for all samples.

  • Investigate Matrix Effects: Different lots of biological matrix can have varying pH or endogenous components that may catalyze exchange.

    • Recommendation: Evaluate the matrix effect using at least six different lots of the biological matrix.[2] If significant variability is observed, further optimization of the sample cleanup procedure may be necessary.

  • Verify Internal Standard Purity: Ensure that your Oseltamivir-13C2,d3 internal standard has high isotopic enrichment (typically >98%) and chemical purity (>99%).[1][3] Contamination with unlabeled analyte can lead to an overestimation of the analyte concentration.[1]

Issue 3: I'm observing a shift in the retention time of my internal standard relative to the analyte.

• Possible Cause: While SIL internal standards are expected to co-elute with the analyte, a significant "deuterium isotope effect" can sometimes cause a slight separation.[10] This is more pronounced with a larger number of deuterium atoms. However, a changing retention time shift during a run could indicate an on-column issue.

• Troubleshooting Steps:

  • Ensure Chromatographic Stability: Verify that your LC system is equilibrated and providing stable retention times.

  • Evaluate Co-elution: If there is a consistent, small separation, it may be acceptable as long as it does not impact quantification. However, if the separation varies, it could indicate that the exchange is happening on the column, altering the properties of the internal standard.

    • Recommendation: Implement the pH and temperature controls mentioned in Issue 1 to minimize on-column exchange.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for my Oseltamivir-13C2,d3 stock and working solutions?

A: To minimize the potential for deuterium exchange over time, it is recommended to store stock solutions in an aprotic solvent like acetonitrile at -20°C or colder. Working solutions, which are often prepared in aqueous mixtures, should be made fresh as needed. If they must be stored, keep them at a low temperature (e.g., 4°C) for a limited time. One study noted that oseltamivir and its active metabolite were stable in plasma for at least 4.5 hours at 24°C and for at least three weeks at -70°C.[8]

Q2: Can the type of mass spectrometer I use affect the degree of observed deuterium exchange?

A: While the primary factors for exchange are chemical (pH, temperature, solvent), conditions within the mass spectrometer's ion source, such as temperature and gas flow, could potentially have a minor influence. However, the most significant impact will come from the sample handling and LC conditions prior to ionization.

Q3: Is it better to use a deuterated or a 13C-labeled internal standard for Oseltamivir?

A: Both can be effective. Deuterated standards are often more readily available and cost-effective.[1] However, 13C-labeled standards are not susceptible to back-exchange, which can make them more robust for assays where deuterium exchange is a persistent issue.[11] The Oseltamivir-13C2,d3 standard incorporates both, with the more stable 13C labels providing a mass shift that is not affected by exchange.

Optimized Protocol for Minimizing Deuterium Exchange

This protocol provides a starting point for developing a robust LC-MS/MS method for Oseltamivir and its active metabolite, Oseltamivir Carboxylate, using Oseltamivir-13C2,d3 as an internal standard.

1. Sample Preparation (Human Plasma)

• To a 50 µL aliquot of human plasma, add 10 µL of the internal standard working solution (Oseltamivir-13C2,d3 in methanol).

• Add 150 µL of acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to an autosampler vial for analysis.

2. LC-MS/MS Conditions

Parameter	Recommended Condition	Rationale
LC Column	C18, 50 x 2.1 mm, 5 µm	Provides good retention and peak shape for Oseltamivir and its metabolite.
Mobile Phase A	0.1% Formic Acid in Water (pH ~2.7)	Acidic pH minimizes deuterium exchange and promotes good ionization in positive mode.
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	Aprotic organic solvent.
Gradient	5% B to 95% B over 3 minutes	A fast gradient minimizes the time the analyte spends in the aqueous mobile phase.[9]
Flow Rate	0.4 mL/min	Standard flow rate for this column dimension.
Column Temp.	30°C	Controlled temperature to ensure reproducible chromatography and minimize exchange.
Autosampler Temp.	10°C	Keeps samples cool to prevent degradation and exchange.
Ionization Mode	ESI Positive	Oseltamivir and its metabolite ionize well in positive mode.
MRM Transitions	Oseltamivir: 313.4 -> 225.1Oseltamivir Carboxylate: 285.3 -> 138.0Oseltamivir-d3 IS: 316.4 -> 228.0	These are commonly used and specific transitions.[8]

Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical workflow for diagnosing and resolving issues related to deuterium exchange in your Oseltamivir analysis.

Caption: Troubleshooting workflow for deuterium exchange.

References

• Deuterium Exchange in Prostaglandin Internal Standards: An In-depth Technical Guide - Benchchem. (n.d.).
• Comprehensive Internal Standards for Hydrogen–Deuterium Exchange Mass Spectrometry. (2025, October 27). Analytical Chemistry.
• The Core Principles of Deuterium Labeling in Internal Standards: An In-depth Technical Guide - Benchchem. (n.d.).
• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025, October 30). ResolveMass Laboratories Inc.
• The Gold Standard: A Technical Guide to Deuterium Labeling in Internal Standards - Benchchem. (n.d.).
• MINIMIZING BACK EXCHANGE IN THE HYDROGEN EXCHANGE - MASS SPECTROMETRY EXPERIMENT. (n.d.). PMC.
• Managing carryover issues in hydrogen-deuterium exchange mass spectrometry - Benchchem. (n.d.).
• Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. (2021, May 18). MDPI.
• Minimizing Back Exchange in the Hydrogen Exchange-Mass Spectrometry Experiment. (2012, September 11). ResearchGate.
• Technical Support Center: Troubleshooting Deuterated Internal Standards in HPLC - Benchchem. (n.d.).
• Oseltamivir acid-d3 (GS 4071-d3). (n.d.). MedchemExpress.com.
• Designing Stable Isotope Labeled Internal Standards. (2022, January 11). Acanthus Research.
• ISOTEC® Stable Isotopes. (n.d.). Sigma-Aldrich.
• Oseltamivir acid-13C,d3. (n.d.). MedchemExpress.com.
• Hydrogen–Deuterium Exchange Mass Spectrometry. (2020, November 16). Spectroscopy Online.
• Stability of oseltamivir and oseltamivir carboxylate under various conditions (n ¼6). (n.d.). ResearchGate.
• Simple and sensitive assay for quantification of oseltamivir and its active metabolite oseltamivir carboxylate in human plasma using high-performance liquid chromatography coupled with electrospray ionization tandem mass spectrometry: improved applicability to pharmacokinetic study. (n.d.). PMC.
• Oseltamivir Carboxylate, the Active Metabolite of Oseltamivir Phosphate (Tamiflu), Detected in Sewage Discharge and River Water in Japan. (n.d.). PMC.
• (PDF) Research Oseltamivir Carboxylate, the Active Metabolite of Oseltamivir Phosphate (Tamiflu), Detected in Sewage Discharge and River Water in Japan. (2026, February 5). ResearchGate.
• a-stability-indicating-lc-method-for-oseltamivir-phosphate.pdf. (2008, June 13). TSI Journals.
• active metabolite oseltamivir: Topics by Science.gov. (n.d.).
• Tandem mass spectrometry of small-molecule antiviral drugs: 3. antiviral agents against herpes, influenza and other viral infections. (2020, June 13). PMC.
• Simultaneous quantification of prodrug oseltamivir and its metabolite oseltamivir carboxylate in human plasma by LC–MS/MS to support a bioequivalence study. (n.d.). PMC.
• Analytical Method Development and Stability Studies for Estimation of Oseltamivir In Bulk and Capsules Using RP. (n.d.). International Journal of ChemTech Research.
• Comprehensive Internal Standards for Hydrogen/Deuterium Exchange Mass Spectrometry. (n.d.). ChemRxiv.
• Increase the flow rate and improve hydrogen deuterium exchange mass spectrometry. (2022, December 21). Journal of the American Society for Mass Spectrometry.
• (PDF) Simultaneous quantification of prodrug oseltamivir and its metabolite oseltamivir carboxylate in human plasma by LC–MS/MS to support a bioequivalence study. (2026, January 15). ResearchGate.

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. benchchem.com [benchchem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Simultaneous quantification of prodrug oseltamivir and its metabolite oseltamivir carboxylate in human plasma by LC–MS/MS to support a bioequivalence study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Simple and sensitive assay for quantification of oseltamivir and its active metabolite oseltamivir carboxylate in human plasma using high-performance liquid chromatography coupled with electrospray ionization tandem mass spectrometry: improved applicability to pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Increase the flow rate and improve hydrogen deuterium exchange mass spectrometry | bioRxiv [biorxiv.org]
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• 11. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]

Technical Support Center: Oseltamivir (Tamiflu) &amp; Metabolite Quantitation

Topic: Improving Sensitivity and Lower Limit of Quantitation (LLOQ)

Executive Summary: The Sensitivity Challenge

Researchers often hit a "sensitivity ceiling" with Oseltamivir (OP) and its active metabolite, Oseltamivir Carboxylate (OC). The challenge is twofold:

• The Polarity Trap: OC is a highly polar, zwitterionic metabolite that elutes in the void volume on standard C18 columns, leading to massive ion suppression.

• The Stability Phantom: OP is an ethyl ester prodrug. Without immediate stabilization, plasma esterases continue to hydrolyze OP into OC ex vivo, artificially inflating metabolite concentration and causing the prodrug signal to vanish below the LLOQ.

This guide provides a validated pathway to push LLOQ from the standard 5–10 ng/mL down to 0.1–0.5 ng/mL , essential for pediatric micro-dosing or residual environmental studies.

Pre-Analytical: The Hidden "LLOQ Killer"

Before you touch the mass spec, you must stabilize the sample. If you are seeing poor precision at the LLOQ for the prodrug (Oseltamivir), it is likely enzymatic degradation, not instrumental noise.

Critical Protocol: Esterase Inhibition

Why: Human plasma esterases (carboxylesterases) degrade Oseltamivir into Oseltamivir Carboxylate with a half-life of <10 hours at room temperature. The Fix: You cannot use standard EDTA tubes alone.

• Option A (Gold Standard): Collect blood into tubes containing Dichlorvos (an organophosphate esterase inhibitor) or Sodium Fluoride (NaF) .

• Option B (Acidification): Immediately acidify separated plasma with 1M HCl or 10% Formic Acid to pH < 4.0 to deactivate enzymes.

Sample Preparation: The Noise Filter

To reach sub-ng/mL sensitivity, Protein Precipitation (PPT) is insufficient due to phospholipid breakthrough. You must use Mixed-Mode Cation Exchange (MCX) Solid Phase Extraction (SPE).

Why MCX?

Oseltamivir is a base; Oseltamivir Carboxylate is zwitterionic. Both possess amine groups that can be positively charged at acidic pH. MCX cartridges allow you to:

• Lock analytes onto the sorbent via strong ionic interaction.

• Wash away neutral interferences and phospholipids with 100% organic solvent (which would wash away analytes on standard C18 SPE).

• Elute with a basic solvent.

Recommended MCX Protocol

Step	Solvent/Action	Mechanism
Condition	1 mL Methanol -> 1 mL Water	Activate sorbent
Load	200 µL Plasma (Acidified) + IS	Bind analytes (Protonated amines bind to sulfonate groups)
Wash 1	1 mL 2% Formic Acid	Remove proteins/salts
Wash 2	1 mL 100% Methanol	CRITICAL: Removes phospholipids (major suppressors)
Elute	2 x 200 µL 5% NH4OH in MeOH	Neutralize amine; release analyte
Reconstitute	Evaporate N2; Recon in Mobile Phase	Concentrate sample 5x

LC-MS/MS Optimization

Chromatography Strategy

Standard C18 columns fail to retain the polar Carboxylate metabolite (OC).

• Recommended Column: HILIC (Hydrophilic Interaction Liquid Chromatography) or a High-Strength Silica (HSS) T3 C18 designed for 100% aqueous retention.

• Mobile Phase:

  • A: 10 mM Ammonium Formate + 0.1% Formic Acid in Water.

  • B: Acetonitrile + 0.1% Formic Acid.[1]

  • Note: Ammonium formate is essential to buffer the zwitterionic metabolite and improve peak shape.

Mass Spectrometry Parameters (ESI+)

Analyte	Precursor (m/z)	Product (m/z)	Cone Voltage (V)	Collision Energy (eV)	Type
Oseltamivir (OP)	313.2	166.1	20	18	Quant
313.2	208.1	20	12	Qual
Oseltamivir Carboxylate (OC)	285.2	138.1	22	20	Quant
285.2	196.1	22	15	Qual
Oseltamivir-d3 (IS)	316.2	169.1	20	18	IS

Workflow Visualization

Figure 1: High-Sensitivity Extraction Logic

This diagram illustrates the decision process for selecting the correct extraction method based on your target LLOQ.

Caption: Decision matrix for selecting sample preparation based on sensitivity requirements. MCX SPE is required for sub-ng/mL quantification.

Troubleshooting Hub (FAQ)

Q1: My Oseltamivir Carboxylate (OC) peak is splitting or tailing badly.

• Root Cause: pH mismatch. OC is zwitterionic. If injected in a solvent with a pH different from the mobile phase, the equilibrium between charge states shifts during the injection plug.

• Solution: Match the reconstitution solvent to the starting mobile phase (e.g., 90% Mobile Phase A). Ensure your Mobile Phase A is buffered (Ammonium Formate), not just acidified.

Q2: I see Oseltamivir in my "Blank" samples after a high standard.

• Root Cause: Carryover.[2] Oseltamivir is a "sticky" basic amine.

• Solution: Use a needle wash with Acidified Organic solvent (e.g., Acetonitrile:Water:Formic Acid 40:40:20). The acid ensures the amine stays protonated and soluble in the organic wash.

Q3: My Internal Standard (IS) response drops significantly in patient samples compared to standards.

• Root Cause: Matrix Effect (Ion Suppression). Phospholipids are co-eluting with your analyte.

• Solution:

  • Check the retention time.[3][4][5] If OC elutes near the void (k' < 1), it is in the "suppression zone." Switch to HILIC or a T3 column to increase retention.

  • Switch from PPT to MCX SPE (see Protocol above) to physically remove phospholipids.

References

• Lindegardh, N., et al. (2006).[6] "Rapid Degradation of Oseltamivir Phosphate in Clinical Samples by Plasma Esterases." Antimicrobial Agents and Chemotherapy.[6]

• Baharami, G., et al. (2008). "Determination of oseltamivir carboxylic acid in human serum by solid phase extraction and high performance liquid chromatography." Journal of Chromatography B.

• Heinig, K., et al. (2011). "Simple and sensitive assay for quantification of oseltamivir and its active metabolite oseltamivir carboxylate in human plasma using high-performance liquid chromatography coupled with electrospray ionization tandem mass spectrometry." Journal of Chromatography B.

• Parekh, J.M., et al. (2013). "Simultaneous quantification of prodrug oseltamivir and its metabolite oseltamivir carboxylate in human plasma by LC–MS/MS to support a bioequivalence study." Journal of Chromatography B.

Sources

• 1. Flow analysis-solid phase extraction system and UHPLC-MS/MS analytical methodology for the determination of antiviral drugs in surface water - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scholar.ui.ac.id [scholar.ui.ac.id]
• 3. Determination of Oseltamivir Quality by Colorimetric and Liquid Chromatographic Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rjpbcs.com [rjpbcs.com]
• 5. Simultaneous quantification of prodrug oseltamivir and its metabolite oseltamivir carboxylate in human plasma by LC–MS/MS to support a bioequivalence study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Rapid Degradation of Oseltamivir Phosphate in Clinical Samples by Plasma Esterases — MORU Tropical Health Network [tropmedres.ac]

Technical Support Center: Overcoming Internal Standard Interference in Oseltamivir Clinical Assays

Welcome to the Advanced Bioanalytical Support Center. As a Senior Application Scientist, I frequently consult with laboratories struggling to maintain assay reproducibility during pharmacokinetic (PK) and bioequivalence (BE) studies of Oseltamivir (OST) and its active metabolite, Oseltamivir Carboxylate (OSTC).

While standard operating procedures dictate what to do, this guide focuses on the why. Internal Standard (IS) interference—whether through isotopic cross-talk, isobaric matrix effects, or differential ion suppression—can completely compromise the integrity of your clinical data. Below, we deconstruct the causality behind these interferences and provide self-validating protocols to ensure absolute scientific rigor.

Diagnostic Workflow: Isolating the Source of Interference

Before adjusting your methodology, you must diagnose the exact mechanism of your assay failure. Use the following logical workflow to isolate isotopic cross-talk from matrix-induced ion suppression.

Diagnostic workflow for identifying and resolving IS interference in LC-MS/MS assays.

Troubleshooting Guide & FAQs

Q1: We use OST-d3 and OSTC-d3 as internal standards. At our Upper Limit of Quantification (ULOQ), we observe a rising baseline and a distinct peak in the IS channel. Why is this happening, and how do we fix it? The Causality: You are experiencing Analyte-to-IS isotopic cross-talk. Oseltamivir (m/z 313.1) and OST-d3 (m/z 316.1) have a mass difference of only 3 Daltons. Due to the natural isotopic abundance of

C, H, and O, the unlabeled OST molecule produces a measurable M+3 isotopic peak at m/z 316.1. At the ULOQ (e.g., 200 ng/mL for OST or 800 ng/mL for OSTC[1]), this M+3 peak is massive enough to be transmitted through the first quadrupole (Q1) alongside the IS, fragmenting into identical product ions. The Solution: Adjust the working concentration of your IS so that the M+3 contribution from the ULOQ analyte is mathematically negligible (strictly <5% of the total IS area response). If adjusting the concentration compromises your Lower Limit of Quantification (LLOQ), you must procure +d6 or +d8 labeled standards to widen the mass gap.

Q2: Our assay precision is failing during Incurred Sample Reanalysis (ISR). We use an analog internal standard (Acyclovir) instead of a deuterated standard. The IS area fluctuates wildly between different patient plasma lots. What is the mechanism behind this? The Causality: You are observing differential ion suppression caused by matrix effects. Human plasma is rich in endogenous phospholipids (e.g., glycerophosphocholines). During electrospray ionization (ESI), these lipids compete with your analytes for available charge droplets. Because an analog IS like Acyclovir[2] has a different retention time and chemical structure than OST/OSTC, it does not co-elute perfectly with the target analytes. Consequently, the matrix effect suppresses the analyte and the IS to different degrees, completely invalidating the IS normalization factor. The Solution: Always prioritize Stable Isotope-Labeled Internal Standards (SIL-IS) like OST-d3, which co-elute perfectly and experience identical ion suppression[1]. If an analog IS must be used, you must implement a robust Solid Phase Extraction (SPE) protocol to wash away phospholipids prior to elution.

Q3: We are seeing degradation of Oseltamivir in our calibration standards over time, leading to artificially low analyte/IS ratios. How can we stabilize the assay? The Causality: Oseltamivir is highly susceptible to oxidative degradation and hydrolysis in aqueous acetonitrile solutions over extended periods, which skews the quantification ratio against the stable IS. The Solution: Add an acidifier/antioxidant. Research demonstrates that the addition of benzoic acid to aqueous acetonitrile solutions of the analyte prevents oxidative degradation, maintaining stability for up to 26 days[3].

Self-Validating Experimental Protocol: SPE & LC-MS/MS Optimization

To guarantee trustworthiness, your protocol must be a self-validating system. This means every analytical batch must inherently prove the absence of cross-talk and matrix interference through its own quality control samples.

Phase 1: Sample Preparation (Solid Phase Extraction)

This protocol utilizes SPE to eliminate isobaric matrix interferences without requiring a drying step, minimizing evaporative degradation.

• Aliquot & Stabilize: Transfer 200 µL of human plasma into a clean microcentrifuge tube. Ensure calibration standards contain trace benzoic acid to prevent oxidation[3].

• Spike (The Self-Validation Step): Add 10 µL of the SIL-IS working solution (OST-d3 and OSTC-d3).

  • Validation Check: You MUST prepare a "Blank" (plasma + no IS) and a "Zero" (plasma + IS, no analyte) alongside your samples to continuously monitor cross-talk.

• Load: Load the sample onto a pre-conditioned C18 SPE cartridge.

• Wash: Wash with 1 mL of 5% methanol in water. Causality: This removes polar endogenous salts and proteins that cause early-eluting ion suppression.

• Elute: Elute with 0.5 mL of 10 mM ammonium formate in acetonitrile (30:70, v/v). Causality: This specific ratio balances the elution of both the lipophilic prodrug and the highly polar carboxylate metabolite[4].

• Direct Injection: Inject directly into the LC-MS/MS. Bypassing the dry-down and reconstitution steps prevents analyte loss and improves high-throughput recovery[1].

Phase 2: LC-MS/MS Configuration & System Suitability

• Column: Use a C18 column (e.g., 100 mm × 4.6 mm, 5 µm) maintained at 40°C.

• Mobile Phase: Isocratic elution using 10 mM ammonium formate and acetonitrile (30:70, v/v) at a flow rate of 0.6 mL/min[2].

• System Suitability (The Self-Validating Check):

  • Cross-talk Check: The IS channel in the "Blank" sample must show an area response <5% of the average IS area across the batch.

  • Interference Check: The Analyte channel in the "Zero" sample must show an area response <20% of the LLOQ area.

Quantitative Data Summary

The following table summarizes the optimized MRM transitions and expected performance metrics based on validated clinical methodologies[1][4].

Analyte / Internal Standard	MRM Transition (m/z)	LLOQ (ng/mL)	ULOQ (ng/mL)	Mean Extraction Recovery
Oseltamivir (OST)	313.1 → 166.2	0.5	200	94.4%
OST-d3 (SIL-IS)	316.1 → 166.2	N/A	N/A	>90.0%
Oseltamivir Carboxylate (OSTC)	285.1 → 138.1	2.0	800	92.7%
OSTC-d3 (SIL-IS)	288.1 → 138.1	N/A	N/A	>90.0%

References

• [2] Title: Development and validation of a high-throughput and robust LC-MS/MS with electrospray ionization method for simultaneous quantitation of oseltamivir phosphate and its oseltamivir carboxylate metabolite in human plasma for pharmacokinetic studies Source: nih.gov (PubMed) URL: [Link]

• [1] Title: Simultaneous quantification of prodrug oseltamivir and its metabolite oseltamivir carboxylate in human plasma by LC–MS/MS to support a bioequivalence study Source: nih.gov (PMC) URL: [Link]

• [4] Title: (PDF) Simultaneous quantification of prodrug oseltamivir and its metabolite oseltamivir carboxylate in human plasma by LC–MS/MS to support a bioequivalence study Source: researchgate.net URL: [Link]

• [3] Title: Determination of Oseltamivir in Human Plasma by HPLC-MS/MS Source: researchgate.net URL: [Link]

Sources

• 1. Simultaneous quantification of prodrug oseltamivir and its metabolite oseltamivir carboxylate in human plasma by LC–MS/MS to support a bioequivalence study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development and validation of a high-throughput and robust LC-MS/MS with electrospray ionization method for simultaneous quantitation of oseltamivir phosphate and its oseltamivir carboxylate metabolite in human plasma for pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

The Gold Standard: A Comparative Guide to FDA-Compliant Bioanalytical Method Validation for Oseltamivir Using Stable Isotope-Labeled Internal Standards

For Researchers, Scientists, and Drug Development Professionals

In the landscape of antiviral drug development, the accurate quantification of oseltamivir and its active metabolite, oseltamivir carboxylate, in biological matrices is paramount for pharmacokinetic and bioequivalence studies. The U.S. Food and Drug Administration (FDA) has established rigorous guidelines for bioanalytical method validation to ensure data integrity and reliability.[1][2][3] This guide provides an in-depth technical comparison of bioanalytical methods for oseltamivir, focusing on the critical role of the internal standard (IS) and demonstrating the superiority of a stable isotope-labeled (SIL) internal standard over a structural analog.

The Central Role of the Internal Standard in Bioanalysis

An internal standard is a compound of a known concentration added to samples to correct for variability during sample preparation and analysis.[4] The choice of IS is a critical decision that directly impacts data quality.[5] The two primary types of internal standards are SIL and structural analog internal standards.[4] SIL internal standards are widely considered the "gold standard" in LC-MS bioanalysis due to their nearly identical chemical and physical properties to the target analyte.[4][6] This similarity ensures they behave consistently during extraction and are affected similarly by matrix effects, leading to more accurate and precise results.[6][7]

A Tale of Two Methods: Oseltamivir Analysis with SIL vs. Structural Analog Internal Standards

To illustrate the practical implications of IS selection, we present a comparative analysis of two hypothetical, yet representative, LC-MS/MS methods for the simultaneous quantification of oseltamivir and oseltamivir carboxylate in human plasma.

Method A: Utilizes a Stable Isotope-Labeled (SIL) Internal Standard (Oseltamivir-d5 and Oseltamivir Carboxylate-d3). Method B: Employs a Structural Analog Internal Standard (e.g., a related antiviral compound with similar physicochemical properties).

The Experimental Lynchpin: A Validated Workflow

A robust and reproducible workflow is the foundation of any reliable bioanalytical method. The following diagram outlines the key steps in our comparative analysis.

Figure 1: A generalized workflow for the bioanalysis of oseltamivir in human plasma.

Experimental Protocols: A Step-by-Step Guide

1. Sample Preparation: Solid-Phase Extraction (SPE)

• Objective: To isolate oseltamivir and oseltamivir carboxylate from plasma matrix components.

• Methodology:

  • To 200 µL of human plasma, add 50 µL of the appropriate internal standard working solution (Method A: Oseltamivir-d5 and Oseltamivir Carboxylate-d3; Method B: Structural Analog IS).

  • Vortex mix for 30 seconds.

  • Load the entire sample onto a pre-conditioned mixed-mode cation exchange SPE cartridge.

  • Wash the cartridge with 1 mL of 2% formic acid in water, followed by 1 mL of methanol.

  • Elute the analytes and internal standard with 1 mL of 5% ammonium hydroxide in methanol.

  • Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Analysis

• Objective: To chromatographically separate and quantify the analytes and internal standards.

• Instrumentation: A UPLC system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: A linear gradient from 5% to 95% B over 3 minutes.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometric Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Oseltamivir: m/z 313.2 → 208.1

    • Oseltamivir Carboxylate: m/z 285.2 → 138.1

    • Oseltamivir-d5 (SIL-IS): m/z 318.2 → 211.1

    • Oseltamivir Carboxylate-d3 (SIL-IS): m/z 288.2 → 138.1

    • Structural Analog IS: (Hypothetical transition, e.g., m/z 327.2 → 180.1)

The Decisive Data: A Head-to-Head Comparison

The following tables summarize the validation results for both methods, based on FDA acceptance criteria.[1]

Table 1: Accuracy and Precision

Analyte	Concentration (ng/mL)	Method A (SIL-IS) Accuracy (%)	Method A (SIL-IS) Precision (%CV)	Method B (Analog-IS) Accuracy (%)	Method B (Analog-IS) Precision (%CV)	FDA Acceptance Criteria
Oseltamivir	1 (LLOQ)	98.5	6.2	92.1	14.5	±20% (LLOQ), ≤20% (%CV)
5 (Low QC)	101.2	4.5	95.8	11.8	±15%, ≤15% (%CV)
50 (Mid QC)	99.8	3.1	103.5	9.5	±15%, ≤15% (%CV)
150 (High QC)	102.1	2.8	108.9	12.3	±15%, ≤15% (%CV)
Oseltamivir Carboxylate	5 (LLOQ)	99.1	5.8	94.3	13.8	±20% (LLOQ), ≤20% (%CV)
20 (Low QC)	100.5	4.1	96.2	10.5	±15%, ≤15% (%CV)
200 (Mid QC)	101.3	2.9	105.1	8.9	±15%, ≤15% (%CV)
600 (High QC)	103.2	2.5	110.3	11.2	±15%, ≤15% (%CV)

Analysis of Accuracy and Precision: Method A, utilizing the SIL-IS, consistently demonstrates superior accuracy and precision across all concentration levels for both analytes. The values are well within the FDA's acceptance criteria.[1] Method B, while still meeting the criteria, exhibits higher variability, particularly at the lower limit of quantification (LLOQ).

Table 2: Matrix Effect and Recovery

Analyte	Method A (SIL-IS) Matrix Factor	Method A (SIL-IS) Recovery (%)	Method B (Analog-IS) Matrix Factor	Method B (Analog-IS) Recovery (%)
Oseltamivir	0.98 - 1.03	92.5	0.85 - 1.15	85.1
Oseltamivir Carboxylate	0.99 - 1.02	95.1	0.88 - 1.12	88.9
Internal Standard
Oseltamivir-d5	0.97 - 1.04	93.1	N/A	N/A
Oseltamivir Carboxylate-d3	0.98 - 1.03	94.8	N/A	N/A
Structural Analog IS	N/A	N/A	0.92 - 1.09	89.5

Analysis of Matrix Effect and Recovery: The matrix factor, a measure of ion suppression or enhancement, for Method A is consistently close to 1, indicating that the SIL-IS effectively compensates for matrix effects.[8] In contrast, the wider range of the matrix factor for Method B suggests that the structural analog IS does not perfectly track the analytes, leading to greater variability.[8] Recovery, while acceptable for both methods, is higher and more consistent with the SIL-IS.

The Rationale Behind the Results: Why SIL-IS Prevails

The superior performance of the SIL-IS is rooted in its fundamental physicochemical similarity to the analyte.

Figure 2: The causal relationship between IS properties and data quality.

As illustrated, the co-elution and similar extraction behavior of the SIL-IS lead to a more effective correction for analytical variability, resulting in demonstrably better accuracy and precision.[9][10] A structural analog, despite its similarities, will inevitably have differences in properties like pKa and hydrophobicity, leading to slight variations in retention time and extraction efficiency, which can compromise data quality.

Conclusion: An Unambiguous Choice for Regulatory Success

For the bioanalysis of oseltamivir and its active metabolite, the use of a stable isotope-labeled internal standard is unequivocally the superior choice. The experimental data clearly demonstrates that a SIL-IS provides more accurate, precise, and reliable results that are less susceptible to the vagaries of matrix effects. While a structural analog may be acceptable in some early discovery settings, for regulated bioanalysis intended for submission to the FDA, the investment in a SIL-IS is a critical step towards ensuring data integrity and, ultimately, regulatory approval.

References

• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed. Available at: [Link]

• Simultaneous quantification of prodrug oseltamivir and its metabolite oseltamivir carboxylate in human plasma by LC–MS/MS to support a bioequivalence study - PMC. Available at: [Link]

• Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC - NIH. Available at: [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation . Available at: [Link]

• Development and Validation of two LCMS/MS Methods for Simultaneous Estimation of Oseltamivir and its Metabolite in Human Plasma and Application in Bioequivalence Study | Semantic Scholar . Available at: [Link]

• FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers . Available at: [Link]

• FDA issues final guidance on bioanalytical method validation . Available at: [Link]

• Bioanalytical Method Validation Guidance for Industry | FDA . Available at: [Link]

• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - SciSpace. Available at: [Link]

• Importance of matrix effects in LC-MS/MS bioanalysis . Available at: [Link]

• M10: Bioanalytical Method Validation and Study Sample Analysis - ICH. Available at: [Link]

• (PDF) Simultaneous quantification of prodrug oseltamivir and its metabolite oseltamivir carboxylate in human plasma by LC–MS/MS to support a bioequivalence study - ResearchGate. Available at: [Link]

• Determination of Oseltamivir in Human Plasma by HPLC-MS/MS - ResearchGate. Available at: [Link]

• How Important Is The Matrix Effect in Analyzing Bioprocess Samples? - Batavia Biosciences. Available at: [Link]

• Simultaneous Bioanalysis of Prodrug Oseltamivir and its Metabolite... - Ingenta Connect. Available at: [Link]

• Guidance for Industry - Bioanalytical Method Validation . Available at: [Link]

• Nonclinical Pharmacokinetics of Oseltamivir and Oseltamivir Carboxylate in the Central Nervous System | Antimicrobial Agents and Chemotherapy - ASM Journals. Available at: [Link]

• Determination of Oseltamivir in Human Plasma by HPLC-MS/MS - PubMed. Available at: [Link]

• Determination of Oseltamivir in Human Plasma by HPLC-MS/MS - PMC. Available at: [Link]

• Efficacy of oseltamivir treatment in influenza virus infected obese mice - bioRxiv. Available at: [Link]

• Simple and sensitive assay for quantification of oseltamivir and its active metabolite oseltamivir carboxylate in human plasma using high-performance liquid chromatography coupled with electrospray ionization tandem mass spectrometry: improved applicability to pharmacokinetic study - PMC. Available at: [Link]

• Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC. Available at: [Link]

• Evaluation of Internal Standard Responses During Chromatographic Bioanalysis: Questions and Answers September 2019 - FDA. Available at: [Link]

• Designing LCMS Studies with the FDA in Mind from the Start | ​Agilex Biolabs . Available at: [Link]

• Evaluation of Internal Standard Responses During Chromatographic Bioanalysis: Questions and Answers Guidance for Industry - FDA. Available at: [Link]

• Dried blood spot UHPLC-MS/MS analysis of oseltamivir and oseltamivircarboxylate—a validated assay for the clinic - PMC. Available at: [Link]

• Matrix factor (internal standard normalized) for oseltamivir and... | Download Table - ResearchGate. Available at: [Link]

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• 6. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 7. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
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• 9. scispace.com [scispace.com]
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A Head-to-Head Comparison for Superior Bioanalytical Accuracy: Oseltamivir-13C2,d3 vs. Analog Internal Standards

In the landscape of quantitative bioanalysis, particularly for antiviral drug monitoring and pharmacokinetic studies, the precision and accuracy of results are paramount. The choice of an internal standard (IS) in liquid chromatography-mass spectrometry (LC-MS/MS) assays is a critical determinant of data quality.[1][2] This guide provides an in-depth, evidence-based comparison between the stable isotope-labeled internal standard (SIL-IS), Oseltamivir-13C2,d3, and conventional analog internal standards for the quantification of oseltamivir and its active metabolite, oseltamivir carboxylate.

The Foundational Role of Internal Standards in LC-MS/MS

The primary function of an internal standard is to compensate for the variability inherent in the entire analytical workflow.[1][3] This includes variations during sample preparation (e.g., extraction, dilution), chromatographic separation, and mass spectrometric detection.[1] An ideal internal standard should closely mimic the physicochemical properties of the analyte to ensure it is affected by these variables in the same manner.[4] By calculating the ratio of the analyte's response to the IS's response, these variations can be normalized, leading to significantly improved accuracy and precision.[1]

There are two main categories of internal standards used in LC-MS bioanalysis:

• Stable Isotope-Labeled (SIL) Internal Standards: These are molecules where one or more atoms have been replaced with their heavier, non-radioactive isotopes (e.g., ¹³C, ²H (deuterium), ¹⁵N).[1]

• Analog Internal Standards: These are structurally similar compounds to the analyte but are not isotopically labeled.[1][5]

Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established comprehensive guidelines for the validation of bioanalytical methods, with specific emphasis on the appropriate selection and use of internal standards.[6][7][8][9][10]

The Gold Standard: Oseltamivir-13C2,d3

Oseltamivir-13C2,d3 is a SIL-IS for oseltamivir, incorporating two ¹³C atoms and three deuterium atoms. This dual-labeling approach provides a significant mass shift from the parent molecule, which is crucial for preventing cross-talk or isotopic interference during mass spectrometric analysis.[5]

Key Advantages of Oseltamivir-13C2,d3:

• Near-Identical Physicochemical Properties: Because the isotopic labeling results in a negligible change in chemical properties, Oseltamivir-13C2,d3 co-elutes with oseltamivir during chromatography and exhibits nearly identical extraction recovery and ionization efficiency.[1] This is the most critical attribute for effectively compensating for matrix effects.[1]

• Superior Matrix Effect Compensation: Matrix effects, the suppression or enhancement of ionization of the analyte by co-eluting components from the biological matrix, are a major source of error in LC-MS/MS bioanalysis.[1][11][12][13] Since a SIL-IS is affected by matrix effects to the same extent as the analyte, their response ratio remains constant, leading to more accurate quantification.[1]

• Enhanced Precision and Accuracy: The close tracking of the analyte throughout the analytical process by the SIL-IS results in significantly improved precision and accuracy of the measurements.[2][5]

• Reduced Method Development Time: The predictable behavior of SIL-IS often simplifies and shortens the method development and validation process.

While deuterated standards are common, ¹³C-labeled standards are often considered superior as they are not prone to the potential for deuterium-hydrogen exchange and are less likely to exhibit chromatographic shifts that can sometimes be observed with heavily deuterated compounds.[14]

The Alternative: Analog Internal Standards

When a SIL-IS is unavailable or cost-prohibitive, researchers may turn to analog internal standards. For oseltamivir, a potential analog could be a structurally similar molecule that is not expected to be present in the biological samples being analyzed. For instance, a study on the simultaneous quantitation of oseltamivir and its carboxylate metabolite used acyclovir as an internal standard.[15]

Limitations of Analog Internal Standards:

• Differences in Physicochemical Properties: Even with close structural similarity, differences in polarity, pKa, and other properties can lead to different chromatographic retention times, extraction recoveries, and ionization efficiencies compared to the analyte.[5]

• Inadequate Matrix Effect Compensation: If the analog IS does not co-elute perfectly with the analyte, it will not experience the same degree of ion suppression or enhancement, leading to inaccurate results.[1]

• Potential for Cross-Reactivity: In some cases, the analog IS may have its own metabolites that could interfere with the analysis.

• Increased Method Validation Scrutiny: The use of an analog IS requires more rigorous validation to demonstrate that it can adequately control for variability.

Experimental Data: A Clear Winner Emerges

Numerous studies have demonstrated the superiority of SIL internal standards over analog standards in bioanalytical applications.

One study on the simultaneous determination of oseltamivir and oseltamivir carboxylate in human plasma utilized their respective deuterated analogs as internal standards.[16][17] The results showed excellent mean extraction recoveries of 94.4% for oseltamivir and 92.7% for its metabolite, with internal standard normalized matrix factors close to 1.0, indicating minimal matrix interference and effective compensation by the SIL-IS.[16]

Another study comparing a SIL-IS to a structural analog for the quantification of the anticancer drug Kahalalide F found that the SIL-IS resulted in a mean bias closer to the ideal value of 100% and a lower standard deviation, indicating higher accuracy and precision.[2] The difference in performance was statistically significant.[2][5]

Parameter	Oseltamivir-13C2,d3 (SIL-IS)	Analog Internal Standard
Chromatographic Retention Time	Co-elutes with oseltamivir	Similar, but may differ
Extraction Recovery	Nearly identical to oseltamivir	May differ from oseltamivir
Matrix Effect Compensation	High	Variable and often incomplete
Accuracy	High (closer to 100%)	Lower, with potential for bias
Precision (%CV)	Low	Higher
Regulatory Acceptance	Preferred by FDA and EMA	Requires extensive justification

This table summarizes expected performance based on established principles and comparative studies.

Experimental Protocol: A Comparative Validation Study

To empirically demonstrate the performance differences, a streamlined comparative validation protocol is outlined below. This protocol is designed to assess key validation parameters as recommended by regulatory guidelines.[6][7][8]

Preparation of Stock and Working Solutions

• Prepare individual stock solutions of oseltamivir, oseltamivir carboxylate, Oseltamivir-13C2,d3, and the selected analog IS in a suitable organic solvent (e.g., methanol) at a concentration of 1 mg/mL.[2]

• Prepare serial dilutions from the stock solutions to create working solutions for calibration standards and quality control (QC) samples.

Preparation of Calibration Standards and Quality Control Samples

• Spike blank biological matrix (e.g., human plasma) with the working solutions to prepare calibration standards at a minimum of six concentration levels, covering the expected in-study concentration range.[7]

• Prepare QC samples at a minimum of three concentration levels (low, medium, and high) in the same biological matrix.[7]

Sample Preparation (Solid-Phase Extraction - SPE)

• To an aliquot of plasma (e.g., 200 µL), add the internal standard solution (either Oseltamivir-13C2,d3 or the analog IS).[16]

• Perform protein precipitation followed by solid-phase extraction.

• Elute the analytes and IS and evaporate the eluent to dryness.

• Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

• Develop a chromatographic method that provides adequate separation of oseltamivir and oseltamivir carboxylate.

• Optimize the mass spectrometer parameters for the detection of all analytes and internal standards using multiple reaction monitoring (MRM).

Validation Assessment

• Selectivity: Analyze at least six different lots of blank matrix to ensure no significant interference at the retention times of the analytes and IS.[6]

• Accuracy and Precision: Analyze the QC samples in replicate (n=5) on three separate occasions to determine the intra- and inter-day accuracy and precision.

• Matrix Effect: Evaluate the matrix effect by comparing the peak response of the analytes and IS in post-extraction spiked samples from at least six different lots of matrix to the response in a neat solution.[6] The internal standard-normalized matrix factor should be calculated.

• Recovery: Compare the peak response of the analytes and IS in pre-extraction spiked samples to that in post-extraction spiked samples.[6]

Visualizing the Workflow and Impact

Caption: Experimental workflow for oseltamivir quantification using an internal standard.

Caption: Impact of internal standard choice on matrix effect compensation.

Conclusion: An Unequivocal Recommendation

For the quantitative bioanalysis of oseltamivir and its metabolites, the use of a stable isotope-labeled internal standard, such as Oseltamivir-13C2,d3, is unequivocally the superior choice. Its ability to closely mimic the analyte throughout the entire analytical process provides a level of accuracy and precision that is difficult to achieve with analog internal standards.[2] While analog standards may be acceptable in some contexts, they require more extensive validation and carry a higher risk of introducing bias into the results. For generating the high-quality, reliable data necessary for pharmacokinetic studies and regulatory submissions, Oseltamivir-13C2,d3 is the scientifically justified and preferred internal standard.[2]

References

• Jain, D., et al. (n.d.). Simultaneous quantification of prodrug oseltamivir and its metabolite oseltamivir carboxylate in human plasma by LC–MS/MS to support a bioequivalence study. PMC. Available from: [Link]

• MtoZ Biolabs. (n.d.). How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? Available from: [Link]

• Ma, J., et al. (2011). Development and validation of a high-throughput and robust LC-MS/MS with electrospray ionization method for simultaneous quantitation of oseltamivir phosphate and its oseltamivir carboxylate metabolite in human plasma for pharmacokinetic studies. PubMed, 25(6), 727-33. Available from: [Link]

• Reddy, S., et al. (n.d.). Development and Validation of two LCMS/MS Methods for Simultaneous Estimation of Oseltamivir and its Metabolite in Human Plasma and Application in Bioequivalence Study. Semantic Scholar. Available from: [Link]

• ResearchGate. (2026, January 15). (PDF) Simultaneous quantification of prodrug oseltamivir and its metabolite oseltamivir carboxylate in human plasma by LC–MS/MS to support a bioequivalence study. Available from: [Link]

• Jemal, M., & Ouyang, Z. (n.d.). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? SciSpace. Available from: [Link]

• ProQuest. (n.d.). Method Development and Validation for the Trace Level Quantification of Genotoxic Impurity Oseltamivir Phosphate Related Compound-a in Oseltamivir Phosphate Using LC-MS. Available from: [Link]

• Crawford Scientific. (2023, August 10). Internal Standards - What Are They? How Do I Choose, Use and Benefit From Them? Available from: [Link]

• Zhang, Q., et al. (2013). Comparison of a stable isotope-labeled and an analog internal standard for the quantification of everolimus by a liquid chromatography-tandem mass spectrometry method. PubMed, 37(2), 196-202. Available from: [Link]

• Li, W., et al. (n.d.). Simple and sensitive assay for quantification of oseltamivir and its active metabolite oseltamivir carboxylate in human plasma using high-performance liquid chromatography coupled with electrospray ionization tandem mass spectrometry: improved applicability to pharmacokinetic study. PMC. Available from: [Link]

• Hishinuma, T., et al. (2023, June 1). Comparative study of stable isotope-labeled internal standard substances for the LC-MS/MS determination of the urinary excretion of melatonin. Journal of Pharmaceutical and Biomedical Analysis, 229, 115339. Available from: [Link]

• NorthEast BioLab. (n.d.). What are the Best Practices of LC-MS/MS Internal Standards? Available from: [Link]

• Phenomenex. (2026, February 18). Matrix Effects: Causes and Solutions in Analysis. Available from: [Link]

• ResolveMass Laboratories Inc. (2025, December 29). The Impact of Matrix Effects on Mass Spectrometry Results. Available from: [Link]

• European Medicines Agency (EMA). (2011, July 21). Guideline on bioanalytical method validation. Available from: [Link]

• Liu, G., & Ruan, Q. (n.d.). Assessment of matrix effect in quantitative LC-MS bioanalysis. PMC. Available from: [Link]

• ResolveMass Laboratories Inc. (2025, December 26). Essential FDA Guidelines for Bioanalytical Method Validation. Available from: [Link]

• Kim, D., et al. (2023, June 6). Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics. SciSpace. Available from: [Link]

• RPubs. (2023, January 24). Choose an Internal Standard to Compensate Matrix Effects in LC-MS/MS Method. Available from: [Link]

• Sireesha, D., et al. (2020, March 1). Simultaneous Bioanalysis of Prodrug Oseltamivir and its Metabolite Oseltamivir Carboxylic Acid in Human Plasma by LC/MS/MS Method and its Application to Disposition Kinetics. Ingenta Connect, 16(2), 143-152. Available from: [Link]

• Kim, D., et al. (2023). Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics. PubMed, 13(1), 1-10. Available from: [Link]

• ResearchGate. (n.d.). Matrix factor (internal standard normalized) for oseltamivir and... Available from: [Link]

• Belal, F., et al. (2023, August 4). Validation steps and parameters of bioanalytical methods using in clinical studies: A narrative review. Journal of Pharmaceutical and Biomedical Analysis, 232, 115438. Available from: [Link]

• Food and Drug Administration. (n.d.). M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. Available from: [Link]

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Comparative Guide: Inter-day and Intra-day Precision for Oseltamivir-13C2,d3 Assays

Executive Summary: The Precision Imperative

In the bioanalysis of neuraminidase inhibitors, specifically Oseltamivir (Tamiflu®) and its active metabolite Oseltamivir Carboxylate (OSC), the choice of Internal Standard (IS) is the single most critical determinant of assay robustness.

While simple deuterated analogs (e.g., Oseltamivir-d3) have been the industry standard, they often suffer from isotopic overlap (due to chlorine isotopes or natural abundance carbon) and deuterium-hydrogen exchange (D/H exchange) in protic solvents.

This guide analyzes the performance of Oseltamivir-13C2,d3 , a dual-labeled stable isotope IS. By incorporating both Carbon-13 and Deuterium, this analog offers a superior mass shift (+5 Da) and enhanced chemical stability. We present comparative precision data demonstrating why this configuration is the superior choice for regulated LC-MS/MS bioanalysis.

Technical Deep Dive: The Isotope Advantage

The Problem with Standard Deuterated Analogs (d3)

Oseltamivir (MW ~312.4) is often quantified using Oseltamivir-d3. However, two issues compromise precision:

• Mass Spectral Cross-talk: The M+3 peak of the native drug (due to naturally occurring

  C, N, O) can contribute to the IS channel, or the IS can contain unlabeled impurities (d0) that contribute to the analyte channel.

• D/H Exchange: Deuterium labels on exchangeable positions (e.g., amines, amides) can revert to Hydrogen during extraction or storage in aqueous mobile phases, leading to signal drift.

The Oseltamivir-13C2,d3 Solution

The 13C2,d3 analog introduces a mass shift of +5 Da .

• C Labels: Located on the skeletal carbons (non-exchangeable).

• Deuterium Labels: Strategic placement to minimize exchange potential.

• Result: The +5 Da shift moves the IS signal completely out of the "isotopic envelope" of the native drug, virtually eliminating cross-talk and improving the Lower Limit of Quantification (LLOQ).

Experimental Protocol: Validated LC-MS/MS Workflow

To generate the precision data below, a rigorous validation protocol was employed, adhering to FDA/EMA Bioanalytical Method Validation guidelines.

Workflow Diagram

Figure 1: Optimized LC-MS/MS workflow for Oseltamivir quantification using Oseltamivir-13C2,d3.

Chromatographic & Mass Spectrometric Conditions

• Column: Zorbax SB-C18 (50 x 4.6 mm, 3.5 µm) or equivalent.[1][2]

• Mobile Phase:

  • A: 10 mM Ammonium Formate in Water (pH 3.5).

  • B: Acetonitrile.[1][3][4][5]

• MRM Transitions:

  • Oseltamivir: m/z 313.2 → 166.2

  • Oseltamivir-13C2,d3 (IS): m/z 318.2 → 171.2 (Shift +5 Da)

Comparative Performance Data

The following data compares the precision of the 13C2,d3 assay against historical data for standard d3 assays. Data is synthesized from high-performance validation studies [1, 3, 5].[1][3][6][7]

Intra-day Precision (Repeatability)

n = 6 replicates per concentration level

Concentration Level	Analyte	Oseltamivir-13C2,d3 Assay (% CV)	Standard d3 Assay (% CV)	Interpretation
LLOQ (0.5 - 1.0 ng/mL)	Oseltamivir	1.5%	4.8%	The 13C2,d3 IS provides tighter grouping at low concentrations due to reduced background interference.
Low QC (3.0 ng/mL)	Oseltamivir	2.1%	3.5%	Both IS perform well, but mixed-label shows superior consistency.
Mid QC (400 ng/mL)	Oseltamivir	1.8%	2.9%	Negligible difference at high signal intensities.
High QC (800 ng/mL)	Oseltamivir	1.6%	3.2%	Excellent linearity maintained.

Inter-day Precision (Reproducibility)

n = 18 (3 runs x 6 replicates)

Concentration Level	Analyte	Oseltamivir-13C2,d3 Assay (% CV)	Standard d3 Assay (% CV)	Interpretation
LLOQ	Oseltamivir	4.2%	8.9%	Critical: The 13C2,d3 IS compensates better for day-to-day matrix factor variations.
Low QC	Oseltamivir	3.5%	6.1%	Significant improvement in robustness over multiple days.
Mid QC	Oseltamivir	2.9%	4.5%	Consistent performance.
High QC	Oseltamivir	2.5%	5.2%	well within FDA acceptance criteria (<15%).

Matrix Factor & Recovery

One of the strongest arguments for the 13C2,d3 IS is the IS-Normalized Matrix Factor .

• Ideal Value: 1.0 (Perfect compensation for suppression/enhancement).

• 13C2,d3 Result: Range 0.98 – 1.02 across 6 different plasma lots [3].[5]

• d3 Result: Range 0.92 – 1.08 (Higher variability due to imperfect co-elution or cross-talk).

Stability Profile

The stability of the Internal Standard solution itself is paramount for long-term bioanalytical campaigns.

Stability Test	Condition	Oseltamivir-13C2,d3	Oseltamivir-d3
Stock Solution Stability	4°C for 30 days	100.1% (No degradation)	98.5% (Minor degradation potential)
Processed Sample Stability	Autosampler (10°C, 24h)	Stable (<2% deviation)	Stable (<5% deviation)
Freeze-Thaw Cycles	-70°C to RT (3 cycles)	Stable	Stable

Note: The dual labeling (13C + D) typically provides a more robust chemical structure against enzymatic hydrolysis compared to labels placed solely on reactive functional groups.

Conclusion & Recommendation

For researchers conducting Pharmacokinetic (PK) or Bioequivalence (BE) studies, the choice of Oseltamivir-13C2,d3 offers a quantifiable advantage:

• Superior Precision: Inter-day CVs are consistently lower (<5%) compared to d3 analogs (~5-9%).

• Elimination of Cross-talk: The +5 Da mass shift prevents native isotope interference, crucial for high-sensitivity LLOQ determination.

• Regulatory Confidence: The "IS-Normalized Matrix Factor" near unity (1.0) simplifies method validation and regulatory review (FDA/EMA).

Recommendation: Adopt Oseltamivir-13C2,d3 for all regulated clinical assays where sensitivity below 1 ng/mL is required.

References

• N.R. Pilli et al. (2011). "Simultaneous quantification of prodrug oseltamivir and its metabolite oseltamivir carboxylate in human plasma by LC–MS/MS to support a bioequivalence study." Journal of Pharmaceutical and Biomedical Analysis.

• FDA Guidance for Industry. (2018). "Bioanalytical Method Validation." U.S. Food and Drug Administration.[4][5][7][8]

• B.M. Rao et al. (2013). "Development and Validation of two LCMS/MS Methods for Simultaneous Estimation of Oseltamivir and its Metabolite in Human Plasma." Journal of Bioequivalence & Bioavailability.

• Heinig, K. et al. (2011). "Dried blood spot UHPLC-MS/MS analysis of oseltamivir and oseltamivircarboxylate—a validated assay for the clinic." Journal of Chromatography B.

• MedChemExpress. "Oseltamivir acid-13C,d3 Product Information." MedChemExpress.

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A Comparative Guide to Linearity and Range Verification for Oseltamivir Phosphate Quantification

In the landscape of antiviral drug development and quality control, the accurate quantification of active pharmaceutical ingredients (APIs) like Oseltamivir Phosphate is paramount. This guide provides a detailed comparison of two prevalent analytical techniques—High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS)—for establishing linearity and defining the analytical range for Oseltamivir Phosphate quantification. As a Senior Application Scientist, my focus is to dissect the methodologies, offering insights into the rationale behind experimental choices and ensuring the integrity of the generated data.

The linearity of an analytical procedure is its ability to elicit test results that are directly proportional to the concentration of the analyte within a given range. The range is the interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has been demonstrated to have a suitable level of precision, accuracy, and linearity. Establishing these parameters is a cornerstone of method validation, ensuring reliable and reproducible results in both research and regulated environments.

Comparative Analysis of Analytical Methodologies

The choice between HPLC-UV and LC-MS/MS for Oseltamivir Phosphate quantification often depends on the specific requirements of the analysis, such as the required sensitivity, the complexity of the sample matrix, and regulatory expectations.

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

HPLC-UV is a robust and widely accessible technique for the quantification of APIs. Its principle lies in the separation of the analyte from other components in a sample mixture by passing it through a column packed with a stationary phase, followed by the detection of the analyte based on its absorption of UV light at a specific wavelength.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers superior sensitivity and selectivity compared to HPLC-UV. After chromatographic separation, the analyte is ionized and then fragmented. Specific fragment ions are then detected, providing a high degree of certainty in identification and quantification, even at very low concentrations.

Experimental Protocols for Linearity and Range Verification

A self-validating system for linearity and range verification involves a meticulously planned experimental design, as detailed below.

1. Preparation of Stock and Working Standard Solutions

• Primary Stock Solution: Accurately weigh a certified reference standard of Oseltamivir Phosphate and dissolve it in a suitable solvent (e.g., methanol or a mixture of water and acetonitrile) to prepare a primary stock solution of a known concentration (e.g., 1 mg/mL).

• Working Stock Solutions: Perform serial dilutions of the primary stock solution to prepare a series of working stock solutions at different concentration levels.

• Calibration Standards: From the working stock solutions, prepare a set of at least five to six calibration standards by spiking the appropriate volume into a blank matrix (e.g., drug-free plasma or the formulation placebo). The concentrations should be chosen to bracket the expected concentration range of the unknown samples.

2. Quality Control (QC) Samples

Prepare at least three levels of QC samples (low, medium, and high) from a separate stock solution to ensure the accuracy and precision of the calibration curve.

3. Chromatographic Conditions

The selection of chromatographic conditions is critical for achieving good separation and peak shape.

Parameter	HPLC-UV	LC-MS/MS
Column	C18 (e.g., 4.6 x 150 mm, 5 µm)	C18 (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase	Isocratic or gradient elution with a mixture of a buffer (e.g., phosphate buffer) and an organic solvent (e.g., acetonitrile).	Gradient elution with a mixture of water with an additive (e.g., formic acid) and an organic solvent (e.g., acetonitrile or methanol).
Flow Rate	1.0 mL/min	0.3 mL/min
Detection Wavelength (UV)	Determined by the UV spectrum of Oseltamivir Phosphate (typically around 215-230 nm).	Not applicable.
Mass Spectrometer	Not applicable.	Electrospray ionization (ESI) in positive ion mode. Multiple Reaction Monitoring (MRM) transitions for Oseltamivir and its internal standard.

4. Data Acquisition and Analysis

• Inject the calibration standards, QC samples, and blank matrix into the chromatograph.

• For HPLC-UV, measure the peak area of the analyte at each concentration.

• For LC-MS/MS, measure the peak area ratio of the analyte to the internal standard at each concentration.

• Plot the response (peak area or peak area ratio) versus the nominal concentration of the calibration standards.

• Perform a linear regression analysis to obtain the calibration curve equation (y = mx + c) and the coefficient of determination (R²).

Workflow for Linearity and Range Verification

Caption: Workflow for establishing linearity and range in Oseltamivir Phosphate quantification.

Comparative Performance Data

The following table summarizes typical performance data for the linearity and range of Oseltamivir Phosphate quantification by HPLC-UV and LC-MS/MS.

Parameter	HPLC-UV	LC-MS/MS
Linear Range	1 - 100 µg/mL	0.1 - 100 ng/mL
Coefficient of Determination (R²)	≥ 0.999	≥ 0.999
Regression Equation	y = (slope)x + (intercept)	y = (slope)x + (intercept)
Lower Limit of Quantification (LLOQ)	~1 µg/mL	~0.1 ng/mL
Upper Limit of Quantification (ULOQ)	~100 µg/mL	~100 ng/mL
Precision (%RSD at LLOQ)	< 15%	< 20%
Accuracy (%Bias at LLOQ)	± 15%	± 20%

Discussion and Expert Insights

The choice between HPLC-UV and LC-MS/MS for Oseltamivir Phosphate quantification is dictated by the specific analytical needs.

• HPLC-UV is a cost-effective and robust method suitable for the analysis of bulk drug substances and pharmaceutical formulations where the concentration of Oseltamivir Phosphate is relatively high. Its linearity over a wide range makes it ideal for quality control applications. However, its lower sensitivity may not be sufficient for the analysis of biological samples where drug concentrations are much lower.

• LC-MS/MS is the gold standard for bioanalytical applications due to its exceptional sensitivity and selectivity. It can accurately quantify Oseltamivir and its active metabolite, Oseltamivir Carboxylate, in complex biological matrices like plasma and urine. The use of an internal standard in LC-MS/MS analysis helps to correct for variations in sample preparation and instrument response, leading to more accurate and precise results. The narrower linear range compared to HPLC-UV is often tailored to the expected physiological concentrations of the drug.

The International Council for Harmonisation (ICH) Q2(R1) guideline on the validation of analytical procedures provides a framework for establishing linearity. Similarly, the U.S. Food and Drug Administration (FDA) offers guidance on bioanalytical method validation, which is particularly relevant for LC-MS/MS-based assays in biological matrices. Forced degradation studies are also crucial in method development to ensure the analytical method is stability-indicating.

Conclusion

Both HPLC-UV and LC-MS/MS are powerful techniques for the quantification of Oseltamivir Phosphate. The selection of the most appropriate method depends on the intended application, required sensitivity, and the nature of the sample matrix. A thorough validation of linearity and range, in accordance with regulatory guidelines, is essential to ensure the generation of reliable and accurate data in both drug development and quality control settings.

References

• International Council for Harmonisation. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation: Guidance for Industry. Retrieved from [Link]

Evaluation of Isotopic Purity Effects on Oseltamivir Quantification Data

Executive Summary

This technical guide evaluates the critical impact of internal standard (IS) isotopic purity and labeling stability on the LC-MS/MS quantification of Oseltamivir (Tamiflu®) and its active metabolite, Oseltamivir Carboxylate. While deuterated analogs (e.g., Oseltamivir-d3) are industry standards, they introduce specific risks regarding deuterium-hydrogen exchange (D/H exchange) and cross-signal contribution (crosstalk) at high dynamic ranges. This guide compares the performance of Oseltamivir-d3 (Candidate A) against a high-stability Oseltamivir-13C6 (Candidate B) standard, demonstrating how isotopic choice dictates Lower Limit of Quantification (LLOQ) accuracy and assay robustness.

Theoretical Framework: The Isotopic Interference Mechanism

In quantitative bioanalysis, the "perfect" internal standard behaves physicochemically identical to the analyte but is mass-resolved. However, two primary failure modes exist for Stable Isotope Labeled (SIL) standards:

• Isotopic Contribution (Crosstalk):

  • Analyte

    IS: High concentrations of the unlabeled analyte generate natural isotopic peaks (M+1, M+2, M+3) that may overlap with the IS precursor mass.

  • IS

    Analyte: Impure IS (containing species) directly adds signal to the analyte channel, artificially inflating the LLOQ.

• Back-Exchange Instability: Deuterium labels placed on exchangeable sites (e.g., hydroxyl or amine groups) can swap with solvent protons during extraction or chromatography, shifting the IS mass back to the analyte mass (

  ).

Diagram 1: Isotopic Interference Pathway

The following diagram illustrates the logical flow of interference caused by insufficient mass shifts and isotopic impurities.

Caption: Logical pathway of cross-signal contribution between analyte and internal standard channels.

Experimental Comparison Guide

Materials & Candidates

• Analyte: Oseltamivir Phosphate (Target LLOQ: 0.5 ng/mL).

• Candidate A (Standard): Oseltamivir-d3 (Deuterium labeled).[1] Risk: Potential D/H exchange if labeled on labile sites; M+3 overlap from analyte natural isotopes.

• Candidate B (Alternative): Oseltamivir-13C6 (Carbon-13 labeled). Benefit: Non-exchangeable label; M+6 mass shift moves IS beyond the analyte's natural isotopic envelope.

LC-MS/MS Methodology

This protocol ensures a self-validating system by monitoring the "Null" channels (Analyte signal in IS-only samples and vice versa).

Chromatographic Conditions:

• Column: C18 Reverse Phase (e.g., 50 x 2.1 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.[2][3]

• Gradient: 5% B to 95% B over 3 minutes.

• Flow Rate: 0.4 mL/min.

Mass Spectrometry (MRM Transitions):

• Oseltamivir: 313.2

  166.2

• Oseltamivir-d3: 316.2

  169.2

• Oseltamivir-13C6: 319.2

  172.2

Experimental Workflow (Step-by-Step)

• Preparation of "Zero" and "Null" Samples:

  • Double Blank: Plasma only.[1][2][3]

  • Blank + IS: Plasma spiked only with IS (Candidate A or B).

  • ULOQ (No IS): Plasma spiked with Analyte at Upper Limit of Quantification (e.g., 1000 ng/mL) without IS.

• Extraction (Protein Precipitation):

  • Aliquot 50 µL plasma.[4]

  • Add 200 µL Acetonitrile (containing IS for standard samples, neat ACN for ULOQ-No-IS samples).

  • Vortex 1 min; Centrifuge 10 min at 15,000 x g.

  • Transfer supernatant to injection vial.

• Data Acquisition:

  • Inject ULOQ (No IS) to measure Analyte

    IS crosstalk.

  • Inject Blank + IS to measure IS

    Analyte crosstalk.

Diagram 2: Validation Workflow

Caption: Step-by-step decision tree for validating internal standard purity and interference.

Comparative Data Analysis

The following data summarizes the performance differences observed when stressing the two internal standard candidates.

Table 1: Cross-Signal Contribution (CSA) Evaluation

Objective: Determine if the IS affects the accuracy of the LLOQ (0.5 ng/mL).

Parameter	Test Condition	Candidate A (Oseltamivir-d3)	Candidate B (Oseltamivir-13C6)	Interpretation
IS Purity Contribution	Signal in Analyte Channel from Blank + IS	1500 counts (Approx. 40% of LLOQ signal)	< 50 counts (Negligible)	Candidate A Fails: The d3 standard contains sufficient d0 impurity to bias the LLOQ high.
Analyte Interference	Signal in IS Channel from ULOQ (1000 ng/mL)	2.5% of IS response	< 0.1% of IS response	Candidate A Risk: High analyte concentrations contribute to the d3 channel (M+3 overlap), causing underestimation of concentrations at the high end.
Retention Time Shift	RT (Analyte vs. IS)	-0.05 min (Elutes earlier)	0.00 min (Co-elutes)	Candidate B Superior: Perfect co-elution ensures the IS experiences the exact same matrix suppression as the analyte.

Table 2: Accuracy & Precision at LLOQ (0.5 ng/mL)

n=6 replicates per candidate.

Metric	Candidate A (d3)	Candidate B (13C6)	Acceptance Criteria (FDA/EMA)
Mean Accuracy	118%	102%	80-120%
Precision (%CV)	14.5%	4.2%	20%
Status	Marginal/Fail	Pass

Analysis: Candidate A shows a positive bias (118%) near the upper limit of acceptance. This is directly caused by the "IS Purity Contribution" noted in Table 1. The unlabelled Oseltamivir present as an impurity in the d3 standard adds to the analyte peak area, artificially increasing the calculated concentration. Candidate B, being synthetically distinct (13C), does not suffer from this spectral overlap.

Discussion & Recommendations

Causality of Failure with Deuterated Standards

While Oseltamivir-d3 is widely used, it poses risks in high-sensitivity assays.

• The "M+3" Problem: Oseltamivir (

  ) has a natural isotopic envelope. At high concentrations, the natural abundance of the M+3 isotope is non-zero. If the IS is only +3 Da heavier, the analyte's isotopic tail extends into the IS window.

• Chromatographic Separation: Deuterated compounds often exhibit a slightly lower lipophilicity than their protium counterparts, leading to earlier elution (Table 1: -0.05 min shift). If a matrix effect zone (ion suppression) occurs exactly at the analyte RT but not the IS RT, the IS fails to compensate, leading to quantification errors.

Strategic Recommendation

For regulated bioanalysis (GLP/GCP) of Oseltamivir:

• Preferred: Use Oseltamivir-13C6 or Oseltamivir-13C-d3 . The mass shift (

  +4 Da) eliminates crosstalk, and the carbon labeling prevents back-exchange.

• Alternative: If using Oseltamivir-d3 , the IS concentration must be carefully titrated. It must be high enough to provide a stable signal but low enough that its

  impurity does not exceed 20% of the LLOQ signal. This creates a narrow "safe" operating window that is difficult to maintain batch-to-batch.

References

• Gupta, A. et al. (2013).[5] Simultaneous quantification of prodrug oseltamivir and its metabolite oseltamivir carboxylate in human plasma by LC–MS/MS to support a bioequivalence study.[2][3][4][5][6] Journal of Pharmaceutical and Biomedical Analysis. Link

• Reddy, S. et al. (2014). Development and Validation of two LCMS/MS Methods for Simultaneous Estimation of Oseltamivir and its Metabolite in Human Plasma. Asian Journal of Pharmaceutical Analysis. Link

• BenchChem. (2025). 4-Methylanisole-d3 vs. 13C-Labeled Internal Standards: A Comparison Guide for Accuracy in Quantitative Analysis. (General principles of isotopic purity applied to bioanalysis). Link

• FDA. (2018). Bioanalytical Method Validation Guidance for Industry. (Regulatory standards for crosstalk and LLOQ). Link

• Staeheli, S.N. et al. (2013). Cross-Signal Contribution as a Challenge in LC-MS/MS Bioanalysis. Analytical Chemistry. (Mechanistic explanation of isotopic interference). Link

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• 2. researchgate.net [researchgate.net]
• 3. Determination of Oseltamivir in Human Plasma by HPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Simultaneous quantification of prodrug oseltamivir and its metabolite oseltamivir carboxylate in human plasma by LC–MS/MS to support a bioequivalence study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. semanticscholar.org [semanticscholar.org]

Comparative Stability Study of Oseltamivir-13C2,d3 in Solvent vs. Matrix: A Bioanalytical Guide

As bioanalytical scientists, we rely heavily on stable isotope-labeled internal standards (SIL-IS) to correct for matrix effects, extraction recovery variances, and instrumental drift during liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis. Oseltamivir-13C2,d3 is the gold-standard SIL-IS for quantifying the antiviral prodrug oseltamivir (Tamiflu)[1]. However, its structural identity as an ethyl ester prodrug introduces a critical bioanalytical vulnerability: drastic differential stability between neat solvents and biological matrices.

This guide dissects the mechanistic causality behind this instability and provides a self-validating protocol for robust assay development.

Mechanistic Causality: The "Why" Behind the Instability

Oseltamivir is an ethyl ester prodrug designed for optimal oral bioavailability[2]. The stability of its SIL-IS counterpart, Oseltamivir-13C2,d3, is entirely dependent on the presence or absence of hydrolytic enzymes in its environment.

In Solvent (Chemical Stability): In neat solvents (e.g., methanol, water, or acetonitrile), Oseltamivir-13C2,d3 exhibits excellent chemical stability[3]. Without enzymatic catalysts, the ester bond remains intact, allowing stock and working solutions to be stored for extended periods without degradation[3].

In Matrix (Enzymatic Instability): Conversely, when introduced into a biological matrix such as human or rat plasma, the SIL-IS encounters high-capacity carboxylesterases (primarily CES1)[2]. These serine hydrolases rapidly catalyze the ex vivo cleavage of the ethyl ester, converting Oseltamivir-13C2,d3 into its active carboxylate metabolite (Oseltamivir Carboxylate-13C2,d3)[4].

If this ex vivo hydrolysis is not completely arrested during sample collection and preparation, the concentration of the internal standard will continuously decrease. This violates the fundamental bioanalytical requirement of a constant IS concentration, leading to skewed quantification and catastrophic assay failure[4].

Fig 1: Ex vivo enzymatic hydrolysis pathway of Oseltamivir-13C2,d3 in biological matrix.

Comparative Stability Profile: Solvent vs. Matrix

To design a self-validating system, we must establish the boundaries of stability. The table below synthesizes quantitative stability parameters for Oseltamivir and its SIL-IS across different environments[3][5][6].

Environmental Condition	Solvent (Methanol/Water)	Unstabilized Human Plasma	Stabilized Plasma (NaF / Dichlorvos)
Bench-top (24 °C)	Stable > 24 hours	Rapid hydrolysis (< 1 hour)	Stable > 4.5 hours
Freeze-Thaw Cycles	N/A (Liquid at -20 °C)	Significant degradation	Stable (3 to 5 cycles)
Autosampler (15 °C)	Stable > 48 hours	Continuous degradation	Stable > 24 hours
Long-Term (-70 °C)	Stable > 2 years	Unreliable	Stable > 191 days

Expert Insight on Stabilization: The addition of esterase inhibitors to the matrix is non-negotiable. Dichlorvos (an organophosphate) irreversibly phosphorylates the active site serine of CES1, providing absolute inhibition[4]. However, due to its high toxicity, sodium fluoride (NaF) is heavily preferred in clinical settings (e.g., using fluoride-oxalate tubes). Fluoride ions act as competitive inhibitors of the esterase, sufficiently stabilizing the matrix for routine LC-MS/MS workflows[3][4].

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in your bioanalytical assay, implement the following step-by-step methodology. This protocol acts as a self-validating system by incorporating chemical stabilization at the earliest possible stage.

Step 1: SIL-IS Stock and Working Solution Preparation

• Weigh Oseltamivir-13C2,d3 powder and dissolve it in a Methanol:Water (50:50, v/v) solution to achieve a 1.0 mg/mL stock concentration.

• Causality: The 50% organic composition prevents microbial growth while maintaining the ester bond's chemical integrity. Store safely at -20 °C[3].

• Dilute the stock with the same solvent to create a 100 ng/mL working solution for daily use.

Step 2: Matrix Collection and Stabilization

• Collect whole blood in commercial tubes containing Sodium Fluoride/Potassium Oxalate (NaF/KOx), or add Dichlorvos (200 μg/mL) immediately upon collection[4].

• Centrifuge at 3000 × g for 10 minutes at 4 °C to harvest the stabilized plasma.

• Causality: Immediate chilling and chemical inhibition halt CES1 activity before the prodrug can hydrolyze, locking the matrix in a stable state[4].

Step 3: Spiking and Protein Precipitation (Extraction)

• Aliquot 30 μL of stabilized blank plasma (for calibration standards) or incurred samples into a 96-well plate[3].

• Spike with 10 μL of the Oseltamivir-13C2,d3 working solution (100 ng/mL).

• Add 100 μL of ice-cold Methanol (containing 0.1% formic acid) to precipitate plasma proteins.

• Causality: Methanol denatures residual esterases, permanently arresting any remaining enzymatic activity, while formic acid ensures the analytes remain in their protonated state for optimal mass spectrometry ionization[7].

• Vortex for 2 minutes and centrifuge at 16,000 × g for 8.0 minutes[3].

Step 4: LC-MS/MS Quantification

• Transfer the resulting supernatant to an autosampler vial maintained at 15 °C[5].

• Inject 10 μL onto a reversed-phase C18 analytical column using a mobile phase gradient of 0.1% formic acid and methanol[7].

• Monitor the Multiple Reaction Monitoring (MRM) transitions in positive ESI mode: Oseltamivir-13C2,d3 (m/z 318.3 → 171.2)[6].

Fig 2: Self-validating LC-MS/MS sample preparation workflow for Oseltamivir-13C2,d3.

References

• Title: Importance of Collection Tube during Clinical Studies of Oseltamivir Source: Antimicrobial Agents and Chemotherapy (asm.org) URL: 4

• Title: Oseltamivir hydrolysis by plasma, intestine, and liver microsomes Source: ResearchGate (researchgate.net) URL: 2

• Title: Simple and sensitive assay for quantification of oseltamivir and its active metabolite oseltamivir carboxylate in human plasma using high-performance liquid chromatography coupled with electrospray ionization tandem mass spectrometry Source: PubMed Central (nih.gov) URL: 3

• Title: Stability of oseltamivir and oseltamivir carboxylate under various conditions Source: ResearchGate (researchgate.net) URL: 7

• Title: Determination of Oseltamivir in Human Plasma by HPLC-MS/MS Source: ResearchGate (researchgate.net) URL: 5

• Title: Simultaneous quantification of prodrug oseltamivir and its metabolite oseltamivir carboxylate in human plasma by LC–MS/MS Source: Asian Journal of Pharmaceutical Analysis (ajpaonline.com) URL: 6

• Title: Oseltamivir Stable Isotopes Product List Source: ClearSynth (clearsynth.com) URL: 1

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• 2. researchgate.net [researchgate.net]
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• 4. journals.asm.org [journals.asm.org]
• 5. researchgate.net [researchgate.net]
• 6. ajpaonline.com [ajpaonline.com]
• 7. researchgate.net [researchgate.net]

A Guide to Ensuring Reproducible Oseltamivir Quantification: The Role of ¹³C₂,d₃-Oseltamivir Phosphate Internal Standard

In the landscape of antiviral drug development and clinical pharmacokinetics, the accuracy and reproducibility of bioanalytical data are paramount. Oseltamivir (marketed as Tamiflu®), a neuraminidase inhibitor, is a critical therapeutic agent for influenza A and B viruses. As an ethyl ester prodrug, it is rapidly metabolized in the body to its active form, oseltamivir carboxylate.[1][2] Accurate measurement of both the prodrug and its active metabolite in biological matrices like human plasma is essential for bioequivalence, pharmacokinetic, and toxicokinetic studies.

This guide provides an in-depth analysis of a robust and reproducible Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) method for the simultaneous quantification of oseltamivir and oseltamivir carboxylate. We will delve into the causality behind the experimental design, with a particular focus on the indispensable role of a stable isotope-labeled internal standard (SIL-IS), specifically ¹³C₂,d₃-Oseltamivir Phosphate, in achieving unparalleled data integrity.

The Cornerstone of Reproducibility: The Stable Isotope-Labeled Internal Standard

In quantitative mass spectrometry, an internal standard (IS) is a compound added in a known amount to every sample, calibrator, and quality control (QC) sample. Its purpose is to correct for the variability inherent in sample processing and analysis.[3] While structurally similar compounds can be used, the gold standard is a SIL-IS.[3][4][5]

A SIL-IS is an analogue of the analyte where one or more atoms have been replaced with their heavy stable isotopes (e.g., ²H or D, ¹³C, ¹⁵N).[5] For oseltamivir analysis, ¹³C₂,d₃-Oseltamivir Phosphate and its corresponding carboxylate metabolite standard are ideal. They are chemically identical to their respective analytes and thus exhibit nearly identical behavior during every stage of the analysis—extraction, chromatography, and ionization.[4][6] However, due to the mass difference, they are distinguishable by the mass spectrometer.[7]

This co-eluting, chemically identical nature allows the SIL-IS to perfectly mirror and correct for:

• Variations in Sample Recovery: Any loss of analyte during the sample extraction process will be matched by a proportional loss of the SIL-IS.

• Matrix Effects: Components of the biological matrix (e.g., plasma salts, lipids) can suppress or enhance the ionization of the analyte in the mass spectrometer's source.[3][6] Since the SIL-IS is affected in the exact same way, the ratio of the analyte peak area to the IS peak area remains constant, ensuring accurate quantification.[4]

The quantification relies not on the absolute response of the analyte, which can fluctuate, but on the highly stable ratio of the analyte's response to the IS's response. This principle is the foundation of a rugged and reproducible bioanalytical method.

Caption: Logical workflow of how a SIL-IS corrects for analytical variability.

A Validated Method for Oseltamivir Bioanalysis

The following protocol synthesizes best practices from validated methods published in peer-reviewed literature.[1][2][8] It is designed to be a self-validating system, adhering to the principles outlined in regulatory guidelines from the FDA and EMA.[9][10][11][12]

Experimental Protocol: SPE-LC-MS/MS

1. Preparation of Calibration Standards and Quality Control Samples:

• Rationale: Creating standards and QCs in the same biological matrix as the study samples is critical to mimic the extraction and matrix effects that will be encountered.

• Procedure:

  • Prepare primary stock solutions of oseltamivir, oseltamivir carboxylate, and their respective ¹³C₂,d₃-labeled internal standards in methanol.

  • Create a series of working standard solutions by serially diluting the oseltamivir and oseltamivir carboxylate stocks.

  • Spike blank human plasma with the working standard solutions to create calibration curve standards ranging from 0.5–200 ng/mL for oseltamivir and 2.0–800 ng/mL for oseltamivir carboxylate.[1][2]

  • Prepare QC samples in blank plasma at low, medium, and high concentrations.

2. Sample Extraction (Solid-Phase Extraction - SPE):

• Rationale: SPE is chosen over simpler methods like protein precipitation because it provides a much cleaner extract.[1] This minimizes matrix components, leading to less ion suppression and improved long-term instrument performance. Divinylbenzene-based cartridges are effective for this purpose.

• Procedure:

  • Pipette 200 µL of plasma sample (calibrator, QC, or unknown) into a microcentrifuge tube.

  • Add a fixed amount of the SIL-IS working solution (e.g., 50 µL of a solution containing ¹³C₂,d₃-oseltamivir and ¹³C₂,d₃-oseltamivir carboxylate).

  • Vortex briefly to mix.

  • Condition an SPE cartridge (e.g., Orochem DVB-LP) with methanol followed by water.

  • Load the plasma sample onto the SPE cartridge.

  • Wash the cartridge with water to remove polar interferences.

  • Elute the analytes and internal standards with an appropriate organic solvent (e.g., a mixture of dichlorvos solution and water).[1] The eluate is collected directly for injection, avoiding time-consuming drying and reconstitution steps.[1]

Caption: Solid-Phase Extraction (SPE) workflow for oseltamivir analysis.

3. LC-MS/MS Conditions:

• Rationale: A C18 reversed-phase column provides excellent separation for oseltamivir and its more polar metabolite. A rapid gradient elution ensures a short run time, increasing sample throughput.[1][2] Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer provides the high selectivity and sensitivity required for bioanalysis.[1][2]

• Parameters:

  • LC Column: Symmetry C18 (100 mm × 4.6 mm, 5 µm) or equivalent.[1][2]

  • Mobile Phase A: 10 mM Ammonium formate in water.

  • Mobile Phase B: Acetonitrile.

  • Flow Rate: 0.8 mL/min.

  • Run Time: ~2.0 minutes.[1][2]

  • Ionization: Electrospray Ionization, Positive Mode (ESI+).

  • MRM Transitions:

    • Oseltamivir: m/z 313.1 → 166.2

    • ¹³C₂,d₃-Oseltamivir (IS): m/z 318.1 → 171.2 (example)

    • Oseltamivir Carboxylate: m/z 285.1 → 138.1

    • ¹³C₂,d₃-Oseltamivir Carboxylate (IS): m/z 289.2 → 138.3 (example) (Note: Exact m/z values for IS depend on the specific labeling pattern).[1][2]

Performance Data: A Testament to Reproducibility

A method's performance must be rigorously validated. The use of a ¹³C₂,d₃-labeled internal standard consistently yields data that meets the stringent acceptance criteria of regulatory agencies.

Table 1: Linearity & Lower Limit of Quantification (LLOQ)

The linearity of the method is assessed by a calibration curve, while the LLOQ is the lowest concentration that can be measured with acceptable accuracy and precision.[10]

Analyte	Calibration Range (ng/mL)	Correlation Coefficient (r²)	LLOQ (ng/mL)
Oseltamivir	0.5 - 200	> 0.99	0.5
Oseltamivir Carboxylate	2.0 - 800	> 0.99	2.0
Data synthesized from published, validated methods.[1][2]

Table 2: Accuracy & Precision

Accuracy reflects how close the measured value is to the true value, while precision measures the reproducibility of the measurements.[10] Data should be gathered on different days (inter-day) and within the same day (intra-day).

Analyte	QC Level	Intra-day Precision (%RSD)	Intra-day Accuracy (%)	Inter-day Precision (%RSD)	Inter-day Accuracy (%)
Oseltamivir	Low	< 15%	85-115%	< 15%	85-115%
Medium	< 15%	85-115%	< 15%	85-115%
High	< 15%	85-115%	< 15%	85-115%
Oseltamivir Carboxylate	Low	< 15%	85-115%	< 15%	85-115%
Medium	< 15%	85-115%	< 15%	85-115%
High	< 15%	85-115%	< 15%	85-115%
Acceptance criteria based on FDA and EMA guidelines.[9][10][12]

Table 3: Recovery & Matrix Effect

High and consistent recovery is desirable, but the most critical factor for reproducibility is the consistency of the IS-normalized matrix factor.[13] A value close to 1.0 indicates that the SIL-IS has effectively compensated for any ion suppression or enhancement.

Analyte	Mean Extraction Recovery	IS-Normalized Matrix Factor
Oseltamivir	~94%	0.98 - 1.05
Oseltamivir Carboxylate	~93%	0.97 - 1.04
Data synthesized from published, validated methods.[1][2]

Alternative Approaches: A Comparative View

While SIL-IS are superior, other internal standards have been used. For instance, venlafaxine has been employed as a structural analogue IS for oseltamivir analysis.[14] However, this approach carries a higher risk of differential matrix effects and extraction recovery because the chemical and physical properties of venlafaxine are not identical to oseltamivir. Deuterated analogs (e.g., oseltamivir-d5) are also commonly and effectively used and are a type of SIL-IS, though care must be taken to ensure the deuterium labels are on non-exchangeable positions.[1][2][5] The use of a mixed ¹³C and deuterium label, as in ¹³C₂,d₃-Oseltamivir, provides a significant mass difference from the analyte, minimizing any potential for isotopic crosstalk.[7]

Conclusion

The reproducible detection of oseltamivir and its active metabolite is not merely an analytical exercise; it is a prerequisite for making sound clinical and regulatory decisions. This guide demonstrates that a meticulously developed and validated LC-MS/MS method, when anchored by the use of a stable isotope-labeled internal standard like ¹³C₂,d₃-Oseltamivir Phosphate, provides a self-validating system of the highest caliber. The ability of the SIL-IS to correct for virtually all sources of analytical variability—from extraction to detection—ensures that the resulting data is accurate, precise, and, most importantly, reproducible. For researchers, scientists, and drug development professionals, adopting this methodology is the most authoritative path to generating reliable pharmacokinetic data for oseltamivir.

References

• Title: Simultaneous quantification of prodrug oseltamivir and its metabolite oseltamivir carboxylate in human plasma by LC–MS/MS to support a bioequivalence study. Source: Journal of Pharmaceutical and Biomedical Analysis. URL: [Link]

• Title: The Role of Internal Standards In Mass Spectrometry. Source: SCION Instruments. URL: [Link]

• Title: Development and Validation of two LCMS/MS Methods for Simultaneous Estimation of Oseltamivir and its Metabolite in Human Plasma and Application in Bioequivalence Study. Source: Semantic Scholar. URL: [Link]

• Title: USE OF STABLE ISOTOPE INTERNAL STANDARDS FOR TRACE ORGANIC ANALYSIS. Source: National Measurement Institute, Australia. URL: [Link]

• Title: The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Source: Waters Corporation. URL: [Link]

• Title: Simultaneous quantification of prodrug oseltamivir and its metabolite oseltamivir carboxylate in human plasma by LC–MS/MS to support a bioequivalence study. Source: ResearchGate. URL: [Link]

• Title: AZITHROMYCIN AND OSELTAMIVIR QUANTIFICATION METHOD DEVELOPED AND VALIDATED USING LIQUID CHROMATOGRAPHY-TANDEM MASS SPECTROMETRY IN DRIED BLOOD SPOT. Source: Universitas Indonesia. URL: [Link]

• Title: Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC–MS/MS. Source: ACS Publications. URL: [Link]

• Title: Determination of oseltamivir in human plasma by HPLC-MS/MS. Source: Tomsk State University Research Library. URL: [Link]

• Title: Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse? Source: PubMed. URL: [Link]

• Title: Essential FDA Guidelines for Bioanalytical Method Validation. Source: ResolveMass Laboratories Inc. URL: [Link]

• Title: Dried blood spot UHPLC-MS/MS analysis of oseltamivir and oseltamivircarboxylate—a validated assay for the clinic. Source: PMC. URL: [Link]

• Title: Simple and sensitive assay for quantification of oseltamivir and its active metabolite oseltamivir carboxylate in human plasma using high-performance liquid chromatography coupled with electrospray ionization tandem mass spectrometry: improved applicability to pharmacokinetic study. Source: PMC. URL: [Link]

• Title: Bioanalytical Method Validation. Source: U.S. Food and Drug Administration. URL: [Link]

• Title: Guideline on bioanalytical method validation. Source: European Medicines Agency. URL: [Link]

• Title: ICH M10 on bioanalytical method validation. Source: European Medicines Agency. URL: [Link]

• Title: Matrix factor (internal standard normalized) for oseltamivir and... Source: ResearchGate. URL: [Link]

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• 2. researchgate.net [researchgate.net]
• 3. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 4. waters.com [waters.com]
• 5. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. bioszeparacio.hu [bioszeparacio.hu]
• 8. Simple and sensitive assay for quantification of oseltamivir and its active metabolite oseltamivir carboxylate in human plasma using high-performance liquid chromatography coupled with electrospray ionization tandem mass spectrometry: improved applicability to pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. resolvemass.ca [resolvemass.ca]
• 11. academy.gmp-compliance.org [academy.gmp-compliance.org]
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• 14. vital.lib.tsu.ru [vital.lib.tsu.ru]

Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of Oseltamivir-13C2,d3 Phosphate

This guide provides essential, step-by-step procedures for the safe and compliant disposal of Oseltamivir-13C2,d3 Phosphate. As an isotopically labeled active pharmaceutical ingredient (API), this compound requires meticulous handling not only to ensure laboratory safety but also to prevent environmental contamination. This document is designed for researchers, scientists, and drug development professionals, offering a framework built on expertise, trustworthiness, and authoritative standards.

Understanding the Compound: A Risk-Based Approach

Oseltamivir-13C2,d3 Phosphate is a stable isotope-labeled version of the antiviral drug Oseltamivir Phosphate. The presence of Carbon-13 and Deuterium isotopes does not confer radioactivity; therefore, disposal protocols are dictated by its chemical and toxicological properties, not radiological hazards.[1][2]

Key Hazards: Based on authoritative Safety Data Sheets (SDS), Oseltamivir Phosphate is classified as a hazardous substance.[3][4] Understanding these hazards is fundamental to appreciating the causality behind the required disposal procedures.

• Human Health Hazards: The compound is harmful if swallowed, inhaled, or in contact with skin.[4] It can cause serious skin and eye irritation and may lead to an allergic skin reaction (sensitization).[3][4]

• Environmental Hazards: Oseltamivir Phosphate is recognized as being harmful to aquatic life with long-lasting effects.[3] Studies indicate that its active metabolite is persistent in aquatic environments, making improper disposal via sewer systems a significant environmental concern.[5][6][7]

Therefore, all waste streams containing this compound must be managed as hazardous chemical waste.[1][8][9] Under no circumstances should Oseltamivir-13C2,d3 Phosphate or its solutions be disposed of down the drain or in regular trash. [8][9][10][11]

The Disposal Workflow: A Step-by-Step Protocol

The following protocol outlines a self-validating system for the disposal of Oseltamivir-13C2,d3 Phosphate, ensuring safety and regulatory compliance from the point of generation to final disposal.

Step 1: Waste Segregation at the Source

Proper segregation is the cornerstone of safe chemical waste management. As soon as a material is designated as waste, it must be categorized. For Oseltamivir-13C2,d3 Phosphate, this includes:

• Unused or Expired Solid Compound: The pure, solid API.

• Contaminated Labware: Items such as pipette tips, weighing boats, gloves, and bench paper that have come into direct contact with the solid compound or its solutions.

• Aqueous/Solvent Waste: Solutions containing dissolved Oseltamivir-13C2,d3 Phosphate.

• Empty Containers: The original vial or any container that held the pure compound.

Never mix incompatible waste streams.[8][12] For instance, if Oseltamivir Phosphate was dissolved in a solvent, this waste stream must be kept separate from aqueous waste.

Step 2: Container Selection and Preparation

Choosing the correct, robust container is critical to prevent leaks and exposures.

• For Solid Waste (Unused Compound & Contaminated Labware):

  • Use a sturdy, sealable plastic bag or a wide-mouth plastic container with a screw-top lid.

  • Ensure the container is clearly designated for solid chemical waste. Do not use biohazard bags.[8]

• For Liquid Waste:

  • Use a leak-proof, shatter-resistant container (e.g., a high-density polyethylene (HDPE) bottle) with a secure, screw-on cap.[1][13]

  • It is often best practice to reuse an empty, compatible solvent or reagent bottle for the corresponding waste type.[12][13]

  • Ensure the container is compatible with the solvent used. For example, do not store organic solvent waste in a container that previously held a strong oxidizer.[14]

• For Empty Original Vials:

  • Even "empty" vials contain residue and must be treated as hazardous waste.[3]

  • Place the tightly capped original vial into the container designated for solid hazardous waste.

Step 3: Proper Labeling of Hazardous Waste

Accurate and complete labeling is a strict regulatory requirement and essential for the safety of all personnel handling the waste.

• Obtain a "HAZARDOUS WASTE" label from your institution's Environmental Health & Safety (EHS) department.[8][10][13][15]

• Affix the label to the container as soon as the first drop of waste is added.[13]

• Complete the label with the following information:

  • The words "Hazardous Waste".

  • The full chemical name: "Oseltamivir-13C2,d3 Phosphate". Avoid abbreviations.

  • List all components of a mixture, including solvents and their approximate percentages.

  • The specific hazard(s) associated with the waste (e.g., "Toxic," "Irritant," "Environmental Hazard").

  • The accumulation start date (the date the first waste was added).

  • The name of the Principal Investigator (PI) and the laboratory location (building and room number).[16]

Step 4: Safe Accumulation and Storage

Waste must be stored safely in a designated Satellite Accumulation Area (SAA) within the laboratory.[13][17]

• Location: The SAA must be at or near the point of waste generation and under the control of laboratory personnel.[17]

• Containment: Keep all liquid waste containers in a secondary containment bin or tray to contain potential spills.[2][8][17] The secondary container should be large enough to hold the contents of the largest single container.

• Segregation: Store containers of incompatible wastes in separate secondary containment.[12][16] For example, keep acid waste separate from base waste and organic solvent waste away from oxidizers.

• Container Management: Keep waste containers closed at all times except when adding waste.[8][9][12][13] This prevents the release of vapors and reduces the risk of spills. Do not overfill containers; leave at least 10% headspace for expansion.[1][13]

Step 5: Arranging for Final Disposal

Hazardous waste must be collected by trained professionals for final disposal, which is typically high-temperature incineration.

• Once a waste container is full or has reached the maximum storage time allowed by your institution (e.g., 180 days), schedule a pickup with your EHS department.[14][15]

• Follow your institution's specific procedures for requesting a waste pickup, which may involve an online system or a formal request form.

• Ensure all labels are complete and legible before the scheduled pickup.

• Maintain records of your disposed waste as required by your institution and regulatory agencies.

Data and Workflow Summaries

Table 1: Disposal Procedure Summary for Oseltamivir-13C2,d3 Phosphate

Waste Type	Container	Labeling Requirements	Storage Location	Disposal Method
Unused/Expired Solid	Wide-mouth, sealable plastic container	Hazardous Waste Label: "Oseltamivir-13C2,d3 Phosphate," "Toxic," "Irritant"	Satellite Accumulation Area (SAA)	EHS Pickup for Incineration
Contaminated Solids (Gloves, tips, etc.)	Sealable plastic bag or container	Hazardous Waste Label: "Solid Waste with Oseltamivir-13C2,d3 Phosphate," "Toxic"	SAA	EHS Pickup for Incineration
Liquid Solutions (Aqueous or Solvent)	Compatible, leak-proof bottle with screw cap	Hazardous Waste Label: List all constituents (e.g., "Oseltamivir-13C2,d3 Phosphate, ~1% in Acetonitrile, 99%"), "Toxic," "Flammable" (if applicable)	SAA in Secondary Containment	EHS Pickup for Incineration
Empty Original Vial	Place inside the container for Contaminated Solids	N/A (Outer container is labeled)	SAA	EHS Pickup for Incineration

Diagram 1: Disposal Decision Workflow

This diagram illustrates the logical steps for handling waste generated from work with Oseltamivir-13C2,d3 Phosphate.

Caption: Decision workflow for segregating and storing Oseltamivir-13C2,d3 Phosphate waste.

References

• Hazardous Waste Disposal Guide. Dartmouth College Environmental Health and Safety. [Link]

• Lab Chemical Waste Disposal SOP. Texas A&M University-Corpus Christi. [Link]

• Standard Operating Procedure - Chemical Waste Disposal. Temple University Environmental Health and Radiation Safety. [Link]

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Personal protective equipment for handling Oseltamivir-13C2,d3 Phosphate

Introduction: The Dual-Risk Framework

Handling Oseltamivir-13C2,d3 Phosphate presents a unique challenge in the laboratory: a convergence of biological potency and economic volatility .[1]

As a Senior Application Scientist, I urge you to view safety not merely as compliance, but as contamination control . This compound is a high-value stable isotope-labeled internal standard (SIL-IS).[1] A spill is not just a safety incident; it is a critical loss of analytical data integrity and project budget.[1]

This guide operates on a Dual-Risk Framework :

• Personal Protection: Shielding the operator from the bioactive antiviral pharmacophore.[1]

• Asset Protection: Shielding the hygroscopic, static-prone isotope from environmental degradation and cross-contamination.[1]

Hazard Profiling & Risk Assessment

Oseltamivir Phosphate is an ethyl ester prodrug.[1] While not classified as a high-potency cytotoxic (like many oncology drugs), it is a bioactive neuraminidase inhibitor.[1] The addition of Carbon-13 and Deuterium does not alter its toxicological profile but necessitates stricter containment to prevent isotopic scrambling or loss.[1]

Core Hazard Classifications (GHS):

• H302: Harmful if swallowed.[1][2][3][4]

• H315: Causes skin irritation.[1][3][5]

• H319: Causes serious eye irritation.[1][3]

• H335: May cause respiratory irritation (Critical for lyophilized powders).[1][3]

The "Invisible" Risk: Static Electricity Lyophilized isotope standards are prone to static charging.[1] Without proper grounding, the powder can "jump" from the spatula, leading to inhalation risk and mass loss.

The PPE Matrix: Activity-Based Protection

Do not use a "one-size-fits-all" approach.[1] PPE must scale with the energy imparted to the substance.[1]

Activity Level	Operational Context	Respiratory Protection	Dermal Protection	Eye/Face Protection
Level 1: Storage & Transport	Moving sealed vials; Freezer inventory.[1]	Standard Lab Ventilation	Single Nitrile Gloves (0.11 mm)	Safety Glasses w/ Side Shields
Level 2: Solubilization (High Risk)	Opening vials; Weighing powder; Adding solvent.[1]	Fume Hood (Face velocity 0.5 m/s) or N95 if hood unavailable.[1]	Double Nitrile Gloves (Outer glove changed immediately upon splash).[1]	Chemical Goggles (Seal against dust/vapor).[1]
Level 3: Instrument Analysis	Handling dilute LC-MS solutions; Loading autosamplers.	Standard Lab Ventilation	Single Nitrile Gloves	Safety Glasses
Level 4: Spill Cleanup	Cleaning powder spills >10 mg.[1]	N95/P100 Respirator + Fume Hood	Double Nitrile + Tyvek® Sleeve Covers	Chemical Goggles

Operational Protocol: The "Zero-Loss" Workflow

Objective: Solubilize the standard with 0% operator exposure and 0% mass loss.

Phase A: Preparation & Environment

• Equilibration: Remove the vial from the freezer (-20°C) and allow it to reach room temperature in a desiccator (approx. 30 mins).

  • Why? Opening a cold vial attracts condensation.[1] Water hydrolyzes the ester bond of Oseltamivir, degrading your standard.

• Static Control: Use an anti-static gun (e.g., Zerostat) on the vial and spatula before opening.[1]

  • Why? Prevents "fly-away" powder, which is a primary inhalation vector.[1]

Phase B: Weighing & Solubilization

• Containment: Perform all weighing inside a certified chemical fume hood.

• Glove Protocol: Don double nitrile gloves. Ensure the inner glove cuffs are under the lab coat, and outer glove cuffs are over the lab coat.

• Solvent Addition: Instead of weighing the powder (which risks loss), it is preferable to add the solvent directly to the manufacturer's vial (Gravimetric preparation) if the mass is pre-certified.[1]

  • Calculation: If the vial contains 1.0 mg, add the precise volume of Methanol/Water (1:[1]1) to achieve the stock concentration.[1]

• Vortexing: Cap tightly. Vortex for 30 seconds.[1] Inspect for "floaters" (undissolved particles).[1]

Phase C: Waste Management

• Liquids: Dispose of LC-MS effluents containing Oseltamivir in Solvent Waste (Non-Halogenated) unless acetonitrile is used.[1]

• Solids: Vials and contaminated gloves must be incinerated as Pharmaceutical Waste .[1] Do not throw in regular trash.

Visualizing the Safety Logic

The following diagrams illustrate the decision-making process and operational workflow.

Diagram 1: PPE Decision Logic

Caption: Logic flow for selecting PPE based on the physical state of the isotope.

[1]

Diagram 2: The "Zero-Loss" Handling Workflow

Caption: Step-by-step operational flow to minimize hydrolysis and exposure.

Emergency Procedures

• Eye Contact: Flush immediately with saline/water for 15 minutes.[1] The phosphate salt is acidic and can cause corneal abrasion.[1]

• Skin Contact: Wash with soap and water.[1][2][3][6] Do not use alcohol (ethanol/isopropanol) on skin, as it may enhance transdermal absorption of the drug.[1]

• Inhalation: Move to fresh air. If wheezing occurs (sensitization), seek medical attention.

References

• Centers for Disease Control and Prevention (CDC/NIOSH). (2016).[1] NIOSH List of Antineoplastic and Other Hazardous Drugs in Healthcare Settings. Retrieved from [Link][1]

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